Calcium laurate

• CAS: 4696-56-4

Core Science & Biosynthesis

Calcium laurate chemical structure and bonding configuration

An In-depth Technical Guide to the Chemical Structure and Bonding Configuration of Calcium Laurate

Abstract

Calcium laurate (Ca(C₁₂H₂₃O₂)₂) is a metallic soap of significant interest across the pharmaceutical, cosmetic, and polymer industries.[1][] It functions as a lubricant, emulsifier, and stabilizer, with its efficacy intrinsically linked to its molecular architecture.[1][][3] This technical guide provides a comprehensive examination of the chemical structure, bonding configuration, and crystallographic arrangement of calcium laurate. It details the ionic and coordination bonding between the central calcium cation and the laurate anions. Furthermore, this document outlines detailed experimental protocols for the synthesis and characterization of calcium laurate, including spectroscopic and diffraction-based techniques. Quantitative data are summarized for clarity, and key logical and experimental workflows are visualized to facilitate a deeper understanding for researchers, scientists, and drug development professionals.

Chemical Structure and Bonding Configuration

Calcium laurate is a metal carboxylate salt with the chemical formula C₂₄H₄₆CaO₄ and a molecular weight of approximately 438.7 g/mol .[1][4] The structure consists of a single divalent calcium cation (Ca²⁺) coordinated to two laurate anions (C₁₁H₂₃COO⁻).[4][5][6]

Ionic Bonding and Coordination Environment

The primary interaction within the molecule is the ionic bond between the positively charged calcium ion and the negatively charged carboxylate groups of the laurate anions. The bonding is further characterized by coordination interactions where the oxygen atoms of the carboxylate groups act as ligands for the central calcium ion.[4] Spectroscopic evidence, particularly from Fourier-Transform Infrared (FTIR) spectroscopy, indicates a bridging bidentate coordination.[4] In this configuration, each oxygen atom of a single carboxylate group coordinates with the calcium ion, and the carboxylate group can bridge between calcium centers in the solid state. The coordination environment of the Ca²⁺ ion is influenced by the packing of the long aliphatic chains.[7]

Crystalline Structure

While comprehensive single-crystal X-ray diffraction data for calcium laurate is limited, powder X-ray diffraction (PXRD) studies reveal a characteristic lamellar bilayer structure.[4] This structure is common among long-chain metal carboxylates. It consists of alternating layers: an ionic sublayer containing the calcium ions and carboxylate headgroups, and nonpolar layers formed by the interdigitated aliphatic hydrocarbon tails.[4] Within the nonpolar layers, the 12-carbon chains of the laurate anions typically adopt a stable, all-trans zigzag conformation to maximize van der Waals forces between adjacent chains.[4]

Quantitative Structural and Spectroscopic Data

The structural and spectroscopic properties of calcium laurate are summarized below. These data are critical for the identification and characterization of the compound.

Table 1: General and Physicochemical Properties

Property	Value	Reference
CAS Number	4696-56-4	[3][4][5]
Molecular Formula	C₂₄H₄₆CaO₄	[1][][4]
Molecular Weight	438.7 g/mol	[1][4]
Appearance	White powder	[1]
Melting Point	~182 °C	[4]
Thermal Stability	Stable up to 200 °C	[4]

Table 2: Key Spectroscopic Data (FTIR)

Vibrational Mode	Wavenumber (cm⁻¹)	Significance	Reference
Asymmetric COO⁻ Stretch	1540–1580	Confirms ionic character and coordination	[4][8]
Symmetric COO⁻ Stretch	1400–1450	Confirms ionic character and coordination	[4][8]
Δν (asym - sym)	~140	Suggests bridging bidentate coordination	[4]
Aliphatic C-H (asym)	~2920	Characteristic of the hydrocarbon tail	[4]
Aliphatic C-H (sym)	~2850	Characteristic of the hydrocarbon tail	[4]

Experimental Protocols

The following sections provide detailed methodologies for the synthesis and characterization of calcium laurate.

Synthesis of Calcium Laurate via Precipitation

This protocol describes a common laboratory-scale synthesis using a neutralization reaction.

• Preparation of Sodium Laurate Solution:

  • Dissolve 20.0 g (0.1 mol) of lauric acid in a 1:1 (v/v) mixture of ethanol (B145695) and deionized water at 60-70 °C with stirring.

  • Slowly add a stoichiometric amount of 4.0 g (0.1 mol) of sodium hydroxide (B78521) (dissolved in a minimal amount of water) to the lauric acid solution to form sodium laurate. Stir until the solution is clear.

• Preparation of Calcium Chloride Solution:

  • In a separate beaker, dissolve 7.35 g (0.05 mol) of calcium chloride dihydrate in 100 mL of deionized water.

• Precipitation:

  • Slowly add the calcium chloride solution dropwise to the warm sodium laurate solution under vigorous stirring. A white precipitate of calcium laurate will form immediately.

• Isolation and Purification:

  • Allow the mixture to stir for an additional 30 minutes to ensure complete reaction.

  • Collect the white precipitate by vacuum filtration using a Büchner funnel.

  • Wash the collected solid three times with hot deionized water to remove any unreacted salts (e.g., NaCl).

  • Wash the solid once with ethanol.

  • Dry the purified calcium laurate in a vacuum oven at 80 °C overnight.

References

• 1. nbinno.com [nbinno.com]
• 3. Calcium Laurate | C24H46CaO4 | CID 9911040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Buy Calcium laurate (EVT-340064) | 4696-56-4 [evitachem.com]
• 5. GSRS [precision.fda.gov]
• 6. GSRS [precision.fda.gov]
• 7. Chemical composition, coordination, and stability of Ca–organic associations in the presence of dissolving calcite - Environmental Science: Nano (RSC Publishing) DOI:10.1039/D2EN01143C [pubs.rsc.org]
• 8. Calcium laurate | 4696-56-4 | Benchchem [benchchem.com]

In-Depth Technical Guide: Synthesis of Calcium Laurate via Direct Metathesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of calcium laurate through the direct metathesis method. The document details the underlying chemical principles, a step-by-step experimental protocol, and methods for the characterization of the final product. All quantitative data is presented in structured tables for clarity and ease of comparison, and key processes are visualized using diagrams.

Introduction

Calcium laurate, the calcium salt of lauric acid, is a versatile compound with applications in pharmaceuticals, cosmetics, and as a lubricant and stabilizer. In the pharmaceutical industry, it is often utilized as an excipient, particularly as a tablet and capsule lubricant, due to its inertness and lubricating properties. The synthesis of high-purity calcium laurate is therefore of significant interest.

Direct metathesis, also known as a double decomposition or precipitation reaction, is a common and straightforward method for the synthesis of insoluble salts like calcium laurate. This method involves the reaction of two soluble salts in a solution to form an insoluble precipitate, which can then be isolated. The general principle of this reaction is the exchange of ions between the two reacting salt species.

Chemical Principles

The direct metathesis synthesis of calcium laurate is based on the reaction between a soluble laurate salt (e.g., sodium laurate or potassium laurate) and a soluble calcium salt (e.g., calcium chloride or calcium nitrate) in an aqueous solution. The driving force for the reaction is the low solubility of calcium laurate in water, which leads to its precipitation out of the solution.

The balanced chemical equation for the reaction using sodium laurate and calcium chloride is as follows:

2 Na(C₁₂H₂₃O₂) (aq) + CaCl₂ (aq) → Ca(C₁₂H₂₃O₂)₂ (s) + 2 NaCl (aq)

In this reaction, two moles of sodium laurate react with one mole of calcium chloride to produce one mole of calcium laurate precipitate and two moles of sodium chloride, which remains dissolved in the aqueous phase.

Experimental Protocol

This section provides a detailed methodology for the synthesis of calcium laurate via direct metathesis.

Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	Purity
Sodium Laurate	NaC₁₂H₂₃O₂	222.30	≥98%
Calcium Chloride	CaCl₂	110.98	≥96%
Deionized Water	H₂O	18.02	N/A

Equipment

• Magnetic stirrer with heating plate

• Beakers

• Graduated cylinders

• Buchner funnel and flask

• Filter paper

• Drying oven

• Spatula

• Analytical balance

Synthesis Procedure

• Preparation of Reactant Solutions:

  • Prepare a 0.5 M solution of sodium laurate by dissolving the appropriate amount of sodium laurate in deionized water with gentle heating and stirring.

  • Prepare a 0.25 M solution of calcium chloride by dissolving the appropriate amount of calcium chloride in deionized water.

• Precipitation Reaction:

  • In a beaker, heat the sodium laurate solution to 50-55 °C while stirring continuously with a magnetic stirrer.[1]

  • Slowly add the calcium chloride solution dropwise to the heated sodium laurate solution. A white precipitate of calcium laurate will form immediately.

  • Continue stirring the mixture at 50-55 °C for 30 minutes to ensure the completion of the reaction.

• Isolation and Purification:

  • Allow the precipitate to settle, then decant the supernatant.

  • Wash the precipitate with deionized water multiple times to remove any unreacted starting materials and the sodium chloride byproduct. This can be done by resuspending the precipitate in deionized water and then allowing it to settle before decanting the wash water. Repeat this washing step at least three times.

  • Collect the precipitate by vacuum filtration using a Buchner funnel and filter paper.

  • Wash the filter cake with a final portion of deionized water.

• Drying:

  • Carefully transfer the filter cake to a watch glass or a suitable drying dish.

  • Dry the calcium laurate precipitate in a drying oven at 80-100 °C until a constant weight is achieved.

Visualization of the Process

Direct Metathesis Reaction

Caption: Ion exchange in the direct metathesis reaction.

Experimental Workflow

Caption: Step-by-step synthesis and purification process.

Characterization of Calcium Laurate

The synthesized calcium laurate should be characterized to confirm its identity and purity. Common analytical techniques include Fourier-Transform Infrared Spectroscopy (FTIR), X-Ray Diffraction (XRD), and Thermogravimetric Analysis (TGA).

Fourier-Transform Infrared Spectroscopy (FTIR)

FTIR spectroscopy is used to identify the functional groups present in the molecule. The formation of calcium laurate from a laurate salt is confirmed by the shift of the carboxylate stretching bands.

Wavenumber (cm⁻¹)	Assignment
~2955	Asymmetric C-H stretching of -CH₃
~2918	Asymmetric C-H stretching of -CH₂
~2850	Symmetric C-H stretching of -CH₂
~1578	Asymmetric stretching of carboxylate (-COO⁻)
~1543	Asymmetric stretching of carboxylate (-COO⁻)
~1468	C-H bending of -CH₂
~1435	Symmetric stretching of carboxylate (-COO⁻)
~720	Rocking vibration of -CH₂

Note: The exact peak positions may vary slightly depending on the instrument and sample preparation.

X-Ray Diffraction (XRD)

XRD analysis provides information about the crystalline structure of the material. Calcium laurate typically exhibits a lamellar structure.

2θ (degrees)	d-spacing (Å)
(Data not available in search results)	(Data not available in search results)
...	...

Note: Specific 2θ values and their corresponding d-spacings for calcium laurate were not available in the provided search results. This table serves as a template for experimental data.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature, providing information about its thermal stability and decomposition. The thermal decomposition of calcium laurate typically occurs in multiple steps.

Temperature Range (°C)	Weight Loss (%)	Decomposition Product
350 - 500	(Data not available)	Calcium Carbonate (CaCO₃)
> 600	(Data not available)	Calcium Oxide (CaO)

Note: The specific temperature ranges and percentage weight loss are dependent on the heating rate and atmosphere. The provided data represents a general decomposition pathway.

Conclusion

The direct metathesis method provides a reliable and straightforward route for the synthesis of calcium laurate. By carefully controlling the reaction conditions, including temperature and reactant stoichiometry, a high-purity product can be obtained. The experimental protocol outlined in this guide, coupled with the characterization techniques described, offers a comprehensive framework for researchers and professionals in the field of drug development and materials science to produce and verify the quality of calcium laurate for their specific applications. Further optimization of reaction parameters may be necessary to achieve desired particle size and morphology for specialized applications.

References

• 1. h-and-m-analytical.com [h-and-m-analytical.com]

Preparation of Calcium Laurate via Neutralization: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of calcium laurate through a neutralization reaction. The document provides comprehensive experimental protocols, quantitative data, and visual diagrams to support research, development, and application of this versatile compound in the pharmaceutical and chemical industries.

Introduction

Calcium laurate, the calcium salt of lauric acid, is a fine, white powder with a diverse range of applications, including as an excipient in pharmaceutical formulations, a stabilizer in cosmetics, and a lubricant in various industrial processes.[1][2] Its preparation via a neutralization reaction is a common and efficient method, relying on the classic acid-base reaction between lauric acid and a calcium base, such as calcium hydroxide (B78521) or calcium oxide.[1][2][3] This guide will focus on the synthesis using lauric acid and calcium hydroxide.

The reaction proceeds by the neutralization of the carboxylic acid group of lauric acid with the hydroxide ions from calcium hydroxide, forming calcium laurate and water. The stoichiometry of the reaction requires a 2:1 molar ratio of lauric acid to the calcium source to ensure high purity and yield of the final product.[3]

Physicochemical and Quantitative Data

A summary of the key physicochemical properties of calcium laurate is presented in the table below. This data is essential for the characterization and quality control of the synthesized product.

Property	Value	Reference(s)
Chemical Formula	C₂₄H₄₆CaO₄	[1][2]
Molecular Weight	438.70 g/mol	[1][2]
Appearance	White powder	[2][4]
Melting Point	182 °C (decomposes)	[1]
Solubility	Limited solubility in water. Soluble in organic solvents.	[1][4]
Stoichiometric Ratio	2 moles of lauric acid to 1 mole of calcium hydroxide	[3]

Experimental Protocol: Neutralization Reaction

This section provides a detailed methodology for the laboratory-scale synthesis of calcium laurate.

Materials and Reagents

• Lauric Acid (C₁₂H₂₄O₂)

• Calcium Hydroxide (Ca(OH)₂)

• Ethanol (95%)

• Deionized Water

• Buchner Funnel and Flask

• Filter Paper

• Beakers and Magnetic Stirrer with Hotplate

• Drying Oven

Synthesis Procedure

• Dissolution of Lauric Acid: In a 250 mL beaker, dissolve 10.0 g (0.05 mol) of lauric acid in 100 mL of a 1:1 (v/v) ethanol-water solution. Heat the mixture gently to approximately 60-70°C while stirring continuously with a magnetic stirrer until the lauric acid is completely dissolved.[4]

• Preparation of Calcium Hydroxide Slurry: In a separate 100 mL beaker, prepare a slurry of 1.85 g (0.025 mol) of calcium hydroxide in 50 mL of deionized water. Stir vigorously to ensure a fine suspension.

• Neutralization Reaction: Slowly add the calcium hydroxide slurry to the heated lauric acid solution while maintaining vigorous stirring. The addition should be done dropwise to ensure a controlled reaction. Upon addition, a white precipitate of calcium laurate will begin to form.[2][3]

• Reaction Completion and Digestion: After the complete addition of the calcium hydroxide slurry, continue to stir the reaction mixture at 60-70°C for an additional 1-2 hours. This "digestion" period allows for the completion of the reaction and improves the filterability of the precipitate.

• Isolation of Calcium Laurate: Allow the mixture to cool to room temperature. Isolate the white precipitate by vacuum filtration using a Buchner funnel and an appropriate grade of filter paper.

• Washing: Wash the collected precipitate on the filter paper sequentially with 50 mL of deionized water followed by 50 mL of cold ethanol. This washing step is crucial to remove any unreacted starting materials and soluble by-products.[3]

• Drying: Transfer the washed calcium laurate to a watch glass or drying dish and dry in an oven at 80-100°C until a constant weight is achieved. The final product should be a fine, white powder.

Characterization

The identity and purity of the synthesized calcium laurate should be confirmed using standard analytical techniques:

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the formation of the carboxylate salt by identifying the characteristic carboxylate anion (COO⁻) stretching frequencies and the disappearance of the carboxylic acid (COOH) peak from lauric acid.[3]

• X-Ray Diffraction (XRD): To verify the crystalline structure of the calcium laurate.[3]

• Thermogravimetric Analysis (TGA): To assess the thermal stability and decomposition profile of the product.[3]

Diagrams

Experimental Workflow

The following diagram illustrates the step-by-step workflow for the synthesis of calcium laurate via the neutralization reaction.

Experimental workflow for calcium laurate synthesis.

Factors Influencing Product Purity and Yield

This diagram outlines the key parameters that must be controlled during the synthesis to ensure a high-quality product.

Key factors affecting calcium laurate synthesis.

References

• 1. Buy Calcium laurate (EVT-340064) | 4696-56-4 [evitachem.com]
• 2. nbinno.com [nbinno.com]
• 3. Calcium laurate | 4696-56-4 | Benchchem [benchchem.com]
• 4. Calcium laurate (4696-56-4) for sale [vulcanchem.com]

An In-depth Technical Guide to the Physical and Chemical Properties of Calcium Laurate Powder

Introduction

Calcium laurate, the calcium salt of lauric acid, is a versatile chemical compound widely utilized across various industries, most notably in pharmaceuticals, cosmetics, and food production.[1][][3] It is chemically classified as a calcium soap, formed by the reaction of lauric acid, a saturated fatty acid commonly derived from natural sources like coconut and palm kernel oils, with a calcium source.[3][4] In the pharmaceutical sector, it serves as a critical excipient, valued for its properties as a lubricant, emulsifier, and anticaking agent, which are essential for the manufacturing of solid dosage forms like tablets and capsules.[][3][4] This technical guide provides a comprehensive overview of the physical and chemical properties of calcium laurate powder, detailed experimental protocols for its synthesis and characterization, and its functional roles in drug development for researchers, scientists, and formulation experts.

Chemical Identity and Structure

Calcium laurate is a coordination compound consisting of a central calcium ion (Ca²⁺) ionically bonded to two laurate (dodecanoate) anions.[1] The laurate anion is the conjugate base of lauric acid (C₁₂H₂₄O₂). X-ray diffraction (XRD) analyses indicate that in its solid state, calcium laurate typically forms a lamellar bilayer structure, where layers of calcium ions are arranged alternately with the aliphatic chains of the laurate molecules.[1] This ordered arrangement is stabilized by van der Waals forces between the hydrocarbon chains.[1]

Figure 1: Simplified structure of Calcium Laurate.

Physical and Chemical Properties

The properties of calcium laurate powder are summarized below. It is crucial to note the significant variation in reported melting points, which may be attributable to differences in purity, hydration state, or analytical methodology.[1]

Table 1: Physical and Chemical Properties of Calcium Laurate

Property	Value	Source(s)
IUPAC Name	Calcium bis(dodecanoate)	[5]
Synonyms	Calcium dodecanoate, Lauric acid calcium salt	[][3][5][6]
CAS Number	4696-56-4	[1][3][7][8][9]
Molecular Formula	C₂₄H₄₆CaO₄	[1][][3][5][7]
Molecular Weight	438.7 g/mol	[1][][3][5][7]
Appearance	White powder	[1][3][6][9]
Odor	Odorless	[1]
Melting Point	182 °C; conflicting reports suggest 43.8 °C or 150-160 °C	[1][][7][8][10][11]
Boiling Point	~296.1 °C (decomposes before boiling)	[8][10][11][12]
Density	~0.9 g/cm³	[1]
Solubility in Water	Very limited (0.0001078 mg/L at 25°C, est.)	[1][12]
Solubility in Organic Solvents	Soluble in some organic solvents; more soluble in non-polar solvents.[1][13]	[1][13][14]
Thermal Stability	Stable up to ~200°C, after which decomposition begins.	[1][10]
Vapor Pressure	0.000661 mmHg at 25°C	[10][11][12]

Chemical Behavior

• Thermal Decomposition: Above 200°C, calcium laurate undergoes decomposition, primarily through decarboxylation, which yields ketones and calcium carbonate as residual products.[1]

• Reactivity: The compound can undergo oxidation under certain conditions to form calcium carbonate and other byproducts.[1] It can also participate in substitution reactions where the laurate anion is displaced by other anions.[1]

• Bactericidal Activity: Calcium laurate exhibits selective bactericidal properties, particularly against Staphylococcus aureus and Propionibacterium acnes.[1][3] Its mechanism of action involves the disruption of bacterial cell membranes.[1][3] This activity is reported to be more effective under acidic pH conditions.[1][3]

Experimental Protocols

This section details common methodologies for the synthesis and characterization of calcium laurate powder.

3.1. Synthesis Methodologies

Two primary methods for synthesizing calcium laurate are direct metathesis and neutralization.

• Direct Metathesis (Double Decomposition) : This is a widely used method involving the reaction between a soluble laurate salt and a soluble calcium salt.

  • Protocol :

    • Prepare an aqueous solution of potassium laurate by neutralizing lauric acid with potassium hydroxide (B78521).[10]

    • Prepare a separate aqueous solution of calcium nitrate (B79036).[10]

    • Add the calcium nitrate solution to the potassium laurate solution under vigorous stirring. The reaction is typically maintained at a controlled temperature, often between 50-55°C, to promote the formation of a pure precipitate.[1][10]

    • The insoluble calcium laurate precipitates out of the solution.

    • The precipitate is collected via filtration, washed thoroughly with water to remove any unreacted ions, and finally dried to yield the pure powder.[3]

• Neutralization Reaction : This method involves the direct reaction of lauric acid with a calcium base.

  • Protocol :

    • Disperse lauric acid in an aqueous medium.

    • Add a stoichiometric amount of calcium hydroxide or calcium oxide to the dispersion.[1][3]

    • The mixture is heated and stirred to facilitate the neutralization reaction, forming calcium laurate.

    • The resulting product is filtered, washed with water, and dried.[3]

Figure 2: General experimental workflow for calcium laurate synthesis.

3.2. Characterization Techniques

A suite of analytical methods is employed to confirm the identity, purity, and physical characteristics of the synthesized calcium laurate powder.

• Thermogravimetric Analysis (TGA) :

  • Methodology : A small, precisely weighed sample of the powder is heated at a constant rate in a controlled atmosphere (e.g., nitrogen). The instrument measures the change in mass as a function of temperature. The resulting curve reveals the onset of thermal decomposition.[15]

• Differential Scanning Calorimetry (DSC) :

  • Methodology : DSC measures the difference in heat flow required to increase the temperature of the sample and a reference.[15] The sample is subjected to a controlled temperature program, and the resulting thermogram shows endothermic or exothermic transitions, such as melting.[10]

• X-Ray Diffraction (XRD) :

  • Methodology : Powder XRD is used to analyze the crystalline structure. The sample is exposed to an X-ray beam, and the diffraction pattern is recorded. Characteristic peaks at specific 2θ angles confirm the lamellar crystalline structure of calcium laurate.[1]

• Laser Diffraction :

  • Methodology : This technique is used to determine the particle size distribution of the powder.[16][17] The powder is dispersed in a suitable medium (wet or dry) and passed through a laser beam. The particles scatter the light at angles that are inversely proportional to their size, and a detector system measures the pattern of scattered light to calculate the size distribution.[16]

Figure 3: Key methods for the characterization of calcium laurate powder.

Applications and Functional Roles in Drug Development

As a pharmaceutical excipient, calcium laurate is prized for its multifunctional properties that aid in the manufacturing and stability of drug products. It is generally recognized as safe by regulatory bodies like the U.S. Food and Drug Administration (FDA).[4]

• Lubricant : In tablet manufacturing, calcium laurate is used as a lubricant to reduce friction between the tablet surface and the die wall during ejection, preventing sticking and improving the overall process.[][4]

• Anticaking Agent : It prevents the clumping of powdered ingredients, ensuring uniform flowability and consistent dosing in capsules and tablets.[4][6][18]

• Emulsion Stabilizer : In semi-solid formulations such as creams and lotions, it acts as a stabilizer and emulsifier, helping to maintain the uniform dispersion of oil and water phases.[3][4][18]

• Viscosity Controller : It can be used to modify the viscosity of cosmetic and pharmaceutical formulations.[18]

Figure 4: Logical relationships of calcium laurate's functions.

Calcium laurate is a well-characterized compound with a unique combination of physical and chemical properties that make it an invaluable excipient in the pharmaceutical industry. Its lubricating, anti-caking, and emulsifying functions contribute significantly to the efficient manufacturing and stability of a wide range of drug products. A thorough understanding of its properties, supported by robust analytical characterization as outlined in this guide, is essential for formulation scientists and researchers to optimize its use in drug development and ensure final product quality.

References

• 1. Buy Calcium laurate (EVT-340064) | 4696-56-4 [evitachem.com]
• 3. nbinno.com [nbinno.com]
• 4. casadesante.com [casadesante.com]
• 5. Calcium Laurate | C24H46CaO4 | CID 9911040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Calcium Laurate or Calcium Dodecanoate Manufacturers [anmol.org]
• 7. CALCIUM LAURATE CAS#: 4696-56-4 [m.chemicalbook.com]
• 8. Calcium Laurate - CD Formulation [formulationbio.com]
• 9. VIVA CORPORATION manufacturers of Fatty acid based speciality chemicals, Calcium Laurate, Lauric acid Sodium salt, Dodecanoic acid sodium salt, CAS No 629-25-4 [sodiumstearate.com]
• 10. Buy Calcium laurate | 4696-56-4 [smolecule.com]
• 11. lookchem.com [lookchem.com]
• 12. calcium laurate, 4696-56-4 [thegoodscentscompany.com]
• 13. What is the solubility of metal soaps in organic solvents? - Blog [cjspvc.com]
• 14. portlandpress.com [portlandpress.com]
• 15. Calcium laurate | 4696-56-4 | Benchchem [benchchem.com]
• 16. static.horiba.com [static.horiba.com]
• 17. bettersizeinstruments.com [bettersizeinstruments.com]
• 18. cosmileeurope.eu [cosmileeurope.eu]

An In-depth Technical Guide to the Crystal Structure and Polymorphism of Calcium Laurate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Calcium laurate, the calcium salt of lauric acid, is a metallic soap with wide-ranging applications in the pharmaceutical, cosmetic, and polymer industries. Its solid-state structure and thermal behavior are critical determinants of its functionality, influencing properties such as solubility, stability, and processability. While comprehensive crystallographic data for calcium laurate remains elusive in the scientific literature, this technical guide provides a thorough overview of its known structural characteristics, methods for its synthesis and characterization, and an exploration of its potential for polymorphism, drawing parallels with the well-studied analogue, calcium stearate (B1226849). This document is intended to serve as a foundational resource for researchers engaged in the study and application of calcium laurate and other metallic soaps.

Introduction to Calcium Laurate and Polymorphism

Calcium laurate (Ca(C₁₁H₂₃COO)₂) is a coordination complex formed between a calcium ion (Ca²⁺) and two laurate anions.[1] Like other metallic soaps, its molecules self-assemble into ordered, lamellar structures in the solid state. These structures consist of ionic layers of calcium carboxylate headgroups separated by nonpolar layers of hydrocarbon tails. The packing arrangement of these hydrocarbon chains and the coordination geometry of the calcium ions can theoretically give rise to different crystalline forms, or polymorphs.

Polymorphism, the ability of a solid material to exist in more than one form or crystal structure, is a critical consideration in materials science and drug development. Different polymorphs of the same compound can exhibit distinct physical and chemical properties, including:

• Melting point

• Solubility and dissolution rate

• Bioavailability

• Hygroscopicity

• Mechanical properties (e.g., compressibility)

• Chemical stability

Although no definitive polymorphs of calcium laurate have been reported, analogous long-chain calcium carboxylates, such as calcium stearate, are known to exhibit polymorphism, often related to their hydration state.[2] Therefore, a systematic approach to the synthesis and characterization of calcium laurate is essential to identify and control its potential polymorphic forms.

Synthesis of Calcium Laurate

High-purity calcium laurate is a prerequisite for meaningful structural and thermal analysis. The two most common methods for its synthesis are direct metathesis and neutralization reaction.[3][4]

Experimental Protocol: Direct Metathesis

This method involves a precipitation reaction between a soluble laurate salt and a soluble calcium salt.

• Preparation of Reactants:

  • Prepare an aqueous solution of potassium laurate (or sodium laurate).

  • Prepare an aqueous solution of calcium nitrate (B79036) (or calcium chloride) of equimolar concentration based on a 2:1 molar ratio of laurate to calcium ions.[4]

• Reaction:

  • Heat the potassium laurate solution to 50-55°C with vigorous stirring.[4]

  • Slowly add the calcium nitrate solution to the heated potassium laurate solution. A white precipitate of calcium laurate will form immediately.

• Purification:

  • Continue stirring for a predetermined period to ensure complete reaction.

  • Filter the precipitate using a Buchner funnel.

  • Wash the precipitate thoroughly with deionized water to remove any soluble by-products.

  • Perform a final wash with ethanol (B145695).

  • Dry the purified calcium laurate in a vacuum oven at a temperature below its first thermal transition.

Experimental Protocol: Neutralization Reaction

This method involves the direct reaction of lauric acid with a calcium base.[3][4]

• Reaction Mixture:

  • Disperse lauric acid in an aqueous medium. The use of a co-solvent like ethanol may be necessary to dissolve the lauric acid.[3][4]

  • Add a stoichiometric amount of calcium hydroxide (B78521) or calcium oxide with continuous stirring.

• Precipitation:

  • Allow the reaction to proceed until the formation of the calcium laurate precipitate is complete. The reaction can be monitored by observing the pH of the mixture.

• Purification:

  • Filter the precipitate.

  • Wash the product extensively with deionized water and then with ethanol to remove any unreacted lauric acid or calcium hydroxide.

  • Dry the final product under vacuum.

Characterization of Crystal Structure and Polymorphism

A combination of analytical techniques is required to thoroughly characterize the solid-state properties of calcium laurate and to identify any potential polymorphs.

X-ray Diffraction (XRD)

Powder XRD is the primary technique for identifying the crystalline phases present in a sample and for determining their crystal structures.

Experimental Protocol:

• Sample Preparation: Finely grind the dried calcium laurate powder to ensure random orientation of the crystallites. Mount the powder on a sample holder.

• Data Collection:

  • Use a powder X-ray diffractometer with Cu Kα radiation (λ = 1.5406 Å).

  • Scan the sample over a 2θ range of 2° to 40°. The low-angle region is particularly important for observing the long-spacing peaks characteristic of lamellar structures in metal soaps.[5]

  • Use a step size of 0.02° and an appropriate counting time per step to obtain good signal-to-noise ratio.

• Data Analysis:

  • Identify the diffraction peaks and calculate the corresponding d-spacings using Bragg's Law (nλ = 2d sinθ).

  • Compare the resulting diffraction pattern with known patterns in databases (e.g., the Powder Diffraction File from the ICDD) to identify the crystalline phase.

  • For a new polymorph, the pattern would need to be indexed to determine the unit cell parameters.

Differential Scanning Calorimetry (DSC)

DSC measures the heat flow into or out of a sample as a function of temperature, allowing for the determination of thermal transitions such as melting, crystallization, and solid-solid phase transitions, which are indicative of polymorphism.

Experimental Protocol:

• Sample Preparation: Accurately weigh 2-10 mg of the calcium laurate sample into an aluminum DSC pan and hermetically seal it.[6] Prepare an empty, sealed pan to be used as a reference.

• Thermal Program:

  • Place the sample and reference pans into the DSC cell.

  • Equilibrate the sample at a low temperature (e.g., 25°C).

  • Heat the sample at a controlled rate (e.g., 5-10°C/min) to a temperature above its expected melting point.[7]

  • Hold the sample at this temperature for a few minutes to erase its thermal history.

  • Cool the sample at a controlled rate back to the starting temperature.

  • Reheat the sample at the same controlled rate.

• Data Analysis:

  • Analyze the resulting thermogram for endothermic (melting, solid-solid transitions) and exothermic (crystallization) peaks.

  • Determine the onset temperature, peak temperature, and enthalpy of each transition. The presence of multiple melting peaks or solid-state transitions on heating can indicate the presence of different polymorphs.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy provides information about the chemical bonding and molecular environment within the crystal lattice. Different polymorphs can exhibit subtle but distinct differences in their FT-IR spectra.

Experimental Protocol:

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the calcium laurate sample with dry KBr powder and pressing the mixture into a transparent disk. Alternatively, use an Attenuated Total Reflectance (ATR) accessory.

• Data Collection:

  • Record the FT-IR spectrum over the mid-IR range (typically 4000-400 cm⁻¹).

  • Collect a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Analysis:

  • Identify the characteristic vibrational bands. For calcium laurate, the key bands are the asymmetric and symmetric stretching vibrations of the carboxylate group (COO⁻).[8]

  • The positions and splitting of these bands can be sensitive to the coordination environment of the calcium ion and the packing of the alkyl chains, providing a fingerprint for a specific polymorphic form.

Quantitative Data and Structural Information

While specific crystallographic data for calcium laurate is not available, this section provides its key physical properties and, for comparative purposes, the crystallographic data for the analogous compound, calcium stearate.

Table 1: Physical and Thermal Properties of Calcium Laurate

Property	Value	Reference(s)
Molecular Formula	C₂₄H₄₆CaO₄	[1]
Molecular Weight	438.7 g/mol	[1]
Melting Point	~182 °C	[3]
Decomposition Onset	~200 °C	[3]

Table 2: Key FT-IR Vibrational Modes for Calcium Soaps

Vibrational Mode	Typical Wavenumber (cm⁻¹)	Significance	Reference(s)
Asymmetric COO⁻ Stretch	1540 - 1580	Indicates coordination of carboxylate to Ca²⁺	[8]
Symmetric COO⁻ Stretch	1400 - 1440	Sensitive to molecular packing	[8]
CH₂ Scissoring	~1470	Related to alkyl chain conformation	[8]
CH₂ Rocking	~720	Indicates chain packing (e.g., orthorhombic vs. triclinic)
Asymmetric CH₂ Stretch	~2915	Alkyl chain vibration	[8]
Symmetric CH₂ Stretch	~2850	Alkyl chain vibration	[8]

Table 3: Crystallographic Data for Calcium Stearate Polymorphs (Analogue)

Compound	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	Reference(s)
Calcium Stearate Monohydrate	Monoclinic	Not Specified	5.70	6.81	50.3	~90	[9]
Anhydrous Calcium Stearate	Not specified, lamellar	-	-	-	Bilayer distance: 4.8 nm	-	[8]

Note: The crystallographic data for calcium stearate is limited and in some cases, only unit cell parameters or bilayer spacing are reported.

Visualizing the Investigation of Polymorphism

The following workflow diagram illustrates a systematic approach to the synthesis and characterization of potential calcium laurate polymorphs.

References

• 1. Calcium Laurate | C24H46CaO4 | CID 9911040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Polymorphic transformations of calcium stearate and calcium stearate monohydrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Buy Calcium laurate (EVT-340064) | 4696-56-4 [evitachem.com]
• 4. Calcium laurate | 4696-56-4 | Benchchem [benchchem.com]
• 5. X-ray powder diffraction data for selected metal soaps | Powder Diffraction | Cambridge Core [cambridge.org]
• 6. engineering.purdue.edu [engineering.purdue.edu]
• 7. library.aocs.org [library.aocs.org]
• 8. scispace.com [scispace.com]
• 9. (PDF) An Interpretation of the Long-Spacing Intensities of Calcium Stearate Monohydrate (1955) | E. Stanley | 7 Citations [scispace.com]

An In-depth Technical Guide to the Solubility of Calcium Laurate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of calcium laurate in both aqueous and organic media. Calcium laurate (C₂₄H₄₆CaO₄), the calcium salt of lauric acid, is a key excipient in the pharmaceutical industry, valued for its lubricating and stabilizing properties.[][2] A thorough understanding of its solubility is paramount for formulation development, ensuring bioavailability and manufacturing efficiency.

Aqueous Solubility of Calcium Laurate

Calcium laurate is characterized by its very low solubility in water, a feature common to divalent metal soaps.[3][4] This poor solubility is a critical factor in its function as a lubricant and anti-caking agent in tablet and capsule manufacturing.[5][6]

1.1 Krafft Temperature and Micellization

A key concept in the aqueous behavior of ionic surfactants like calcium laurate is the Krafft temperature (Tₖ). The Krafft temperature is the minimum temperature at which surfactants begin to form micelles, leading to a sharp increase in solubility.[7] Below the Tₖ, the solubility of the surfactant is limited to its monomeric form. The divalent nature of the calcium cation leads to strong ionic interactions with the carboxylate head groups of the laurate molecules, resulting in a significantly elevated Krafft point compared to monovalent alkali metal laurates like sodium laurate.[4] This makes micelle formation in aqueous solutions under ambient conditions thermodynamically unfavorable.[4]

1.2 Factors Affecting Aqueous Solubility

• pH: The solubility of calcium laurate is highly dependent on pH. In acidic conditions (pH below 6), the carboxylate groups become protonated, converting the salt into the more soluble lauric acid form.[4]

• Temperature: While an increase in temperature generally increases solubility, the most significant change occurs at the Krafft temperature.

• Presence of Other Solutes: The presence of foam boosters has been shown to depress the Krafft temperature of similar surfactants, which could potentially increase the solubility of calcium laurate at lower temperatures.[8]

Table 1: Quantitative Aqueous Solubility Data for Calcium Laurate

Parameter	Value	Conditions	Reference
Solubility in Water	approx. 0.1 g / 1000 cc	Temperature not specified	[9]
Melting Point	182 °C (conflicting reports of 43.8 °C)	Standard atmospheric pressure	[4][10]

Note: Precise quantitative data on the aqueous solubility of calcium laurate at various temperatures is scarce in the literature, largely due to its extremely low solubility.

Solubility in Organic Solvents

The solubility of calcium laurate in organic solvents is governed by the principle of "like dissolves like." The long C12 hydrocarbon tail of the laurate molecule imparts significant non-polar character.

2.1 Factors Affecting Organic Solubility

• Solvent Polarity: Calcium laurate is generally more soluble in non-polar organic solvents due to its long fatty acid chains.[3] Its solubility in polar solvents like ethanol (B145695) is limited.[3][9]

• Type of Metal Cation: Divalent metal soaps, such as calcium laurate, are typically less soluble in polar organic solvents compared to their monovalent counterparts (e.g., sodium or potassium laurate).[3]

• Fatty Acid Chain Length: Longer fatty acid chains increase solubility in non-polar solvents.[3]

Table 2: Qualitative Solubility of Calcium Laurate in Various Organic Solvents

Solvent	Solubility	Reference
Ethanol (absolute)	Insoluble	[9]
Ether	Insoluble	[9]
Acetone	Insoluble	[9]
Benzene	Slightly Soluble	[9]
Chloroform	Fairly Soluble	[9]
Carbon Tetrachloride	Fairly Soluble	[9]
Pyridine	Soluble	[9]
Light Petroleum (b.p. 40-60°C)	Insoluble	[9]

Experimental Protocols for Solubility Determination

Accurately determining the solubility of a sparingly soluble compound like calcium laurate requires precise experimental design.

3.1 Protocol: Gravimetric Method for Solubility Determination

This protocol outlines a standard gravimetric method to determine the solubility of calcium laurate in a given solvent at a specific temperature.

Objective: To quantify the mass of calcium laurate that dissolves in a known volume of solvent to reach saturation.

Materials & Apparatus:

• Calcium laurate powder

• Selected solvent (e.g., pyridine, chloroform)

• Thermostatically controlled water bath or incubator

• Conical flasks with stoppers

• Analytical balance

• Filtration apparatus (e.g., Buchner funnel, vacuum flask, filter paper of fine porosity)

• Drying oven

• Desiccator

Procedure:

• Preparation of Saturated Solution: Add an excess amount of calcium laurate powder to a known volume of the solvent in a stoppered conical flask. The excess solid is crucial to ensure saturation is reached.

• Equilibration: Place the flask in the thermostatic bath set to the desired temperature (e.g., 25°C). Agitate the mixture continuously for an extended period (e.g., 24-48 hours) to ensure equilibrium is established.

• Phase Separation: After equilibration, allow the flask to rest in the bath for several hours to let the undissolved solid settle. Carefully filter the supernatant to separate the saturated solution from the excess solid. This step must be performed quickly and, if possible, at the equilibration temperature to prevent precipitation.

• Solvent Evaporation: Accurately weigh a clean, dry evaporating dish. Transfer a precise volume of the clear, filtered saturated solution into the dish.

• Drying: Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the solvent without decomposing the calcium laurate (e.g., 60-80°C). Dry to a constant weight.

• Final Weighing: After drying, cool the dish in a desiccator to room temperature and weigh it on the analytical balance.

Calculation: The solubility (S) is calculated in grams per 100 mL of solvent: S = [ (Weight of dish + residue) - (Weight of empty dish) ] / (Volume of solution taken in mL) * 100

Below is a workflow diagram for this experimental protocol.

Workflow for gravimetric determination of solubility.

Relevance in Drug Development & Formulation

The solubility characteristics of calcium laurate are directly linked to its applications in the pharmaceutical industry.[][11]

• Lubricant in Tableting: Its insolubility is essential for its function as a lubricant. It forms a thin layer between the tablet and the die wall, reducing friction during tablet ejection and preventing sticking.[][5]

• Controlled Release: In some formulations, metal soaps can be used to retard the dissolution of active pharmaceutical ingredients (APIs), providing a mechanism for controlled or sustained release.

• Stabilizer: Calcium laurate acts as an emulsifier and stabilizer in topical creams and lotions, enhancing texture and consistency.[2]

The relationship between solubility and its function is visualized below.

Relationship between solubility and pharmaceutical use.

4.1 Impact on Calcium Signaling Pathways

While not a direct modulator, the presence of calcium salts like calcium laurate in formulations can be a source of extracellular calcium ions (Ca²⁺). Calcium is a universal second messenger that regulates a vast number of cellular processes, including gene transcription, muscle contraction, and cell proliferation.[12][13] In drug development, particularly in oncology and immunology, understanding the potential impact on calcium signaling is crucial. An influx of Ca²⁺ can trigger pathways like the Calcineurin pathway, which is vital for cell survival and stress response.[14][15]

The diagram below illustrates a simplified overview of a generic calcium signaling pathway.

Role of Calcium as a second messenger in cell signaling.

References

• 2. nbinno.com [nbinno.com]
• 3. What is the solubility of metal soaps in organic solvents? - Blog [cjspvc.com]
• 4. Buy Calcium laurate | 4696-56-4 [smolecule.com]
• 5. casadesante.com [casadesante.com]
• 6. hfpappexternal.fda.gov [hfpappexternal.fda.gov]
• 7. Krafft temperature - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. portlandpress.com [portlandpress.com]
• 10. Buy Calcium laurate (EVT-340064) | 4696-56-4 [evitachem.com]
• 11. What Does “Other Ingredients” on a Label Mean? | Thorne [thorne.com]
• 12. news-medical.net [news-medical.net]
• 13. cusabio.com [cusabio.com]
• 14. Calcium-Calcineurin Signaling Pathway - Creative Biolabs [creative-biolabs.com]
• 15. Targeting Intracellular Calcium Signaling ([Ca2+]i) to Overcome Acquired Multidrug Resistance of Cancer Cells: A Mini-Overview | MDPI [mdpi.com]

An In-depth Technical Guide to the Thermal Decomposition Mechanism of Calcium Laurate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium laurate, the calcium salt of lauric acid, is a versatile compound utilized across various industries, including pharmaceuticals, cosmetics, and polymers, primarily as a lubricant, stabilizer, and emulsifying agent.[1][2][3] Its thermal behavior is a critical parameter influencing its efficacy and stability in formulations and manufacturing processes. This technical guide provides a comprehensive overview of the thermal decomposition mechanism of calcium laurate, detailing the decomposition pathway, products, and kinetics. The information presented herein is synthesized from studies on calcium laurate and analogous long-chain calcium carboxylates, such as calcium stearate (B1226849) and decanoate, to provide a thorough understanding for researchers, scientists, and drug development professionals.

Thermal Decomposition Pathway

The thermal decomposition of calcium laurate, an anhydrous metal carboxylate, proceeds primarily through a ketonic pyrolysis mechanism when heated in an inert atmosphere. This process involves the decarboxylation of the laurate anions, leading to the formation of a symmetrical ketone, laurone (12-tricosanone), and calcium carbonate as the main products.[2][4][5] At higher temperatures, the calcium carbonate intermediate further decomposes to calcium oxide and carbon dioxide.[1]

The overall decomposition can be represented by the following reactions:

Step 1: Ketone and Calcium Carbonate Formation (C₁₁H₂₃COO)₂Ca → C₁₁H₂₃COC₁₁H₂₃ + CaCO₃

Step 2: Decomposition of Calcium Carbonate CaCO₃ → CaO + CO₂

While the formation of the symmetrical ketone is the primary pathway, the pyrolysis of long-chain calcium carboxylates can also yield a homologous series of other ketones, as well as alkanes and alkenes, particularly at higher temperatures, suggesting the involvement of free-radical reactions.[6]

Proposed Mechanisms of Ketone Formation

The precise mechanism of ketonic pyrolysis of calcium carboxylates has been a subject of investigation, with evidence supporting both polar (ionic) and free-radical pathways.

Polar (Acyl Cation) Mechanism

One proposed mechanism involves the formation of an acyl cation intermediate.[5][7] In this model, the calcium carboxylate undergoes heterolytic cleavage to form an acyl cation (R-C=O⁺) and a carboxylate anion. The acyl cation then acts as an electrophile, attacking the α-carbon of an adjacent laurate molecule, leading to decarboxylation and the formation of the ketone.[5]

Free-Radical Mechanism

Tracer studies and the identification of various hydrocarbon byproducts suggest the involvement of a free-radical mechanism.[2][4][6] This pathway posits the homolytic cleavage of the carboxylate to form alkyl and acyl radicals. These highly reactive species can then participate in a series of propagation steps, including abstraction and combination reactions, to form the ketone and other observed products.[6] The presence of alkanes and alkenes in the pyrolysis products lends strong support to this free-radical pathway.[6]

It is plausible that both mechanisms operate concurrently, with their relative contributions depending on factors such as temperature and the specific metal cation.[7]

Quantitative Data

While specific quantitative data for the thermal decomposition of pure calcium laurate is limited in publicly available literature, analysis of analogous long-chain calcium carboxylates provides valuable insights. The following tables summarize typical thermal decomposition data obtained from thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC), as well as potential product distributions from pyrolysis-gas chromatography-mass spectrometry (Py-GC-MS).

Table 1: Thermal Decomposition Temperatures of Calcium Carboxylates

Compound	Decomposition Onset (°C)	Peak Decomposition Temperature (°C)	Analysis Condition
Calcium Stearate	~300	>400	TGA, inert atmosphere[8]
Calcium Decanoate	Not specified	~500 (for ketone formation)	Pyrolysis[6]
Calcium Laurate (estimated)	300 - 350	400 - 450	Based on analogs

Table 2: Kinetic Parameters for Thermal Decomposition

Compound	Activation Energy (Ea) (kJ/mol)	Method
Calcium Stearate/PVC Composite (1st stage)	87 - 95	Isoconversional methods (Kissinger, Starink, etc.)[9]
Calcium Carbonate	147 - 232	Isoconversional methods[6][10]

Table 3: Potential Product Distribution from Pyrolysis of Long-Chain Calcium Carboxylates

Quantitative yields for calcium laurate pyrolysis are not widely reported. This table represents a qualitative and estimated quantitative distribution based on studies of similar compounds.

Product	Chemical Formula	Estimated Yield (%)
Laurone (12-Tricosanone)	C₂₃H₄₆O	Major Product (>50%)
Other Symmetrical/Unsymmetrical Ketones	CₓHᵧO	Minor
Alkanes (e.g., Undecane)	C₁₁H₂₄	Minor
Alkenes (e.g., Undecene)	C₁₁H₂₂	Minor
Calcium Carbonate	CaCO₃	Stoichiometric

Experimental Protocols

Detailed experimental protocols are crucial for obtaining reliable and reproducible data on the thermal decomposition of calcium laurate.

Thermogravimetric Analysis coupled with Differential Scanning Calorimetry (TGA-DSC)

Objective: To determine the thermal stability, decomposition temperatures, and associated enthalpy changes of calcium laurate.

Instrumentation: A simultaneous thermal analyzer (STA) capable of performing TGA and DSC concurrently.

Methodology:

• Instrument Calibration: Calibrate the TGA for mass using standard weights and the DSC for temperature and enthalpy using certified reference materials (e.g., indium).[11][12]

• Sample Preparation: Accurately weigh 5-10 mg of finely ground, dry calcium laurate powder into an alumina (B75360) or platinum crucible.[11]

• Experimental Conditions:

  • Purge Gas: High-purity nitrogen or argon at a flow rate of 20-50 mL/min to maintain an inert atmosphere.[11]

  • Temperature Program:

    • Equilibrate at 30 °C for 5 minutes.

    • Ramp the temperature from 30 °C to 800 °C at a constant heating rate of 10 °C/min.[11]

  • Data Acquisition: Continuously record the sample mass (TGA) and differential heat flow (DSC) as a function of temperature.

• Data Analysis:

  • From the TGA curve, determine the onset temperature of decomposition and the percentage mass loss at each stage.

  • From the DSC curve, identify endothermic and exothermic peaks corresponding to phase transitions and decomposition events. Integrate the peaks to determine the enthalpy changes (ΔH).[2]

  • Calculate the derivative of the TGA curve (DTG) to identify the temperatures of the maximum rates of mass loss.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

Objective: To identify and quantify the volatile and semi-volatile organic compounds produced during the thermal decomposition of calcium laurate.

Instrumentation: A pyrolysis unit coupled to a gas chromatograph-mass spectrometer (GC-MS).

Methodology:

• Sample Preparation: Place a small, accurately weighed amount (0.1-0.5 mg) of dry calcium laurate into a pyrolysis sample cup.[8][13]

• Pyrolysis Conditions ("Single-Shot Analysis"):

  • Pyrolysis Temperature: Heat the sample rapidly to a final temperature of 500-600 °C and hold for 10-20 seconds in an inert (helium) atmosphere.[13][14]

  • Interface Temperature: Maintain the transfer line to the GC at a high temperature (e.g., 300 °C) to prevent condensation of the pyrolysis products.[13]

• GC-MS Conditions:

  • GC Column: A non-polar capillary column (e.g., DB-5MS or equivalent) is suitable for separating the hydrocarbon and ketone products.

  • Temperature Program:

    • Initial oven temperature: 40-50 °C, hold for 2 minutes.

    • Ramp to 300-320 °C at a rate of 10-20 °C/min and hold for 5-10 minutes.[13][15]

  • Carrier Gas: Helium at a constant flow rate.

  • MS Parameters: Electron impact (EI) ionization at 70 eV. Scan a mass range of m/z 40-600.

• Data Analysis:

  • Identify the individual compounds in the pyrogram by comparing their mass spectra with a reference library (e.g., NIST).

  • Quantify the relative abundance of each product by integrating the peak areas in the total ion chromatogram.[13]

In-situ Fourier-Transform Infrared Spectroscopy (FTIR)

Objective: To monitor the chemical changes occurring in calcium laurate during thermal decomposition in real-time.

Instrumentation: An FTIR spectrometer equipped with a heated attenuated total reflectance (ATR) or transmission cell.

Methodology:

• Sample Preparation: Apply a thin layer of calcium laurate powder onto the heating stage or ATR crystal.[16]

• Experimental Conditions:

  • Atmosphere: Purge the sample chamber with an inert gas (e.g., nitrogen).

  • Temperature Program: Heat the sample from ambient temperature to above its decomposition temperature at a controlled rate (e.g., 10 °C/min).[16]

  • Data Acquisition: Collect FTIR spectra at regular temperature intervals throughout the heating process.

• Data Analysis:

  • Monitor the decrease in the intensity of the characteristic carboxylate stretching bands (typically around 1540-1580 cm⁻¹ and 1400-1440 cm⁻¹).

  • Observe the appearance and growth of the strong carbonate absorption band (around 1420-1450 cm⁻¹ and 870 cm⁻¹) and the carbonyl (C=O) stretching band of the ketone product (around 1705-1725 cm⁻¹).

Visualizations

Figure 1: Overall thermal decomposition pathway of calcium laurate.

Figure 2: General experimental workflow for studying the thermal decomposition of calcium laurate.

Figure 3: Simplified representation of the proposed polar and free-radical mechanisms for ketone formation.

Conclusion

The thermal decomposition of calcium laurate is a complex process that primarily yields a symmetrical ketone and calcium carbonate via a ketonic pyrolysis mechanism. Evidence suggests the involvement of both polar and free-radical pathways in this transformation. A comprehensive understanding of this decomposition behavior, including the onset temperatures, decomposition products, and reaction kinetics, is paramount for the effective utilization of calcium laurate in pharmaceutical and other applications where thermal stability is a key consideration. The experimental protocols and data presented in this guide, drawn from studies on calcium laurate and its close analogs, provide a robust framework for researchers and scientists to characterize and predict the thermal properties of this important excipient. Further research focusing on the quantitative analysis of the decomposition products and the precise determination of the kinetic parameters for pure calcium laurate would be beneficial for refining its application in thermally sensitive processes.

References

• 1. sciencemadness.org [sciencemadness.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. ijaem.net [ijaem.net]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. engineering.purdue.edu [engineering.purdue.edu]
• 10. researchgate.net [researchgate.net]
• 11. Consistent DSC and TGA Methodology as Basis for the Measurement and Comparison of Thermo-Physical Properties of Phase Change Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. frontier-lab.com [frontier-lab.com]
• 15. iris.unito.it [iris.unito.it]
• 16. <i>In-situ</i> High-Temperature XRD and FTIR for Calcite, Dolomite and Magnesite: Anharmonic Contribution to the Thermodynamic Properties [en.earth-science.net]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to Calcium Laurate

Introduction

Calcium laurate, the calcium salt of lauric acid, is a versatile compound with significant applications across the pharmaceutical, cosmetic, and industrial sectors. This white, powdery solid is valued for its properties as a lubricant, emulsifier, stabilizer, and water repellent.[1][2] In drug development, it is frequently employed as a lubricant in tablet and capsule manufacturing to enhance powder flow and prevent adhesion to equipment.[3] Its role as an excipient contributes to the quality and efficacy of solid dosage forms. Furthermore, calcium laurate has demonstrated selective bactericidal activity, suggesting potential applications in dermatological and topical formulations.[4]

This technical guide provides a comprehensive overview of the molecular and physicochemical properties of calcium laurate, detailed synthesis and experimental analysis protocols, and its applications relevant to the scientific and drug development community.

Molecular and Physicochemical Properties

Calcium laurate is a coordination compound consisting of a central calcium ion (Ca²⁺) ionically bonded to two laurate anions (C₁₂H₂₃O₂⁻).[5][6] The laurate anion is the conjugate base of lauric acid, a 12-carbon saturated fatty acid.

Molecular Formula and Molecular Weight

The fundamental molecular characteristics of calcium laurate are summarized below.

Property	Value	Citations
Molecular Formula	C₂₄H₄₆CaO₄	[2][5][7]
Molecular Weight	438.7 g/mol	[2][5][7]
IUPAC Name	calcium bis(dodecanoate)	[7]
CAS Number	4696-56-4	[1][5]
Canonical SMILES	CCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCC(=O)[O-].[Ca+2]	[2][5][7]
InChI Key	HIAAVKYLDRCDFQ-UHFFFAOYSA-L	[5][7]

Physicochemical Data

Key physical and chemical properties of calcium laurate are presented in the following table.

Property	Value	Citations
Physical Description	White, powdery solid	[2]
Melting Point	High melting point; specific value not consistently reported	[1][2]
Boiling Point	~296.1 °C at 760 mmHg
Flash Point	~134.1 °C	[8]
Solubility	Limited solubility in water (~4.2 x 10⁻⁵ mol/L)	[2]
Vapor Pressure	0.000661 mmHg at 25°C	[8][9]

Synthesis of Calcium Laurate

Calcium laurate can be synthesized through several methods, primarily involving the reaction of lauric acid or its salt with a calcium source. The choice of method may depend on the desired purity and physical characteristics of the final product.

Neutralization Reaction

This common method involves the direct reaction of lauric acid with a calcium base in an aqueous or aqueous-ethanolic medium.[1][2][5]

Reaction: 2 C₁₁H₂₃COOH (Lauric Acid) + Ca(OH)₂ (Calcium Hydroxide) → C₂₄H₄₆CaO₄ (Calcium Laurate) + 2 H₂O

The logical workflow for this synthesis is depicted in the diagram below.

Figure 1. Workflow for the synthesis of calcium laurate via neutralization.

Direct Metathesis (Double Decomposition)

This method involves the reaction between a soluble laurate salt (e.g., potassium laurate or sodium laurate) and a soluble calcium salt (e.g., calcium nitrate (B79036) or calcium chloride).[4][5]

Reaction: 2 C₁₁H₂₃COONa (Sodium Laurate) + CaCl₂ (Calcium Chloride) → C₂₄H₄₆CaO₄ (Calcium Laurate)↓ + 2 NaCl

This process results in the precipitation of the less soluble calcium laurate, which can then be isolated.

Experimental Protocols for Characterization

The structural and thermal properties of calcium laurate are critical for its application and quality control. The following are methodologies for its characterization.

Thermogravimetric Analysis (TGA)

Objective: To evaluate the thermal stability and decomposition profile of calcium laurate by measuring mass loss as a function of temperature.

Instrumentation: A calibrated thermogravimetric analyzer.

Methodology:

• Accurately weigh 5-10 mg of the calcium laurate sample into a ceramic or platinum TGA pan.

• Place the pan in the TGA furnace.

• Heat the sample from ambient temperature to approximately 900°C at a controlled heating rate, typically 10°C/min.

• Conduct the analysis under a controlled atmosphere, such as high-purity nitrogen or air, with a flow rate of 50-100 mL/min.

• Record the mass loss as a function of temperature. The resulting curve can be used to identify the onset of decomposition and the temperature ranges of different degradation steps.

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups present in calcium laurate and confirm the formation of the salt from lauric acid.

Instrumentation: A Fourier-Transform Infrared spectrometer.

Methodology:

• Prepare the sample for analysis. For solid calcium laurate, this typically involves creating a potassium bromide (KBr) pellet. Mix a small amount of the sample with dry KBr powder and press it into a thin, transparent disk. Alternatively, Attenuated Total Reflectance (ATR-FTIR) can be used with the powder sample directly.

• Place the sample in the spectrometer's sample holder.

• Acquire the infrared spectrum over a typical range of 4000-400 cm⁻¹.

• Analyze the spectrum for characteristic absorption bands. Key features for calcium laurate include the absence of the broad O-H stretching band of the carboxylic acid dimer (around 3000 cm⁻¹) and the disappearance of the C=O stretching band of the acid (around 1700 cm⁻¹). These are replaced by strong asymmetric and symmetric stretching bands of the carboxylate anion (COO⁻) at approximately 1540-1580 cm⁻¹ and 1400-1440 cm⁻¹, respectively.

X-ray Diffraction (XRD)

Objective: To analyze the crystalline structure of calcium laurate powder.

Instrumentation: An X-ray powder diffractometer with a Cu-Kα radiation source.

Methodology:

• Place a sufficient amount of the calcium laurate powder into a sample holder and flatten the surface to ensure it is level with the holder's rim.

• Mount the sample holder in the diffractometer.

• Set the instrument to scan over a range of diffraction angles (2θ), for example, from 3° to 70°.

• The X-ray source is operated at standard conditions (e.g., 40 kV and 40 mA).

• The resulting diffraction pattern, which shows diffraction intensity versus 2θ angle, is recorded. The positions and intensities of the peaks are characteristic of the crystalline structure of calcium laurate.

Applications in Research and Drug Development

Calcium laurate's unique properties make it a valuable component in various applications.

• Pharmaceutical Excipient: It is widely used as a lubricant in the production of tablets and capsules, preventing the formulation from sticking to the manufacturing equipment and ensuring uniformity of dosage.[3][10]

• Emulsifier and Stabilizer: In topical formulations and cosmetic creams, it functions as an emulsifier to stabilize oil-and-water mixtures and as a viscosity-controlling agent.[1][9]

• Anticaking Agent: In food and pharmaceutical powders, it prevents clumping, ensuring free-flowing properties.[10][7][11]

• Selective Bactericidal Agent: Research has shown that calcium laurate exhibits bactericidal activity against certain bacteria like Staphylococcus aureus and Propionibacterium acnes, while having lower activity against Staphylococcus epidermidis.[4] This activity is pH-dependent, being more pronounced in acidic conditions, which is relevant for developing specialized skin cleansers or dermatological products.[12]

• Gut Health Research: Studies in animal models suggest that lauric acid saponified with calcium can positively influence indices of intestinal function and gut health.[13]

References

• 1. chemrj.org [chemrj.org]
• 2. CALCIUM LAURATE(4696-56-4) IR Spectrum [m.chemicalbook.com]
• 3. Scanning Electron Microscopy Sample Preparation and Imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 6. jkdhs.org [jkdhs.org]
• 7. mdpi.com [mdpi.com]
• 8. rsc.org [rsc.org]
• 9. m.youtube.com [m.youtube.com]
• 10. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 11. ugr.es [ugr.es]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]

A Comprehensive Technical Guide to Calcium Laurate for Research Applications

CAS Number: 4696-56-4

This technical guide provides an in-depth overview of calcium laurate, a versatile compound with significant applications in research, pharmaceuticals, and various industrial sectors. The document is intended for researchers, scientists, and drug development professionals, offering detailed information on its properties, synthesis, and relevant experimental protocols.

Chemical and Physical Properties

Calcium laurate, the calcium salt of lauric acid, is a white, powdery solid.[1] Its chemical structure consists of a central calcium ion bonded to two laurate anions.[2] This structure imparts properties that make it a valuable excipient and active ingredient in various formulations.

Quantitative Data Summary

The following tables summarize the key quantitative data for calcium laurate.

Table 1: General Properties

Property	Value	Reference
CAS Number	4696-56-4	[2][3][4][][6]
Molecular Formula	C₂₄H₄₆CaO₄	[2][3][6]
Molecular Weight	438.7 g/mol	[2][3][4]
IUPAC Name	Calcium didodecanoate	[2]
EINECS Number	225-166-3	[2][6]

Table 2: Physical Properties

Property	Value	Reference
Appearance	White powder	[2]
Melting Point	182 °C (conflicting reports suggest 43.8 °C)	[2][3]
Boiling Point	296.1 °C at 760 mmHg	[6]
Flash Point	134.1 °C	[6]
Solubility	Limited solubility in water; Soluble in organic solvents	[2][4]
Odor	Typically odorless	[2]

Applications in Research and Drug Development

Calcium laurate's utility in research and drug development is multifaceted, stemming from its properties as a lubricant, emulsifier, stabilizer, and antimicrobial agent.

• Pharmaceutical Excipient: It is widely used as a lubricant in tablet and capsule manufacturing to improve powder flow and prevent sticking to equipment.[1][3][7]

• Emulsifier and Stabilizer: In formulations such as creams, lotions, and other topical drug delivery systems, it functions as an emulsifier to mix oil and water-based ingredients and as a stabilizer to enhance product longevity.[1][3][7]

• Antimicrobial Research: Calcium laurate exhibits selective bactericidal activity, which is a significant area of investigation. It has shown higher efficacy against pathogenic bacteria like Staphylococcus aureus and Propionibacterium acnes compared to beneficial skin flora such as Staphylococcus epidermidis.[8][9] This selective action is pH-dependent, with increased activity in more acidic environments.[8][9]

Mechanism of Action

The primary mechanism of action for calcium laurate in biological systems involves its dissociation into calcium ions (Ca²⁺) and laurate anions (lauric acid).

• Lauric Acid: The laurate component is responsible for the bactericidal effects. It disrupts the bacterial cell membrane, interfering with cellular processes.[2]

• Calcium Ions: The released calcium ions can participate in various cellular signaling pathways. Calcium is a crucial second messenger in many physiological processes. While specific signaling pathways directly activated by the dissociation of calcium laurate are not extensively documented, the released Ca²⁺ can potentially influence pathways regulated by calmodulin and other calcium-binding proteins.[2]

Proposed mechanism of action for calcium laurate.

Experimental Protocols

This section provides detailed methodologies for the synthesis and evaluation of calcium laurate.

Synthesis of Calcium Laurate via Neutralization Reaction

This protocol describes the synthesis of calcium laurate from lauric acid and a calcium source.[1][7]

Materials:

• Lauric acid (C₁₂H₂₄O₂)

• Calcium hydroxide (B78521) (Ca(OH)₂) or Calcium oxide (CaO)

• Distilled water

• Ethanol (optional, as a solvent)

• Beakers

• Magnetic stirrer and stir bar

• Heating mantle or hot plate

• Filtration apparatus (e.g., Büchner funnel, filter paper)

• Drying oven

Procedure:

• Dissolve Lauric Acid: In a beaker, dissolve a known quantity of lauric acid in a suitable solvent. An aqueous medium can be used, potentially with gentle heating to melt the lauric acid (melting point ~44 °C), or an ethanol-water mixture can be employed for better dissolution.

• Prepare Calcium Source Slurry: In a separate beaker, prepare a slurry of the calcium source (calcium hydroxide or calcium oxide) in distilled water. The stoichiometric ratio requires two moles of lauric acid for every one mole of calcium. A 2:1 molar ratio of laurate source to calcium source is crucial for high purity.[8]

• Reaction: Slowly add the calcium source slurry to the lauric acid solution while continuously stirring with a magnetic stirrer.

• Heating and Stirring: Gently heat the mixture to approximately 50-60 °C and continue stirring vigorously. The reaction will result in the formation of a white precipitate of calcium laurate.

• Precipitation and Cooling: Allow the reaction to proceed until the formation of the precipitate is complete. Let the mixture cool to room temperature.

• Filtration: Separate the calcium laurate precipitate from the reaction mixture by vacuum filtration using a Büchner funnel.

• Washing: Wash the precipitate several times with distilled water to remove any unreacted starting materials and soluble byproducts.

• Drying: Dry the purified calcium laurate in a drying oven at a temperature below its melting point (e.g., 60-80 °C) until a constant weight is achieved.

Experimental workflow for calcium laurate synthesis.

Evaluation of Bactericidal Activity

This protocol outlines a method to assess the bactericidal activity of calcium laurate against specific bacterial strains, adapted from studies on its antimicrobial properties.[8][9]

Materials:

• Calcium laurate

• Bacterial strains (e.g., Staphylococcus aureus, Propionibacterium acnes, Staphylococcus epidermidis)

• Appropriate bacterial growth medium (e.g., Tryptic Soy Broth, Brain Heart Infusion Broth)

• Phosphate-citrate buffer solutions at various pH levels (e.g., 5.0, 6.0, 7.0)

• Sterile test tubes or microplates

• Incubator

• Spectrophotometer or plate reader

• Colony counting equipment (e.g., petri dishes with agar (B569324) medium, spreader)

Procedure:

• Prepare Bacterial Inoculum: Culture the selected bacterial strains overnight in their respective growth media. On the day of the experiment, dilute the overnight culture to a standardized concentration (e.g., 1 x 10⁶ CFU/mL) in the appropriate buffer.

• Prepare Calcium Laurate Suspensions: Suspend calcium laurate in the different pH buffer solutions to achieve the desired test concentrations. Ensure thorough mixing to create a uniform suspension.

• Incubation: In sterile test tubes or microplate wells, mix the bacterial inoculum with the calcium laurate suspensions. Include a control group with only the bacterial inoculum in the buffer solution without calcium laurate.

• Time-Kill Assay: Incubate the mixtures at 37 °C. At specific time points (e.g., 0, 1, 3, 6, 24 hours), take aliquots from each tube.

• Viable Cell Counting: Perform serial dilutions of the aliquots and plate them on agar plates. Incubate the plates under appropriate conditions (e.g., 37 °C for 24-48 hours).

• Data Analysis: Count the number of colonies on the plates to determine the number of viable bacteria (CFU/mL) at each time point. Compare the CFU/mL of the calcium laurate-treated groups to the control group to determine the reduction in bacterial viability.

Conclusion

Calcium laurate is a compound with well-defined physical and chemical properties that make it highly valuable for research and development, particularly in the pharmaceutical industry. Its role as a versatile excipient is well-established, and its selective, pH-dependent bactericidal activity presents a promising area for further investigation, especially in the development of novel topical antimicrobial agents and specialized drug delivery systems. The experimental protocols provided in this guide offer a foundation for the synthesis and evaluation of calcium laurate in a research setting.

References

• 1. benchchem.com [benchchem.com]
• 2. Effect of pH on Bactericidal Activities of Calcium Laurate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Lauric acid triggered in situ surface modification and phase selectivity of calcium carbonate: its application as an oil sorbent - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. WO2002026666A2 - Method for manufacturing calcium salts of highly unsaturated fatty acids - Google Patents [patents.google.com]
• 7. mdpi.com [mdpi.com]
• 8. downloads.regulations.gov [downloads.regulations.gov]
• 9. Qualitative and Quantitative Evaluation of the Effects of Different Chelating Agents on the Calcium Content of Root Canal Dentin Using Atomic Absorption Spectrophotometer: An In Vitro Study - PMC [pmc.ncbi.nlm.nih.gov]

Lauric Acid as a Precursor for Calcium Laurate Synthesis: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of calcium laurate utilizing lauric acid as the primary precursor. It details established synthesis methodologies, including direct neutralization and metathesis, offering step-by-step experimental protocols. The guide further presents a thorough analysis of the physicochemical properties of the resulting calcium laurate, with quantitative data from various analytical techniques, including Fourier-Transform Infrared Spectroscopy (FTIR), Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC), X-ray Diffraction (XRD), and Scanning Electron Microscopy (SEM). Additionally, this document explores the biological significance of lauric acid and calcium signaling, presenting key signaling pathways in which these molecules are involved, visualized through detailed diagrams. This guide is intended to be a valuable resource for researchers and professionals in drug development and materials science, providing the foundational knowledge and practical guidance for the synthesis and characterization of calcium laurate.

Introduction

Calcium laurate, the calcium salt of lauric acid, is a versatile compound with a wide range of applications in the pharmaceutical, cosmetic, and food industries.[1] Its properties as a lubricant, emulsifier, and stabilizer make it a valuable excipient in drug formulations.[1][2] Lauric acid, a saturated fatty acid readily available from natural sources like coconut oil, serves as the key precursor for the synthesis of calcium laurate.[3] Understanding the synthesis process and the detailed characterization of the final product is crucial for ensuring its quality, purity, and performance in various applications.

This guide provides an in-depth exploration of the synthesis of calcium laurate from lauric acid, focusing on two primary methods: direct neutralization and direct metathesis. It offers detailed experimental protocols and presents a comprehensive analysis of the resulting product's characteristics. Furthermore, it delves into the biological relevance of lauric acid and calcium by illustrating their roles in key cellular signaling pathways.

Synthesis of Calcium Laurate

The synthesis of calcium laurate from lauric acid can be primarily achieved through two effective methods: direct neutralization and direct metathesis. The stoichiometry of the reaction is fundamental, requiring a 2:1 molar ratio of laurate to calcium ions for complete conversion and high purity.[4]

Direct Neutralization Method

This method involves the direct reaction of lauric acid with a calcium base, such as calcium hydroxide (B78521) or calcium oxide, in an aqueous or alcoholic medium.[1][3] The reaction is a straightforward acid-base neutralization, resulting in the formation of calcium laurate and water.

Experimental Protocol:

• Dissolution of Lauric Acid: Dissolve 0.1 moles of lauric acid in 200 mL of ethanol. Heat the mixture to 60-70°C with continuous stirring until the lauric acid is completely dissolved.

• Preparation of Calcium Hydroxide Slurry: In a separate beaker, prepare a slurry of 0.05 moles of calcium hydroxide in 100 mL of deionized water.

• Reaction: Slowly add the calcium hydroxide slurry to the hot ethanolic solution of lauric acid under vigorous stirring.

• Precipitation: Continue stirring the mixture at 60-70°C for 2 hours. A white precipitate of calcium laurate will form.

• Isolation and Purification: Allow the mixture to cool to room temperature. Filter the precipitate using a Buchner funnel and wash it three times with hot deionized water to remove any unreacted starting materials and byproducts.

• Drying: Dry the purified calcium laurate in a vacuum oven at 80°C until a constant weight is achieved.

Reaction Scheme:

2 C₁₂H₂₄O₂ (Lauric Acid) + Ca(OH)₂ (Calcium Hydroxide) → Ca(C₁₂H₂₃O₂)₂ (Calcium Laurate) + 2 H₂O

Direct Metathesis Method

The direct metathesis, or double displacement, method involves the reaction of a soluble laurate salt (e.g., sodium laurate or potassium laurate) with a soluble calcium salt (e.g., calcium chloride or calcium nitrate).[3] The low solubility of calcium laurate in the reaction medium drives the precipitation of the product.

Experimental Protocol:

• Preparation of Sodium Laurate: Dissolve 0.1 moles of lauric acid in 200 mL of ethanol. In a separate beaker, dissolve 0.1 moles of sodium hydroxide in 50 mL of deionized water. Slowly add the sodium hydroxide solution to the lauric acid solution while stirring to form sodium laurate.

• Preparation of Calcium Chloride Solution: Dissolve 0.055 moles of calcium chloride in 100 mL of deionized water.

• Reaction and Precipitation: Heat both the sodium laurate and calcium chloride solutions to 50-55°C.[3] Slowly add the calcium chloride solution to the sodium laurate solution under vigorous stirring. A white precipitate of calcium laurate will form immediately.

• Digestion: Continue stirring the mixture at 50-55°C for 1 hour to allow for crystal growth and improved filterability.

• Isolation and Purification: Cool the mixture to room temperature, filter the precipitate, and wash it thoroughly with deionized water to remove sodium chloride byproduct.

• Drying: Dry the calcium laurate in a vacuum oven at 80°C to a constant weight.

Reaction Scheme:

2 C₁₁H₂₃COONa (Sodium Laurate) + CaCl₂ (Calcium Chloride) → Ca(C₁₁H₂₃COO)₂ (Calcium Laurate)↓ + 2 NaCl

Experimental Workflow for Calcium Laurate Synthesis

Caption: Workflow for the synthesis of calcium laurate.

Characterization of Calcium Laurate

Thorough characterization of the synthesized calcium laurate is essential to confirm its identity, purity, and physical properties. The following analytical techniques are commonly employed.

Data Presentation

Analytical Technique	Parameter	Typical Value/Observation	Reference
FTIR Spectroscopy	Carboxylate asymmetric stretch	~1578 cm⁻¹	[5]
Carboxylate symmetric stretch	~1470 cm⁻¹	[5]
C-H stretching	~2851-2956 cm⁻¹	[5]
Thermogravimetric Analysis (TGA)	Decomposition Onset	>200°C	[2]
Major Weight Loss	350-500°C
Final Residue	Calcium Carbonate/Oxide
Differential Scanning Calorimetry (DSC)	Melting Point	~182°C	[3]
Enthalpy of Fusion (ΔH)	Varies with purity and crystallinity	[6]
X-ray Diffraction (XRD)	Crystalline Structure	Dependent on synthesis conditions	[7]
2θ Peaks	Specific to the crystalline phase	[8]
Scanning Electron Microscopy (SEM)	Morphology	Needles, plates, or agglomerates	[7][9]
Particle Size	Micron to sub-micron range	[7][10]

Experimental Protocols for Characterization

• Fourier-Transform Infrared (FTIR) Spectroscopy:

  • Prepare a KBr pellet by mixing a small amount of the dried calcium laurate sample with potassium bromide powder.

  • Alternatively, use an ATR-FTIR spectrometer for direct analysis of the powder.

  • Record the spectrum in the range of 4000-400 cm⁻¹.

  • Identify the characteristic absorption bands for the carboxylate group and the aliphatic chain.

• Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC):

  • Place 5-10 mg of the calcium laurate sample in an alumina (B75360) or platinum pan.

  • Heat the sample from room temperature to 600°C at a heating rate of 10°C/min under a nitrogen atmosphere.

  • Record the weight loss as a function of temperature (TGA) and the heat flow as a function of temperature (DSC).

• X-ray Diffraction (XRD):

  • Mount the powdered calcium laurate sample on a sample holder.

  • Record the diffraction pattern over a 2θ range of 10-80°.

  • Analyze the resulting diffractogram to identify the crystalline phases and determine the lattice parameters.

• Scanning Electron Microscopy (SEM):

  • Mount a small amount of the calcium laurate powder on an SEM stub using conductive carbon tape.

  • Sputter-coat the sample with a thin layer of gold or palladium to enhance conductivity.

  • Image the sample at various magnifications to observe the particle morphology and size.

Biological Signaling Pathways

Lauric acid and calcium ions are biologically active molecules that participate in various cellular signaling pathways. Understanding these pathways is crucial for drug development and for elucidating the therapeutic potential of calcium laurate.

Lauric Acid-Activated Signaling Pathways

Lauric acid has been shown to modulate several key signaling pathways, including those involved in metabolism and cellular stress responses.

Lauric Acid-Activated PPAR Signaling Pathway

References

• 1. Lauric Acid Accelerates Glycolytic Muscle Fiber Formation through TLR4 Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. DSC and protein stability: What does the enthalpy change mean? | Malvern Panalytical [malvernpanalytical.com]
• 6. asu.elsevierpure.com [asu.elsevierpure.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. creative-diagnostics.com [creative-diagnostics.com]
• 10. mdpi.com [mdpi.com]

Spectroscopic Analysis of Calcium Laurate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic analysis of calcium laurate (Ca(C₁₁H₂₃COO)₂), a metallic soap with significant applications in the pharmaceutical, cosmetic, and polymer industries. The focus is on two primary analytical techniques: Fourier-Transform Infrared (FTIR) Spectroscopy and Nuclear Magnetic Resonance (NMR) Spectroscopy. This document details the experimental protocols for these methods and presents the expected spectroscopic data, offering a valuable resource for quality control, structural elucidation, and formulation development.

Introduction to Calcium Laurate

Calcium laurate is the calcium salt of lauric acid, a saturated fatty acid. It is a white, waxy powder with low solubility in water. Its properties as a lubricant, stabilizer, and emulsifier make it a crucial component in various formulations. Spectroscopic analysis is essential to confirm its identity, purity, and molecular structure, ensuring its performance and safety in final products.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful technique for identifying the functional groups present in a molecule. For calcium laurate, FTIR is primarily used to confirm the formation of the carboxylate salt and to characterize the long alkyl chain.

Expected FTIR Spectral Data

The infrared spectrum of calcium laurate is characterized by the absence of the broad O-H stretching band and the sharp C=O stretching band of the carboxylic acid dimer (typically found around 3000 cm⁻¹ and 1700-1712 cm⁻¹, respectively) present in lauric acid. Instead, the spectrum is dominated by strong absorption bands corresponding to the asymmetric and symmetric stretching vibrations of the carboxylate anion (COO⁻), along with various vibrations of the hydrocarbon chain.

Wavenumber (cm⁻¹)	Assignment	Significance
~2955-2965	νₐ(CH₃)	Asymmetric stretching of the terminal methyl group.
~2915-2925	νₐ(CH₂)	Asymmetric stretching of the methylene (B1212753) groups in the alkyl chain.
~2850-2860	νₛ(CH₂)	Symmetric stretching of the methylene groups in the alkyl chain.
~1540-1580	νₐ(COO⁻)	Asymmetric stretching of the carboxylate group, confirming salt formation.[1]
~1465-1475	δ(CH₂)	Scissoring deformation of the methylene groups.
~1400-1440	νₛ(COO⁻)	Symmetric stretching of the carboxylate group.[1]
~720-730	ρ(CH₂)	Rocking deformation of the methylene groups.

Note: The exact peak positions can vary slightly depending on the crystalline form and the presence of water of hydration.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

ATR-FTIR is a convenient method for analyzing solid powder samples like calcium laurate with minimal sample preparation.

• Instrument Setup:

  • Use an FTIR spectrometer equipped with an ATR accessory (e.g., with a diamond or zinc selenide (B1212193) crystal).

  • Perform a background scan to acquire the spectrum of the empty ATR crystal. This will be automatically subtracted from the sample spectrum.

• Sample Preparation:

  • Place a small amount of the calcium laurate powder directly onto the ATR crystal, ensuring the crystal surface is completely covered.

• Data Acquisition:

  • Apply pressure to the sample using the ATR's pressure clamp to ensure good contact between the sample and the crystal.

  • Acquire the spectrum, typically by co-adding multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio. A typical spectral range is 4000-400 cm⁻¹.

• Data Processing:

  • The resulting spectrum should be baseline-corrected if necessary.

  • Identify and label the characteristic absorption bands.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum of the laurate anion in calcium laurate is expected to be similar to that of lauric acid, with the notable absence of the acidic proton of the carboxylic acid (which is typically found far downfield, >10 ppm).

Chemical Shift (δ) ppm	Multiplicity	Assignment
~2.1-2.3	Triplet	α-CH₂ (protons on the carbon adjacent to the carboxylate)
~1.5-1.7	Multiplet	β-CH₂ (protons on the second carbon from the carboxylate)
~1.2-1.4	Broad Multiplet	-(CH₂)₈- (bulk methylene protons of the alkyl chain)
~0.8-0.9	Triplet	-CH₃ (terminal methyl protons)

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum provides information about each carbon atom in the laurate anion. Upon formation of the carboxylate salt, the chemical shift of the carbonyl carbon is expected to shift slightly upfield compared to the carboxylic acid. This is due to the increased electron density on the carboxylate group.

Chemical Shift (δ) ppm	Assignment
~178-182	-COO⁻ (carboxylate carbon)
~34-36	α-CH₂
~31-33	Penultimate -CH₂
~29-30	-(CH₂)₇- (bulk methylene carbons)
~24-26	β-CH₂
~22-24	Antepenultimate -CH₂
~13-15	-CH₃ (terminal methyl carbon)

Experimental Protocol: Solution-State NMR

• Solvent Selection and Sample Preparation:

  • Choose a suitable deuterated solvent in which calcium laurate has at least partial solubility. Chloroform-d (CDCl₃) with a small amount of methanol-d₄ (CD₃OD) to aid dissolution may be attempted.

  • Accurately weigh approximately 10-20 mg of calcium laurate for ¹H NMR and 50-100 mg for ¹³C NMR into a clean, dry vial.

  • Add approximately 0.6-0.7 mL of the deuterated solvent.

  • Gently agitate or sonicate the sample to aid dissolution. The solution may appear as a fine suspension.

  • If there are suspended particles, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

• Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer onto the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Acquire the ¹H spectrum. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

  • Acquire the ¹³C spectrum. Due to the low natural abundance of ¹³C and potentially long relaxation times, a larger number of scans and a sufficient relaxation delay between pulses are required.

Workflow and Logical Relationships

The following diagrams illustrate the logical flow of synthesizing and analyzing calcium laurate.

Caption: Synthesis workflow for calcium laurate.

Caption: Spectroscopic analysis workflow for calcium laurate.

Conclusion

FTIR and NMR spectroscopy are indispensable tools for the comprehensive characterization of calcium laurate. FTIR provides rapid confirmation of the carboxylate salt formation and information about the alkyl chain, making it ideal for routine quality control. NMR, while more challenging experimentally for this type of compound, offers detailed structural insights into the laurate anion. The combination of these techniques, guided by the protocols and data presented in this guide, enables researchers and drug development professionals to ensure the quality, consistency, and structural integrity of calcium laurate in their formulations.

References

• 1. CALCIUM LAURATE(4696-56-4) IR Spectrum [m.chemicalbook.com]

A Comprehensive Technical Guide to the Thermodynamic Stability and Phase Transitions of Calcium Laurate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Calcium laurate, the calcium salt of lauric acid, is a metallic soap with wide-ranging applications in the pharmaceutical, cosmetic, and polymer industries. Its utility as an excipient, lubricant, and stabilizer is intrinsically linked to its thermal behavior. Understanding the thermodynamic stability and phase transitions of calcium laurate is therefore critical for formulation development, manufacturing process optimization, and ensuring product quality and stability. This technical guide provides an in-depth analysis of the thermal properties of calcium laurate, summarizing key quantitative data, detailing experimental protocols for its characterization, and visualizing the critical thermal events it undergoes.

Physicochemical Properties of Calcium Laurate

Calcium laurate is a white, powdery solid with the chemical formula C₂₄H₄₆CaO₄ and a molecular weight of approximately 438.7 g/mol .[1] It is formed by the reaction of two laurate anions with a single calcium cation. This structure imparts properties such as high lubricity and water repellency. While sparingly soluble in water, it can act as an emulsifier and stabilizer in various formulations.

Thermodynamic Stability and Phase Transitions

The thermal behavior of calcium laurate is characterized by a series of phase transitions that occur upon heating, ultimately leading to its decomposition. These transitions involve changes in the packing and mobility of the aliphatic laurate chains and the dissociation of the ionic salt structure.

A general overview of the thermal events is as follows:

• Solid-Solid Transition: Before melting, calcium laurate can undergo one or more solid-solid phase transitions. These transitions involve a shift from a more ordered crystalline structure to a more disordered, plastic, or liquid crystalline phase. This is primarily due to the onset of rotational motion within the hydrocarbon chains.

• Melting (Fusion): The transition from the solid to the liquid state occurs at a specific melting point. For calcium laurate, this is the temperature at which the ordered lamellar structure breaks down completely.

• Decomposition: At higher temperatures, calcium laurate becomes thermally unstable and begins to decompose. This process involves the breaking of chemical bonds, often leading to the formation of calcium carbonate and various organic byproducts.

The precise temperatures and enthalpy changes associated with these transitions are crucial parameters for understanding the material's behavior under different processing conditions.

Quantitative Thermal Analysis Data

The following tables summarize the key quantitative data related to the phase transitions of calcium laurate as determined by common thermal analysis techniques.

Property	Value (°C)	Notes
Melting Point (T_m)	182	Represents the transition to an isotropic molten salt phase.[2] Some reports suggest lower values for impure forms.
Decomposition Onset (T_d)	> 200	The compound is moderately stable up to this temperature, beyond which decarboxylation occurs.[2]
Solid-Solid Transition	100 - 150	Characterized by the formation of gauche defects in the aliphatic chains, leading to reduced packing density.[2]

Thermal Event	Enthalpy Change (ΔH)	Notes
Enthalpy of Fusion	Not explicitly found in search results.	This value represents the energy required for the melting transition.
Enthalpy of Decomposition	Not explicitly found in search results.	This value quantifies the energy released or absorbed during decomposition.

Experimental Protocols for Thermal Characterization

The characterization of the thermodynamic stability and phase transitions of calcium laurate is primarily accomplished through Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA). The following are detailed, generalized protocols based on standard methodologies for analyzing metal carboxylates.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature, allowing for the determination of transition temperatures and enthalpy changes.

Objective: To determine the temperatures and enthalpies of solid-solid transitions and melting of calcium laurate.

Instrumentation: A calibrated Differential Scanning Calorimeter (e.g., Mettler-Toledo TGA/DSC STARe-1 system or similar).[3]

Experimental Parameters:

Parameter	Value	Rationale
Sample Mass	2 - 10 mg	A small sample size ensures uniform heating and good resolution of thermal events.
Crucible	Aluminum or alumina, hermetically sealed	Prevents loss of volatile components and ensures good thermal contact. Alumina is used for higher temperatures.[4]
Heating Rate	5 - 20 °C/min	A rate of 10 °C/min is common. Slower rates can improve resolution, while faster rates increase sensitivity.[4]
Temperature Range	Ambient to 300 °C or higher	This range should encompass all expected phase transitions and the onset of decomposition.
Atmosphere	Inert (Nitrogen or Argon)	An inert atmosphere prevents oxidative degradation of the sample during analysis.[5]
Purge Gas Flow Rate	20 - 50 mL/min	Ensures a consistent and inert environment around the sample and reference.

Procedure:

• Sample Preparation: Accurately weigh 2-10 mg of dry, powdered calcium laurate into a tared DSC crucible. Hermetically seal the crucible.

• Instrument Setup: Place the sealed sample crucible and an empty reference crucible into the DSC cell.

• Thermal Program:

  • Equilibrate the sample at a starting temperature (e.g., 25 °C).

  • Ramp the temperature at the desired heating rate (e.g., 10 °C/min) to the final temperature (e.g., 300 °C).

  • Hold at the final temperature for a short period to ensure equilibrium.

  • Cool the sample back to the starting temperature at a controlled rate. A second heating scan can be performed to study the effect of thermal history.

• Data Analysis: Analyze the resulting thermogram to identify endothermic and exothermic peaks.

  • The onset temperature of an endothermic peak is typically taken as the transition temperature (e.g., melting point).

  • The area under the peak is integrated to determine the enthalpy of the transition (ΔH).

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature, providing information on thermal stability and decomposition.

Objective: To determine the decomposition temperature and profile of calcium laurate.

Instrumentation: A calibrated Thermogravimetric Analyzer (e.g., Netzsch 449 Jupiter or similar).[5]

Experimental Parameters:

Parameter	Value	Rationale
Sample Mass	5 - 15 mg	A slightly larger sample mass than DSC is often used to ensure accurate mass loss detection.
Crucible	Alumina or platinum	These materials are inert at high temperatures.
Heating Rate	10 - 20 °C/min	A consistent heating rate is crucial for comparing thermal stability between samples.[4]
Temperature Range	Ambient to 600 °C or higher	This range should cover the entire decomposition process.
Atmosphere	Inert (Nitrogen or Argon) or Oxidative (Air)	An inert atmosphere shows the inherent thermal stability, while an oxidative atmosphere can reveal susceptibility to oxidation.[5]
Purge Gas Flow Rate	20 - 50 mL/min	Maintains a controlled atmosphere and removes gaseous decomposition products.

Procedure:

• Sample Preparation: Accurately weigh 5-15 mg of dry, powdered calcium laurate into a tared TGA crucible.

• Instrument Setup: Place the crucible onto the TGA balance mechanism.

• Thermal Program:

  • Equilibrate the sample at a starting temperature (e.g., 30 °C).

  • Ramp the temperature at the desired heating rate (e.g., 10 °C/min) to the final temperature (e.g., 600 °C).

• Data Analysis:

  • The TGA curve plots mass percentage versus temperature.

  • The onset temperature of a significant mass loss step is taken as the decomposition temperature.

  • The derivative of the TGA curve (DTG) can be plotted to more clearly identify the temperatures of maximum mass loss rate.

Visualizing Thermal Behavior and Experimental Workflow

Phase Transition Pathway of Calcium Laurate

The following diagram illustrates the sequence of phase transitions that calcium laurate undergoes upon heating.

Phase transitions of calcium laurate upon heating.

Experimental Workflow for Thermal Characterization

This diagram outlines the logical flow of experiments for a comprehensive thermal analysis of calcium laurate.

Workflow for thermal analysis of calcium laurate.

Conclusion

The thermodynamic stability and phase transitions of calcium laurate are critical parameters that dictate its performance in various applications. Through the use of thermal analysis techniques such as DSC and TGA, a detailed understanding of its melting behavior, solid-state transitions, and decomposition profile can be obtained. The data and protocols presented in this guide provide a foundational framework for researchers, scientists, and drug development professionals to effectively characterize and utilize calcium laurate in their work. A thorough understanding of these thermal properties is essential for ensuring robust formulation design, controlled manufacturing processes, and the overall quality and stability of the final product.

References

• 1. Calcium Laurate | C24H46CaO4 | CID 9911040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Buy Calcium laurate (EVT-340064) | 4696-56-4 [evitachem.com]
• 3. rsc.org [rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Review of Calcium Laurate for Scientific Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium laurate, the calcium salt of lauric acid, is a versatile compound with a wide range of applications in the pharmaceutical, cosmetic, and food industries.[1] Its properties as an emulsifier, stabilizer, and lubricant make it a valuable excipient in drug formulations.[1] This technical guide provides a comprehensive review of the scientific literature on calcium laurate, focusing on its chemical and physical properties, synthesis, and key experimental protocols for its characterization.

Chemical and Physical Properties

Calcium laurate is a white powder with the chemical formula C24H46CaO4 and a molecular weight of 438.7 g/mol .[1] It is generally considered stable under normal conditions but may degrade at extreme pH or temperature.[1] While soluble in various organic solvents, its solubility in water is limited.[1]

Quantitative Data Summary

A summary of the key quantitative data for calcium laurate is presented in the table below. It is important to note the significant discrepancies reported for its melting point, which may be attributable to variations in purity, hydration state, or analytical methodology.[1]

Property	Value	References
Molecular Formula	C24H46CaO4	[1]
Molecular Weight	438.7 g/mol	[1]
CAS Number	4696-56-4	[2]
Appearance	White powder	[1]
Melting Point	43.8 - 182 °C	[1]
Density	~0.9 g/cm³	[1]
Water Solubility	Very low (estimated at 0.0001078 mg/L at 25°C)	[1]
Solubility	Soluble in organic solvents	[1]

Synthesis of Calcium Laurate

Calcium laurate can be synthesized through several methods, with direct metathesis and neutralization reactions being the most common.

Experimental Protocols

1. Direct Metathesis Reaction

This method involves the reaction of a soluble laurate salt, such as potassium laurate, with a soluble calcium salt, like calcium nitrate (B79036).[1] The insolubility of calcium laurate in the reaction medium drives the formation of a precipitate.

• Materials: Potassium laurate, Calcium nitrate, Deionized water.

• Procedure:

  • Prepare separate aqueous solutions of potassium laurate and calcium nitrate.

  • Slowly add the calcium nitrate solution to the potassium laurate solution under vigorous stirring.

  • Continue stirring for a specified period to ensure complete precipitation.

  • Collect the white precipitate of calcium laurate by filtration.

  • Wash the precipitate with deionized water to remove any unreacted salts.

  • Dry the purified calcium laurate in an oven at a suitable temperature.

2. Neutralization Reaction

In this method, lauric acid is directly neutralized with a calcium base, such as calcium hydroxide (B78521) or calcium oxide, in an aqueous or mixed solvent system.[1][3]

• Materials: Lauric acid, Calcium hydroxide (or Calcium oxide), Ethanol (B145695) (optional), Deionized water.

• Procedure:

  • Disperse lauric acid in an appropriate solvent (e.g., an ethanol/water mixture to aid solubility).[2]

  • Prepare a slurry of calcium hydroxide in deionized water.

  • Slowly add the calcium hydroxide slurry to the lauric acid dispersion while stirring continuously.

  • The reaction mixture may be heated to facilitate the reaction.[3]

  • Monitor the pH of the reaction to ensure complete neutralization.

  • Once the reaction is complete, collect the precipitated calcium laurate by filtration.

  • Wash the product with water and ethanol to remove unreacted starting materials and byproducts.[2]

  • Dry the final product.

Characterization Techniques

The synthesized calcium laurate can be characterized using various analytical techniques to confirm its identity, purity, and physical properties.

Experimental Protocols

1. X-Ray Diffraction (XRD)

XRD is used to determine the crystalline structure of the synthesized calcium laurate.[2]

• Sample Preparation: The dried calcium laurate powder is finely ground to ensure random orientation of the crystallites.[4] The powder is then mounted onto a sample holder.[4]

• Instrumentation: A powder X-ray diffractometer with a Cu Kα radiation source is typically used.[5]

• Data Collection: The sample is scanned over a 2θ range (e.g., 10-80°) with a defined step size and scan speed.[5]

• Data Analysis: The resulting diffraction pattern is compared with reference patterns from databases like the International Centre for Diffraction Data (ICDD) to confirm the phase and crystal structure.[6]

2. Thermogravimetric Analysis (TGA)

TGA is employed to evaluate the thermal stability and decomposition profile of calcium laurate.[2]

• Sample Preparation: A small, accurately weighed amount of the calcium laurate sample is placed in a TGA pan (e.g., alumina (B75360) or platinum).[7]

• Instrumentation: A thermogravimetric analyzer is used.

• Data Collection: The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air).[7] The mass of the sample is recorded as a function of temperature.

• Data Analysis: The resulting TGA curve shows mass loss at different temperatures, indicating decomposition or loss of volatile components.[8]

3. Differential Scanning Calorimetry (DSC)

DSC is utilized to determine the melting point and other thermal transitions of calcium laurate.[2]

• Sample Preparation: A small amount of the sample is hermetically sealed in an aluminum pan.

• Instrumentation: A differential scanning calorimeter is used.

• Data Collection: The sample and a reference pan are heated at a controlled rate, and the difference in heat flow required to maintain them at the same temperature is measured.

• Data Analysis: The DSC thermogram reveals endothermic and exothermic peaks corresponding to thermal events such as melting, crystallization, and phase transitions.

Signaling Pathways and Mechanisms of Action

A specific, dedicated signaling pathway for calcium laurate has not been identified in the scientific literature. Its biological effects are primarily attributed to its dissociation into calcium ions (Ca²⁺) and laurate anions in biological environments.

The liberated calcium ions can participate in a multitude of cellular signaling pathways, acting as a ubiquitous second messenger.[1][9] These pathways are crucial for regulating a wide array of cellular processes.

The laurate anion , a saturated fatty acid, is known to possess bactericidal properties.[1] Its mechanism of action is thought to involve the disruption of bacterial cell membranes.[10]

Caption: Dissociation of Calcium Laurate and the general roles of its constituent ions.

Experimental and Logical Workflows

The following diagrams illustrate a typical workflow for the synthesis and characterization of calcium laurate.

Caption: A generalized workflow for the synthesis of calcium laurate via neutralization.

Caption: A typical workflow for the characterization of synthesized calcium laurate.

References

• 1. Buy Calcium laurate (EVT-340064) | 4696-56-4 [evitachem.com]
• 2. Calcium laurate | 4696-56-4 | Benchchem [benchchem.com]
• 3. WO2002026666A2 - Method for manufacturing calcium salts of highly unsaturated fatty acids - Google Patents [patents.google.com]
• 4. xrdukm.wixsite.com [xrdukm.wixsite.com]
• 5. benchchem.com [benchchem.com]
• 6. ywcmatsci.yale.edu [ywcmatsci.yale.edu]
• 7. photos.labwrench.com [photos.labwrench.com]
• 8. h-and-m-analytical.com [h-and-m-analytical.com]
• 9. Calcium Regulation of Bacterial Virulence - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Buy Calcium laurate | 4696-56-4 [smolecule.com]

The Bactericidal Mechanism of Action of Calcium Laurate: An In-depth Technical Guide

Abstract

Calcium laurate, the calcium salt of the saturated fatty acid lauric acid, has demonstrated significant bactericidal activity, particularly against Gram-positive bacteria relevant to skin health and disease. This technical guide provides a comprehensive overview of the current understanding of the bactericidal mechanism of calcium laurate, intended for researchers, scientists, and drug development professionals. The primary mode of action is attributed to the disruption of the bacterial cell membrane by the lauric acid moiety, a process that is significantly influenced by pH. This guide synthesizes available quantitative data, details relevant experimental methodologies, and visually represents the proposed mechanisms and workflows to facilitate a deeper understanding and guide future research.

Introduction

The rise of antibiotic resistance necessitates the exploration of novel antimicrobial agents. Fatty acids and their salts have long been recognized for their antimicrobial properties. Calcium laurate, in particular, has garnered interest for its selective bactericidal activity against pathogenic bacteria such as Staphylococcus aureus and Propionibacterium acnes, while showing lower activity against the commensal Staphylococcus epidermidis.[1][2][3] This selectivity makes it a promising candidate for applications in dermatology and topical antimicrobial formulations. This document aims to provide a detailed technical examination of its bactericidal action.

Core Bactericidal Mechanism

The bactericidal activity of calcium laurate is primarily driven by its lauric acid component following dissociation. The overall mechanism can be understood as a multi-step process involving dissociation, pH-dependent membrane penetration, and subsequent intracellular disruption.

Dissociation and the Role of pH

In an aqueous environment, calcium laurate partially dissociates into calcium ions (Ca²⁺) and laurate anions. The bactericidal efficacy is highly dependent on the pH of the surrounding medium.[1][2] In acidic conditions, a greater proportion of the laurate anion is protonated to form non-dissociated (uncharged) lauric acid. This uncharged form is more lipophilic, allowing it to more readily partition into and traverse the lipid bilayer of the bacterial cell membrane.[1]

Disruption of the Bacterial Cell Membrane

The primary target of lauric acid is the bacterial cell membrane. The integration of lauric acid molecules into the lipid bilayer is thought to disrupt its structure and function in several ways:

• Increased Membrane Fluidity: The insertion of the fatty acid chains into the membrane can increase its fluidity, compromising its structural integrity.[4] While not directly demonstrated for calcium laurate, it is a proposed mechanism for fatty acid antibacterial activity.

• Formation of Pores and Lesions: The accumulation of lauric acid can lead to the formation of pores or lesions in the membrane, causing leakage of essential intracellular components such as ions and metabolites.

• Inhibition of Membrane-Bound Enzymes: Disruption of the membrane's lipid environment can inhibit the function of essential membrane-bound proteins, including enzymes involved in respiration and transport.[4]

Intracellular Effects

Once inside the bacterial cell, the non-dissociated lauric acid can re-dissociate in the more neutral intracellular environment, releasing a proton and lowering the internal pH.[1] This acidification can inhibit the activity of various cytoplasmic enzymes, disrupting critical metabolic processes.[1] Furthermore, some evidence suggests that fatty acids can interfere with the uptake of essential nutrients, such as amino acids, further contributing to bacterial cell death.[1][3]

The Postulated Role of the Calcium Ion

The precise role of the calcium ion in the bactericidal mechanism is not fully elucidated. It has been proposed that calcium ions may be adsorbed onto the negatively charged bacterial cell surface.[1] This interaction could potentially alter the membrane's physical properties, such as its fluidity, and may facilitate the interaction and insertion of lauric acid into the lipid bilayer.[1] However, further research is required to substantiate this hypothesis.

dot

Caption: Proposed bactericidal mechanism of calcium laurate.

Quantitative Data on Bactericidal Efficacy

Table 1: Bactericidal Activity of Calcium Laurate (5000 µg/mL) Against Various Bacteria at Different pH Values

Target Bacterium	pH	Incubation Time (hours)	Mean Log Reduction in CFU/mL	Reference
Staphylococcus aureus	7.0	1	~1.0	[5]
3	~1.5	[5]
24	~3.0	[5]
6.0	1	~3.4	[5]
3	>5.0	[5]
5.0	1	>5.0	[5]
Propionibacterium acnes	7.0	3	~0.5	[5]
24	~1.2	[5]
6.0	3	~1.5	[5]
24	>5.0	[5]
Staphylococcus epidermidis	7.0	24	~0.6	[5]
6.0	24	~0.8	[5]
5.0	24	~2.5	[5]

Data is estimated from graphical representations in the cited literature and represents the reduction from the initial bacterial concentration.

As the primary active component is lauric acid, its MIC and MBC values provide a relevant, albeit indirect, measure of the potential antimicrobial potency.

Table 2: Reported MIC and MBC Values for Lauric Acid Against Various Bacteria

Target Bacterium	MIC (µg/mL)	MBC (µg/mL)	Reference
Staphylococcus aureus	Varies	>250	[6]
Staphylococcus epidermidis	Varies	>250	[6]
Gram-positive bacteria (general)	Potent	Not specified	[7]

Note: The bactericidal behavior of lauric acid can be non-selective at higher concentrations.[6]

Experimental Protocols

The following protocols are based on the methodologies described in the study by Morikawa et al., 2018, and standard microbiological practices for determining bactericidal activity.

Preparation of Calcium Laurate Suspension and Bacterial Inoculum

• Calcium Laurate Suspension: A stock suspension of calcium laurate (e.g., 10,000 µg/mL) is prepared in a sterile phosphate-citrate buffer adjusted to the desired pH (e.g., 5.0, 6.0, or 7.0). The suspension should be thoroughly vortexed before use to ensure homogeneity.

• Bacterial Strains: Cultures of Staphylococcus aureus, Propionibacterium acnes, and Staphylococcus epidermidis are grown on appropriate agar (B569324) plates (e.g., Tryptic Soy Agar for Staphylococci, GAM agar for P. acnes).

• Inoculum Preparation: A few colonies of each bacterium are inoculated into a suitable broth medium and incubated to reach the logarithmic growth phase. The bacterial suspension is then centrifuged, washed with sterile buffer, and resuspended in the same buffer to a final concentration of approximately 10⁶ Colony Forming Units (CFU)/mL.

Time-Kill Assay

• In sterile tubes, the bacterial inoculum is mixed with the calcium laurate suspension at the desired final concentration (e.g., 5000 µg/mL). A control tube containing the bacterial inoculum in buffer without calcium laurate is also prepared.

• The tubes are incubated at 37°C with agitation.

• At specified time points (e.g., 0, 1, 3, and 24 hours), aliquots are drawn from each tube.

• Serial dilutions of the aliquots are prepared in sterile buffer.

• The diluted samples are plated onto appropriate agar plates and incubated under suitable conditions (aerobically for Staphylococci, anaerobically for P. acnes).

• After incubation, the number of colonies on each plate is counted, and the CFU/mL for each time point is calculated.

• The log reduction in CFU/mL is determined by comparing the counts from the calcium laurate-treated samples to the control.

dot

References

• 1. benchchem.com [benchchem.com]
• 2. Assessing Membrane Fluidity and Visualizing Fluid Membrane Domains in Bacteria Using Fluorescent Membrane Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effect of pH on Bactericidal Activities of Calcium Laurate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. wjoud.com [wjoud.com]
• 5. Frontiers | Alteration of Membrane Fluidity or Phospholipid Composition Perturbs Rotation of MreB Complexes in Escherichia coli [frontiersin.org]
• 6. Role of Membrane Fluidity in Pressure Resistance of Escherichia coli NCTC 8164 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. EUCAST: MIC Determination [eucast.org]

An In-depth Technical Guide to the Natural Sources of Lauric Acid for Calcium Laurate Production

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary natural sources of lauric acid, a crucial precursor for the synthesis of calcium laurate. The document details the abundance of lauric acid in these sources, outlines methodologies for its extraction, and describes the subsequent synthesis of calcium laurate. This guide is intended to serve as a valuable resource for professionals in research, development, and pharmaceutical sciences.

Principal Natural Sources of Lauric Acid

Lauric acid, a medium-chain saturated fatty acid (C12:0), is most abundantly found in tropical oils, particularly coconut oil and palm kernel oil.[1][2][3] These two sources are the most commercially significant for the industrial production of lauric acid and its derivatives.[4] Other natural sources contain significantly lower concentrations of this fatty acid.

Table 1: Lauric Acid Content in Various Natural Sources

Natural Source	Lauric Acid Content (% of total fatty acids)	References
Coconut Oil	45-53%	[5][6][7]
Palm Kernel Oil	45-55%	[1][8][9]
Babassu Oil	50%	[10]
Cohune Oil	46.5%	[10]
Murumuru Butter	47.5%	[10]
Human Breast Milk	6.2%	[10]
Goat's Milk	3.1%	[10]
Cow's Milk	2.9%	[10]

Extraction of Lauric Acid from Natural Sources

The extraction of lauric acid from its primary sources, coconut oil and palm kernel oil, is a critical step. The choice of extraction method depends on the desired purity, yield, and scale of production. Common industrial methods include hydrolysis followed by distillation.[11] For laboratory and specialized applications, other techniques can be employed.

This is the most common industrial method for producing lauric acid.[11]

• Principle: The triglycerides in the oil are first hydrolyzed to break them down into free fatty acids and glycerol. This is typically achieved by treating the oil with water at high temperature and pressure (steam splitting) or through saponification with an alkali. The resulting mixture of fatty acids is then separated and purified by fractional distillation based on their different boiling points.[11]

SFE is a green technology that offers high selectivity and yields high-purity extracts without the use of organic solvents.[12]

• Experimental Protocol:

  • Preparation: The raw material (e.g., dried and ground coconut or palm kernel) is loaded into an extraction vessel.

  • Extraction: Supercritical CO₂ (e.g., at 80°C and 48.3 MPa) is passed through the vessel, dissolving the oil rich in lauric acid.[12] The selectivity for lauric acid can be tuned by adjusting the pressure and temperature.[8]

  • Separation: The pressure of the CO₂-oil mixture is reduced in a separator, causing the CO₂ to return to its gaseous state and leaving the extracted oil behind.

  • Collection: The lauric acid-rich oil is collected, and the CO₂ can be recycled.[12]

A classic laboratory method for solid-liquid extraction, suitable for smaller-scale operations.[13]

• Experimental Protocol:

  • Setup: A sample of the dried and ground source material is placed in a thimble within the main chamber of the Soxhlet extractor. The extraction solvent (e.g., n-hexane) is placed in a distillation flask below.

  • Extraction: The solvent is heated, and its vapor travels up to the condenser, where it liquefies and drips into the thimble, immersing the sample. The solvent extracts the oil. Once the chamber is full, the solvent and dissolved oil are siphoned back to the flask.

  • Cycles: This process is repeated multiple times to ensure thorough extraction.

  • Solvent Removal: The solvent is removed from the extracted oil using a rotary evaporator to yield the lauric acid-rich oil.[12]

An environmentally friendly method that uses enzymes to break down the cell walls of the oil-bearing material, releasing the oil.

• Experimental Protocol:

  • Slurry Preparation: The source material is ground and mixed with water to form a slurry.

  • Enzymatic Treatment: A specific enzyme or a mixture (e.g., cellulase, protease) is added to the slurry. The pH and temperature are adjusted to optimal conditions for the enzymes (e.g., pH 7, 60°C).

  • Incubation: The mixture is incubated for a set period (e.g., 2-6 hours) with agitation.

  • Oil Separation: The oil is separated from the aqueous phase and solid residues, typically by centrifugation.[12]

Synthesis of Calcium Laurate

Calcium laurate (C₂₄H₄₆CaO₄) is the calcium salt of lauric acid.[14] It can be synthesized through several methods, primarily involving the reaction of lauric acid with a calcium source.[15][16]

This method involves the direct reaction of lauric acid with a calcium base.[16][17]

• Principle: Lauric acid is neutralized by a calcium base, such as calcium hydroxide (B78521) or calcium oxide, in an aqueous medium to form calcium laurate, which precipitates out of the solution.[14][17]

• Experimental Protocol:

  • Lauric acid is dispersed in an aqueous medium.

  • A stoichiometric amount of calcium hydroxide or calcium oxide is added to the mixture.

  • The reaction is typically carried out with heating and stirring to ensure completion.

  • The resulting white precipitate of calcium laurate is collected by filtration, washed with water to remove any unreacted starting materials, and then dried.[14] A reflux in ethanol (B145695) for 4 hours has also been reported.[18]

This method involves the reaction of a soluble laurate salt with a soluble calcium salt.[16][17]

• Principle: A soluble laurate salt, such as sodium laurate or potassium laurate, is reacted with a soluble calcium salt, like calcium chloride or calcium nitrate. The less soluble calcium laurate precipitates out of the solution.

• Experimental Protocol:

  • Preparation of Sodium Laurate: Lauric acid is dissolved in a 50% ethanol-water solution, and a sodium hydroxide solution is added with stirring to form sodium laurate.[15]

  • Precipitation: A solution of calcium chloride dihydrate dissolved in an ethanol-water mixture is added to the sodium laurate solution.[15]

  • Isolation: The resulting white, turbid solution contains the precipitated calcium laurate, which is then filtered, washed thoroughly with water, and dried to obtain the pure product.[15]

Visualized Workflows and Pathways

The following diagrams illustrate the key processes described in this guide.

Caption: Workflow for Lauric Acid Extraction.

Caption: Synthesis Pathways for Calcium Laurate.

References

• 1. Lauric Acids: Naturally Sourced Fatty Acids for Sustainable, High-Performance Uses [musimmas.com]
• 2. ingreland.com [ingreland.com]
• 3. acs.org [acs.org]
• 4. palmoilis.mpob.gov.my [palmoilis.mpob.gov.my]
• 5. Coconut oil and palm oil's role in nutrition, health and national development: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lauric Acid and Coconut Oil: Benefits, Uses, and Scientific Insights [elchemy.com]
• 7. A Complete Guide to Palm-Derived Fatty Acids - Lauric Acid SG [chemtradeasia.sg]
• 8. Lauric Acid Rich Oil Supercritical Extraction and Methodology to Predict Solubility [article.sapub.org]
• 9. criticalindustrialchemicals.com [criticalindustrialchemicals.com]
• 10. Lauric acid - Wikipedia [en.wikipedia.org]
• 11. Chempri [chempri.com]
• 12. benchchem.com [benchchem.com]
• 13. ajest.org [ajest.org]
• 14. nbinno.com [nbinno.com]
• 15. Calcium laurate (4696-56-4) for sale [vulcanchem.com]
• 16. Buy Calcium laurate (EVT-340064) | 4696-56-4 [evitachem.com]
• 17. Calcium laurate | 4696-56-4 | Benchchem [benchchem.com]
• 18. Calcium laurate｜lookchem [lookchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Laboratory Synthesis of High-Purity Calcium Laurate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the laboratory synthesis of high-purity calcium laurate (Ca(C₁₂H₂₃O₂)₂), a versatile compound used in the pharmaceutical, cosmetic, and food industries.[][2] Its applications in pharmaceutical formulations primarily include use as a lubricant in tablet and capsule manufacturing, an emulsifier, and a stabilizer.[3][] The following protocols are designed to be reproducible and yield a high-purity product suitable for research and development applications.

Physicochemical Properties of Calcium Laurate

A summary of the key quantitative data for calcium laurate is presented in the table below for easy reference.

Property	Value	Reference
Molecular Formula	C₂₄H₄₆CaO₄	[3][4]
Molecular Weight	438.7 g/mol	[3][5]
Appearance	White powder	[3][5]
Melting Point	182 °C (conflicting reports of 43.8 °C for mixtures or impure forms)	[6]
Solubility in Water	Approx. 4.2 x 10⁻⁵ mol L⁻¹	[5]
Boiling Point	296.1 °C at 760 mmHg	[4]
Flash Point	134.1 °C	[4]

Experimental Protocols

Two common and effective methods for the synthesis of high-purity calcium laurate are detailed below: the Neutralization Reaction method and the Ethanol-Aqueous Solution method.[6][7]

Protocol 1: Synthesis via Neutralization Reaction

This method involves the direct reaction of lauric acid with a calcium base, such as calcium hydroxide (B78521) or calcium oxide, in an aqueous medium to form the calcium laurate precipitate.[3][6][7]

Materials:

• Lauric Acid (C₁₂H₂₄O₂)

• Calcium Hydroxide (Ca(OH)₂) or Calcium Oxide (CaO)

• Deionized Water

• Ethanol (B145695) (for washing)

• Beakers

• Magnetic Stirrer and Stir Bar

• Heating Plate

• Filtration apparatus (e.g., Büchner funnel and flask)

• Drying Oven

Procedure:

• Dissolution of Lauric Acid: In a beaker, dissolve lauric acid in a suitable volume of deionized water. Gentle heating and vigorous stirring may be required to facilitate dissolution.

• Preparation of Calcium Hydroxide Slurry: In a separate beaker, prepare a slurry of calcium hydroxide in deionized water.

• Reaction: Slowly add the calcium hydroxide slurry to the lauric acid solution while stirring continuously. The reaction is a neutralization process where the laurate anion and calcium cation combine to form the insoluble calcium laurate salt.[7] The stoichiometric ratio requires two moles of laurate for every one mole of calcium (2:1).[7]

• Precipitation: Continue stirring the mixture until the precipitation of calcium laurate appears complete. The formation of a white, powdery solid indicates the product.[3]

• Filtration: Separate the calcium laurate precipitate from the reaction mixture by filtration using a Büchner funnel.

• Washing: Wash the precipitate several times with deionized water to remove any unreacted starting materials and soluble by-products. Follow with a wash using ethanol to aid in the removal of water and any remaining organic impurities.[7]

• Drying: Dry the purified calcium laurate precipitate in a drying oven at a suitable temperature (e.g., 60-80°C) until a constant weight is achieved.

Protocol 2: Synthesis via Ethanol-Aqueous Solution Method

This method utilizes a mixed solvent system to ensure the miscibility of the non-polar lauric acid and the ionic calcium salt, leading to a controlled precipitation of high-purity calcium laurate.[6][7]

Materials:

• Lauric Acid (C₁₂H₂₄O₂)

• Sodium Hydroxide (NaOH)

• Calcium Chloride (CaCl₂)

• Ethanol

• Deionized Water

• Beakers

• Magnetic Stirrer and Stir Bar

• Heating Plate

• Filtration apparatus

• Drying Oven

Procedure:

• Dissolution of Lauric Acid: Dissolve lauric acid in a 50% ethanol-water mixture with heating and stirring.[5][8]

• Formation of Sodium Laurate: To the lauric acid solution, add a stoichiometric amount of sodium hydroxide solution to form sodium laurate in situ.[5][6]

• Precipitation of Calcium Laurate: In a separate container, dissolve calcium chloride in a 50% ethanol-water mixture. Slowly add this calcium chloride solution to the sodium laurate solution while stirring vigorously. Calcium laurate will precipitate out of the solution due to its low solubility.[5][7]

• Filtration: Collect the white precipitate of calcium laurate by filtration.

• Washing: Wash the precipitate thoroughly with deionized water to remove sodium chloride and any other soluble impurities. An additional wash with ethanol can be performed.

• Drying: Dry the final product in a drying oven to obtain pure calcium laurate.

Characterization of High-Purity Calcium Laurate

To ensure the high purity of the synthesized calcium laurate, the following characterization techniques are recommended:

• X-Ray Diffraction (XRD): To confirm the crystalline structure and phase purity of the calcium laurate. The absence of peaks from starting materials like lauric acid indicates high purity.[7]

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the characteristic functional groups and confirm the formation of the calcium carboxylate salt.

• Thermogravimetric Analysis (TGA): To determine the thermal stability and decomposition temperature of the synthesized product.

• Scanning Electron Microscopy (SEM): To visualize the morphology and particle size of the calcium laurate powder.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the laboratory synthesis of high-purity calcium laurate.

Caption: General workflow for calcium laurate synthesis.

References

• 2. Calcium Laurate | C24H46CaO4 | CID 9911040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. Calcium Laurate - CD Formulation [formulationbio.com]
• 5. Calcium laurate (4696-56-4) for sale [vulcanchem.com]
• 6. Buy Calcium laurate (EVT-340064) | 4696-56-4 [evitachem.com]
• 7. Calcium laurate | 4696-56-4 | Benchchem [benchchem.com]
• 8. Buy Calcium laurate | 4696-56-4 [smolecule.com]

Calcium Laurate: Application Notes and Protocols for Cosmetic and Pharmaceutical Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium laurate, the calcium salt of lauric acid, is a versatile excipient employed in cosmetic and pharmaceutical formulations. It primarily functions as an emulsifier, stabilizer, lubricant, and anticaking agent.[1][2] Its ability to stabilize oil-in-water emulsions makes it a valuable ingredient in creams and lotions, contributing to a uniform and smooth product texture.[2][3] In pharmaceuticals, it finds application as a lubricant in tablet and capsule manufacturing, enhancing powder flow and preventing adhesion to equipment.[1] This document provides detailed application notes and experimental protocols for the use of calcium laurate in cosmetic and pharmaceutical research, with a focus on its role as an emulsifier.

Physicochemical Properties

Property	Value	Reference(s)
Chemical Formula	C24H46CaO4	[4]
Molecular Weight	438.70 g/mol	[4]
Appearance	White to yellowish-white powder	[5]
Solubility	Insoluble in water, alcohol, and ether	[6]
Melting Point	Approx. 182 °C	[4]

Applications in Cosmetic Formulations

Calcium laurate is utilized in a variety of cosmetic products, including creams, lotions, and makeup, to enhance texture and stability.[7] Its emulsifying properties help to create stable mixtures of oil and water, which is fundamental for the formulation of many cosmetic products.[3]

Application Note: Oil-in-Water (O/W) Moisturizing Cream

Calcium laurate can be incorporated as a co-emulsifier and stabilizer in O/W moisturizing creams. A typical concentration would range from 1-3%. The inclusion of calcium laurate can contribute to the cream's viscosity and improve its sensory profile, providing a less greasy feel.

Table 1: Example Formulation of an O/W Moisturizing Cream

Phase	Ingredient	Function	Concentration (w/w %)
A (Oil Phase)	Cetearyl Alcohol	Thickener, Emulsifier	8.0
Glyceryl Stearate (B1226849)	Emulsifier	4.0
Isopropyl Myristate	Emollient	5.0
Calcium Laurate	Co-emulsifier, Stabilizer	2.0
B (Aqueous Phase)	Deionized Water	Solvent	q.s. to 100
Glycerin	Humectant	5.0
Xanthan Gum	Thickener	0.3
C (Cool-down Phase)	Phenoxyethanol (and) Ethylhexylglycerin	Preservative	1.0
Fragrance	Fragrance	0.2

Experimental Protocol: Preparation of an O/W Moisturizing Cream

This protocol outlines the laboratory-scale preparation of the O/W moisturizing cream described in Table 1.

Equipment:

• Two beakers (appropriate size for the batch)

• Water bath or heating mantle

• Overhead stirrer or homogenizer

• Thermometer

• Weighing balance

Procedure:

• Phase A Preparation: In one beaker, combine all ingredients of the oil phase (Phase A). Heat to 75-80°C with gentle stirring until all components are melted and the mixture is uniform.

• Phase B Preparation: In a separate beaker, combine the deionized water and glycerin (Phase B). Heat to 75-80°C. Sprinkle in the xanthan gum while stirring to avoid clumping, and continue to stir until fully hydrated.

• Emulsification: Slowly add the oil phase (Phase A) to the aqueous phase (Phase B) under continuous homogenization or vigorous stirring. Maintain the temperature at 70-75°C during this process. Continue homogenization for 10-15 minutes to ensure a fine emulsion is formed.

• Cooling: Remove the emulsion from the heat source and allow it to cool while stirring gently.

• Addition of Cool-down Phase: When the temperature of the emulsion is below 40°C, add the preservative and fragrance (Phase C).

• Final Mixing: Continue stirring until the cream is uniform and has reached room temperature.

• Characterization: Evaluate the cream for its physical properties as described in the characterization protocols below.

Figure 1. Workflow for O/W cream preparation.

Applications in Pharmaceutical Research

In the pharmaceutical industry, calcium laurate is primarily known as a lubricant in solid dosage forms. However, its surfactant properties are also being explored in advanced drug delivery systems, such as self-emulsifying drug delivery systems (SEDDS) and nanoemulsions, to improve the oral bioavailability of poorly water-soluble drugs.[7][8]

Application Note: Self-Emulsifying Drug Delivery System (SEDDS) for a Lipophilic Drug

Calcium laurate can be included in SEDDS formulations as a stabilizer. Upon dilution in the gastrointestinal fluids, a SEDDS formulation spontaneously forms a fine oil-in-water emulsion or nanoemulsion, enhancing the dissolution and absorption of the encapsulated drug.[7][9]

Table 2: Example Formulation of a Liquid SEDDS

Component	Example Ingredient	Function	Concentration (w/w %)
Oil Phase	Caprylic/Capric Triglyceride	Oil	40
Surfactant	Polysorbate 80	Surfactant	35
Co-surfactant	Transcutol® P	Co-surfactant	23
Stabilizer	Calcium Laurate	Stabilizer	2
API	Poorly water-soluble drug	Active Ingredient	q.s.

Experimental Protocol: Preparation and Characterization of a SEDDS Formulation

Equipment:

• Vials

• Magnetic stirrer and stir bar

• Water bath

• Particle size analyzer

• Zeta potential analyzer

Procedure:

• Preparation of the SEDDS Pre-concentrate: Accurately weigh the oil, surfactant, co-surfactant, and calcium laurate into a glass vial.

• Drug Incorporation: Add the active pharmaceutical ingredient (API) to the mixture.

• Homogenization: Gently heat the mixture to 40-50°C in a water bath and stir using a magnetic stirrer until a clear, homogenous solution is obtained.

• Self-Emulsification Assessment:

  • Add 1 mL of the SEDDS pre-concentrate to 250 mL of deionized water (or simulated gastric/intestinal fluid) at 37°C with gentle agitation.

  • Visually observe the formation of the emulsion and note the time taken for complete dispersion. A rapid formation of a clear or bluish-white emulsion indicates good self-emulsifying properties.

• Characterization of the Resulting Emulsion:

  • Droplet Size and Polydispersity Index (PDI): Measure the globule size and PDI of the formed emulsion using a dynamic light scattering (DLS) instrument.

  • Zeta Potential: Determine the zeta potential to assess the surface charge and stability of the emulsion droplets.

Figure 2. Workflow for SEDDS formulation.

Characterization and Quality Control Protocols

Consistent and reproducible characterization is crucial for evaluating the performance and stability of emulsions containing calcium laurate.

Protocol: Emulsion Stability Testing

1. Macroscopic Evaluation:

• Visually inspect the formulation for any signs of phase separation, creaming, or coalescence at regular intervals (e.g., 24h, 1 week, 1 month) under different storage conditions (e.g., 4°C, 25°C/60% RH, 40°C/75% RH).

2. Centrifugation Test:

• Centrifuge a sample of the emulsion at a specified speed (e.g., 3000-5000 rpm) for a set duration (e.g., 30 minutes).

• Observe for any phase separation. A stable emulsion should not show any separation.

3. Freeze-Thaw Cycling:

• Subject the emulsion to alternating temperature cycles (e.g., -10°C for 24 hours followed by 25°C for 24 hours) for a number of cycles (e.g., 3-5 cycles).

• After each cycle, visually inspect the sample for any changes in appearance or consistency.

Protocol: Particle Size and Zeta Potential Analysis

• Sample Preparation: Dilute the emulsion with deionized water to an appropriate concentration for measurement.

• Measurement: Use a dynamic light scattering (DLS) instrument to measure the mean droplet size and polydispersity index (PDI). Use the same instrument or a dedicated zeta potential analyzer to measure the surface charge of the droplets.

• Data Interpretation: A smaller droplet size and a PDI value below 0.3 generally indicate a more uniform and stable emulsion. A zeta potential value greater than |30| mV suggests good electrostatic stability.

Table 3: Hypothetical Characterization Data for O/W Cream (Table 1)

Parameter	Initial	After 1 Month at 40°C
Appearance	Homogeneous, white cream	No change
pH	6.5 ± 0.2	6.4 ± 0.2
Viscosity (cP)	15,000 ± 500	14,500 ± 600
Droplet Size (μm)	2.5 ± 0.5	2.8 ± 0.6
Centrifugation	No separation	No separation

Protocol: In Vitro Drug Release Testing (for Pharmaceutical Formulations)

This protocol is suitable for assessing the release of an active ingredient from a semi-solid formulation like a cream.

Equipment:

• Franz diffusion cells

• Synthetic membrane (e.g., polysulfone)

• Receptor medium (e.g., phosphate-buffered saline with a solubilizing agent if needed)

• Stirring plate and magnetic stir bars

• HPLC or other suitable analytical instrument

Procedure:

• Cell Assembly: Mount the synthetic membrane on the Franz diffusion cell, separating the donor and receptor compartments.

• Receptor Medium: Fill the receptor compartment with the receptor medium, ensuring no air bubbles are trapped beneath the membrane. Maintain the temperature at 32°C to mimic skin surface temperature.

• Sample Application: Apply a known quantity of the formulation (e.g., 300 mg) uniformly onto the membrane in the donor compartment.

• Sampling: At predetermined time intervals (e.g., 1, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot from the receptor compartment and replace it with fresh, pre-warmed receptor medium.

• Analysis: Analyze the collected samples for drug concentration using a validated analytical method (e.g., HPLC).

• Data Analysis: Plot the cumulative amount of drug released per unit area against the square root of time. The slope of the linear portion of the plot represents the release rate.

Figure 3. Workflow for in vitro drug release.

Conclusion

Calcium laurate is a functional excipient with valuable applications in both cosmetic and pharmaceutical formulations. Its role as an emulsifier and stabilizer contributes to the physical stability and desired sensory characteristics of topical products. In pharmaceutical drug delivery, it shows potential for use in advanced systems like SEDDS to enhance the bioavailability of challenging active ingredients. The protocols provided herein offer a framework for the formulation and characterization of products containing calcium laurate, enabling researchers to systematically evaluate its performance and optimize their formulations. Further research to generate comparative quantitative data will continue to elucidate the full potential of this versatile excipient.

References

• 1. The effect of lubricants on powder flowability for pharmaceutical application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pharmacylibrary.com [pharmacylibrary.com]
• 3. Current Status of Supersaturable Self-Emulsifying Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. digital.csic.es [digital.csic.es]
• 5. nanotrun.com [nanotrun.com]
• 6. CN109354917B - Water-based calcium stearate emulsion and preparation method thereof - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. Self-Emulsifying Drug Delivery Systems: Hydrophobic Drug Polymer Complexes Provide a Sustained Release in Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. sysrevpharm.org [sysrevpharm.org]

Application Notes and Protocols for Calcium Laurate as a Food Additive and Anticaking Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium laurate, the calcium salt of lauric acid, is a multi-functional food additive recognized for its utility as an anticaking agent, emulsifier, and lubricant.[1] Its hydrophobic nature and ability to coat particles make it particularly effective in preventing the formation of lumps in powdered food products, thereby improving their flowability, storage stability, and ease of use for consumers and in industrial processing.[2][3] This document provides detailed application notes, experimental protocols for performance evaluation, and a summary of its mechanism of action.

Chemical Properties and Regulatory Status

Property	Value	Reference
Chemical Name	Calcium bis(dodecanoate)	[4]
CAS Number	4696-56-4	[5]
Molecular Formula	C24H46CaO4	[6]
Molecular Weight	438.7 g/mol	[6]
Appearance	White to off-white powder	[6]
Solubility	Practically insoluble in water	-
Regulatory Status	Generally Recognized as Safe (GRAS) by the U.S. FDA (21 CFR 172.863)	[4][5]

Mechanism of Action as an Anticaking Agent

Calcium laurate functions primarily as a physical barrier on the surface of powder particles. Its long, hydrophobic laurate chains orient outwards, creating a non-polar surface that repels water and reduces inter-particle friction and cohesion. This mechanism prevents the formation of liquid bridges between particles, which is a primary cause of caking in the presence of moisture.[7][8]

Figure 1: Mechanism of Calcium Laurate as an Anticaking Agent.

Applications in Food Products

Calcium laurate is utilized in a variety of powdered food products to maintain their free-flowing characteristics.[6]

Typical Usage Levels: The concentration of calcium laurate as an anticaking agent in food products generally does not exceed 2% by weight.[9] In many applications, effective levels are between 0.5% and 1.5%.[10]

Examples of Food Products:

• Garlic salt and onion salt[10]

• Icing sugar[10]

• Baking powder[2]

• Dry mixes[10]

• Spices and seasonings[11]

• Powdered beverages[6]

Experimental Protocols for Efficacy Evaluation

To assess the effectiveness of calcium laurate as an anticaking agent, several standardized tests are employed to measure the flow properties of powders. The following protocols are fundamental for this evaluation.

Determination of Angle of Repose

The angle of repose is the steepest angle of descent of a material relative to a horizontal plane. A lower angle of repose indicates better flowability.

Protocol:

• Place a fixed funnel on a stand at a predetermined height above a flat, horizontal surface with a circular base of a known diameter.

• Carefully pour a known mass of the powder sample (e.g., 100 g) through the funnel.

• Allow the powder to form a conical pile that reaches the tip of the funnel.

• Measure the height (h) of the cone of powder.

• Calculate the angle of repose (θ) using the formula: θ = tan⁻¹(h/r), where 'r' is the radius of the base of the cone.

• Perform the measurement in triplicate and calculate the average.

Figure 2: Experimental Workflow for Angle of Repose Measurement.

Determination of Carr's Index and Hausner Ratio

These indices are measures of the compressibility of a powder, which correlates with its flowability. They are calculated from the bulk density and tapped density of the powder.

Protocol:

• Bulk Density (ρ_bulk): a. Gently pour a known mass (m) of the powder into a graduated cylinder. b. Record the unsettled volume (V_bulk). c. Calculate bulk density: ρ_bulk = m / V_bulk.

• Tapped Density (ρ_tapped): a. Place the graduated cylinder from the previous step onto a mechanical tapping apparatus. b. Tap the cylinder a specified number of times (e.g., 100, 500, 1250 taps) until the volume of the powder ceases to decrease. c. Record the final tapped volume (V_tapped). d. Calculate tapped density: ρ_tapped = m / V_tapped.

• Calculations:

  • Carr's Index (%) = [ (ρ_tapped - ρ_bulk) / ρ_tapped ] * 100

  • Hausner Ratio = ρ_tapped / ρ_bulk

Figure 3: Experimental Workflow for Carr's Index and Hausner Ratio.

Moisture Sorption Analysis

This analysis determines the hygroscopicity of a powder and how an anticaking agent affects its interaction with moisture.

Protocol:

• Prepare samples of the powder with and without calcium laurate at various concentrations.

• Place a known mass of each sample in a controlled humidity environment (e.g., a desiccator with a saturated salt solution or a dynamic vapor sorption analyzer).

• Expose the samples to a range of relative humidity (RH) levels at a constant temperature.

• Monitor the change in mass of the samples over time until equilibrium is reached at each RH level.

• Plot the equilibrium moisture content (g water / 100 g solids) against water activity (a_w = %RH / 100) to generate a moisture sorption isotherm.

Quantitative Data on Performance

While specific quantitative data for calcium laurate's effect on powder flowability is limited in publicly available literature, data for the closely related calcium stearate (B1226849) can provide a valuable proxy for its expected performance. The following table illustrates the typical effect of a metallic stearate on the flow properties of a powder (in this case, lactose).

Table 1: Effect of Calcium Stearate on the Angle of Repose of Lactose Powder

Calcium Stearate Concentration (% w/w)	Angle of Repose (°)
0 (Control)	32
0.5	27
1.0	28
2.0	29
3.0	29.5
Data adapted from a study on the effect of lubricants on powder flowability.[12]

This data indicates that even at low concentrations, a metallic stearate can significantly improve flowability (decrease the angle of repose). However, an optimal concentration may exist, beyond which the benefit plateaus or slightly diminishes.[12]

Table 2: Interpretation of Flowability Parameters

Flow Character	Angle of Repose (°)	Carr's Index (%)	Hausner Ratio
Excellent	25-30	≤ 10	1.00-1.11
Good	31-35	11-15	1.12-1.18
Fair	36-40	16-20	1.19-1.25
Passable	41-45	21-25	1.26-1.34
Poor	46-55	26-31	1.35-1.45
Very Poor	56-65	32-37	1.46-1.59
Very, Very Poor	> 66	> 38	> 1.60

Conclusion

Calcium laurate is an effective anticaking agent for a wide range of powdered food products. Its mechanism of action is primarily based on creating a hydrophobic barrier on particle surfaces, which reduces moisture absorption and inter-particle friction. The efficacy of calcium laurate can be quantitatively assessed using standard powder flowability tests such as the angle of repose, Carr's index, and Hausner ratio. The provided protocols offer a framework for researchers and professionals to evaluate and optimize the use of calcium laurate in their specific applications. While direct quantitative data for calcium laurate is not abundant, the performance of similar metallic stearates suggests significant improvements in powder flowability can be expected.

References

• 1. hfpappexternal.fda.gov [hfpappexternal.fda.gov]
• 2. Chempri [chempri.com]
• 3. Calcium stearate - Mateos S.L. [mateossl.es]
• 4. researchgate.net [researchgate.net]
• 5. nanotrun.com [nanotrun.com]
• 6. nbinno.com [nbinno.com]
• 7. Hausner ratio - Wikipedia [en.wikipedia.org]
• 8. Anticaking agent - Wikipedia [en.wikipedia.org]
• 9. bex-foods.com [bex-foods.com]
• 10. Role of Calcium Stearate in Pharma and Plastics Industries [celluloseankit.com]
• 11. archive.sciendo.com [archive.sciendo.com]
• 12. The Effect of Lubricants on Powder Flowability for Pharmaceutical Application - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: In-Situ Synthesis of Hydrophobic Calcium Carbonate Using Lauric Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the in-situ synthesis of hydrophobic calcium carbonate particles using lauric acid as a modifying agent. The resulting material exhibits significant hydrophobicity, making it a promising candidate for various applications, including as a carrier for hydrophobic drugs, with potential for pH-responsive release.

Introduction

Calcium carbonate (CaCO₃) is a biocompatible and biodegradable material widely explored for biomedical applications, including drug delivery.[1] However, its inherent hydrophilicity can be a limitation for encapsulating and delivering hydrophobic therapeutic agents. Surface modification with fatty acids, such as lauric acid, can render the CaCO₃ surface hydrophobic, enhancing its utility as a drug carrier. The in-situ synthesis approach, where the surface modification occurs during the precipitation of CaCO₃, offers a streamlined, one-step process to produce these functionalized nanoparticles.[2][3][4][5]

This method typically involves the reaction of a calcium salt and a carbonate source in the presence of molten lauric acid. The lauric acid not only induces hydrophobicity but also influences the crystal phase and morphology of the resulting CaCO₃ particles, often favoring the formation of aragonite crystals with a rosette-shaped morphology.[2][3][4][5] The degree of hydrophobicity can be controlled by varying the concentration of lauric acid used during the synthesis.[2][3][4][5]

Quantitative Data Summary

The following tables summarize the key quantitative data obtained from the characterization of hydrophobic calcium carbonate synthesized with varying concentrations of lauric acid.

Table 1: Effect of Lauric Acid Concentration on Water Contact Angle

Ca²⁺:Lauric Acid (molar ratio)	Water Contact Angle (°)	Reference
1:0	Hydrophilic	[2][3]
1:0.001	Not specified
1:0.0075	Not specified
1:0.05	Not specified
Increasing Concentration	Gradually increases to 140°	[2][3][4][5]

Table 2: Thermogravimetric Analysis (TGA) Data

Ca²⁺:Lauric Acid (molar ratio)	Weight Loss at 250-600 °C (%)	Reference
1:0	Nil	[6]
1:0.05	8	[6]
1:0.1	15	[6]

Experimental Protocols

In-Situ Synthesis of Hydrophobic Calcium Carbonate

This protocol describes a one-step, solvent-free method for synthesizing hydrophobic calcium carbonate particles using molten lauric acid.

Materials:

• Calcium chloride (CaCl₂)

• Sodium carbonate (Na₂CO₃)

• Lauric acid

• Deionized water

• Ethanol (B145695)

Equipment:

• Reaction vessel (e.g., beaker or flask)

• Heating and stirring plate

• Thermometer

• Buchner funnel and filter paper

• Oven

Procedure:

• Preparation of Reactant Solutions:

  • Prepare aqueous solutions of calcium chloride and sodium carbonate at the desired concentrations (e.g., 1 M).

• Reaction Setup:

  • In the reaction vessel, add the desired amount of lauric acid. The amount can be varied to achieve different levels of hydrophobicity (refer to Table 1 for guidance on molar ratios).

  • Heat the lauric acid on the heating plate until it melts (melting point of lauric acid is approximately 44 °C). Maintain the temperature just above the melting point.

• Precipitation and In-Situ Modification:

  • While stirring the molten lauric acid, slowly and simultaneously add the calcium chloride and sodium carbonate solutions to the reaction vessel.

  • Continue stirring for a predetermined reaction time to allow for the formation and surface modification of the calcium carbonate precipitate.

• Isolation and Purification:

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Isolate the hydrophobic calcium carbonate precipitate by vacuum filtration using a Buchner funnel.

  • Wash the collected particles thoroughly with deionized water to remove any unreacted salts.

  • Subsequently, wash the particles with ethanol to remove any excess, unreacted lauric acid.

• Drying:

  • Dry the purified hydrophobic calcium carbonate particles in an oven at a suitable temperature (e.g., 60-80 °C) until a constant weight is achieved.

Protocol for Loading a Hydrophobic Drug (e.g., Curcumin)

This protocol outlines a method for loading a hydrophobic drug onto the pre-synthesized lauric acid-modified calcium carbonate nanoparticles via an adsorption method.

Materials:

• Hydrophobic calcium carbonate nanoparticles (synthesized as per Protocol 3.1)

• Curcumin (or other hydrophobic drug)

• Ethanol (or other suitable organic solvent)

Equipment:

• Beakers or flasks

• Magnetic stirrer

• Centrifuge

• Spectrophotometer (for determining loading efficiency)

Procedure:

• Preparation of Drug Solution:

  • Dissolve a known amount of the hydrophobic drug (e.g., curcumin) in a suitable organic solvent like ethanol to prepare a stock solution of known concentration.

• Loading Process:

  • Disperse a known weight of the hydrophobic calcium carbonate nanoparticles in a specific volume of the drug solution.

  • Stir the suspension for an extended period (e.g., 24 hours) at room temperature in the dark to facilitate the adsorption of the drug onto the nanoparticle surface.

• Separation and Quantification:

  • After the incubation period, centrifuge the suspension to separate the drug-loaded nanoparticles from the supernatant.

  • Carefully collect the supernatant.

  • Measure the concentration of the free drug remaining in the supernatant using a spectrophotometer at the drug's maximum absorbance wavelength.

• Calculation of Loading Efficiency and Capacity:

  • Calculate the amount of drug loaded onto the nanoparticles by subtracting the amount of free drug in the supernatant from the initial amount of drug used.

  • Drug Loading Efficiency (%) = [(Initial Drug Amount - Drug Amount in Supernatant) / Initial Drug Amount] x 100

  • Drug Loading Capacity (mg/g) = (Initial Drug Amount - Drug Amount in Supernatant) / Weight of Nanoparticles

Visualizations

Experimental Workflow

Caption: Experimental workflow for the synthesis and drug loading of hydrophobic calcium carbonate.

Mechanism of Surface Modification

Caption: Mechanism of lauric acid modification on the calcium carbonate surface.

pH-Responsive Drug Release Concept

Caption: Concept of pH-responsive drug release from calcium carbonate carriers.

References

• 1. Recent Developments in CaCO3 Nano-Drug Delivery Systems: Advancing Biomedicine in Tumor Diagnosis and Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. [PDF] Lauric acid triggered in situ surface modification and phase selectivity of calcium carbonate: its application as an oil sorbent | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Lauric acid triggered in situ surface modification and phase selectivity of calcium carbonate: its application as an oil sorbent - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. rsc.org [rsc.org]

Application Notes and Protocols for the Preparation of Calcium Laurate Thin Films

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium laurate, the calcium salt of lauric acid, is a material of significant interest in various scientific and industrial fields, including pharmaceuticals, food science, and materials science. In material science, thin films of calcium laurate are explored for their potential applications as lubricants, coatings, and in the formation of organized molecular assemblies. The controlled deposition of these films allows for the precise tailoring of surface properties, making them suitable for a range of advanced applications.

This document provides detailed application notes and protocols for the preparation of calcium laurate thin films using two primary methods: the Langmuir-Blodgett technique and Spin Coating. Additionally, a brief overview of the thermal evaporation method is included as an alternative approach. These protocols are intended to serve as a comprehensive guide for researchers and professionals in the field.

Methods for Thin Film Deposition

Several techniques can be employed for the deposition of thin films, each with its own advantages and suitability for specific applications.[1] Solution-based methods like spin coating, dip coating, and spray coating are attractive due to their potential for scalability.[1] For creating highly ordered monolayers, the Langmuir-Blodgett technique is a powerful tool.[2] Physical vapor deposition techniques, such as thermal evaporation, offer another route for thin film formation.

Langmuir-Blodgett (LB) Technique

The Langmuir-Blodgett (LB) technique enables the fabrication of highly ordered mono- and multilayer films with precise control over thickness and molecular organization.[2] The process involves forming a monolayer of an amphiphilic molecule, such as lauric acid, at the air-water interface and subsequently transferring it onto a solid substrate.[3]

Experimental Protocol:

• Subphase Preparation:

  • Fill a Langmuir-Blodgett trough with ultrapure water.

  • To form calcium laurate in situ, dissolve a calcium salt (e.g., calcium chloride, CaCl₂) in the subphase to a concentration of approximately 10⁻³ M. The presence of divalent cations like Ca²⁺ is crucial for the stability of the fatty acid monolayer.

• Monolayer Formation:

  • Prepare a spreading solution of lauric acid in a volatile, water-immiscible organic solvent (e.g., chloroform (B151607) or a chloroform/methanol mixture) at a concentration of about 1 mg/mL.

  • Using a microsyringe, carefully deposit small droplets of the lauric acid solution onto the surface of the aqueous subphase. The solvent will evaporate, leaving a disordered monolayer of lauric acid molecules.[3]

• Monolayer Compression:

  • Movable barriers on the LB trough are slowly compressed to reduce the surface area available to the lauric acid molecules.[3]

  • This compression forces the molecules to organize into a condensed, quasi-solid monolayer. The surface pressure is continuously monitored with a Wilhelmy plate or similar sensor.

  • A typical surface pressure for the deposition of fatty acid salt monolayers is in the range of 20-30 mN/m.

• Film Deposition:

  • A solid substrate (e.g., silicon wafer, glass slide, or calcium fluoride (B91410) plate for infrared studies) is vertically dipped into and withdrawn from the trough through the compressed monolayer.[4]

  • The hydrophilic carboxylic acid head groups of lauric acid will bind with the calcium ions in the subphase, forming a calcium laurate monolayer that is transferred to the substrate during each pass.

  • The dipping speed is typically controlled in the range of 1-10 mm/min.

  • By repeating the dipping and withdrawal cycles, multilayer films can be fabricated.[2]

Quantitative Data Summary (Langmuir-Blodgett Technique):

Parameter	Typical Value/Range
Spreading Solution Concentration	1 mg/mL
Subphase Ca²⁺ Concentration	10⁻³ M
Deposition Surface Pressure	20-30 mN/m
Dipping Speed	1-10 mm/min

Experimental Workflow for Langmuir-Blodgett Deposition:

Workflow for Langmuir-Blodgett film deposition.

Spin Coating

Spin coating is a widely used technique for producing uniform thin films on flat substrates.[5] The process involves depositing a solution onto a spinning substrate, where centrifugal force spreads the liquid and the solvent evaporates, leaving a thin film.[6]

Experimental Protocol:

• Precursor Solution Preparation:

  • A suitable precursor solution is required. This can be a solution of pre-synthesized calcium laurate in an appropriate organic solvent. Finding a good solvent for calcium laurate is key.

  • Alternatively, a sol-gel approach can be adapted. A solution containing a soluble calcium salt (e.g., calcium nitrate (B79036) or calcium acetate) and lauric acid in a suitable solvent system (e.g., an alcohol) can be prepared.[7] The stoichiometry should be controlled to favor the formation of calcium laurate upon solvent evaporation and subsequent annealing.

• Substrate Preparation:

  • Substrates (e.g., silicon wafers or glass slides) must be thoroughly cleaned to ensure good film adhesion and uniformity. A typical cleaning procedure involves sequential ultrasonic baths in acetone, isopropanol, and deionized water, followed by drying with a stream of nitrogen.

• Deposition Process:

  • Place the cleaned substrate on the vacuum chuck of the spin coater.

  • Dispense a small amount of the precursor solution onto the center of the substrate.

  • The spin coating process typically involves a two-step rotation:

    • A low-speed spin (e.g., 500-1000 rpm) for a few seconds to spread the solution across the substrate.

    • A high-speed spin (e.g., 2000-5000 rpm) for 30-60 seconds to thin the film to the desired thickness.[8]

• Post-Deposition Treatment:

  • After spinning, the film is typically baked on a hotplate or in an oven to remove residual solvent and potentially to induce crystallization or reaction between the precursors. The annealing temperature should be carefully chosen to be below the decomposition temperature of calcium laurate.

Quantitative Data Summary (Spin Coating):

Parameter	Typical Value/Range
Spin Speed (Spreading)	500-1000 rpm
Spin Speed (Thinning)	2000-5000 rpm
Spin Time	30-60 s
Annealing Temperature	Dependent on solvent and precursors

Experimental Workflow for Spin Coating:

Workflow for spin coating deposition.

Thermal Evaporation

Thermal evaporation is a physical vapor deposition (PVD) technique that involves heating a source material in a vacuum chamber until it evaporates or sublimes. The vapor then travels and condenses on a cooler substrate, forming a thin film.

Protocol Considerations:

• Source Material: Calcium laurate powder could be used as the source material. However, its thermal stability and evaporation characteristics would need to be determined. Lauric acid has a relatively low melting and boiling point, while calcium has a higher evaporation temperature.[9][10] Co-evaporation of lauric acid and calcium from separate sources could be a possibility but would require careful control of the deposition rates to achieve the correct stoichiometry.

• Vacuum: A high vacuum environment (typically <10⁻⁵ Torr) is necessary to ensure a long mean free path for the evaporated molecules and to minimize contamination.

• Substrate Temperature: The temperature of the substrate can influence the morphology and crystallinity of the deposited film.

Due to the limited specific data on the thermal evaporation of calcium laurate, this method would require significant process development.

Characterization of Calcium Laurate Thin Films

Once the thin films are prepared, their structural, morphological, and chemical properties need to be characterized.

1. X-ray Diffraction (XRD): XRD is a powerful non-destructive technique used to determine the crystallinity, phase, and preferred orientation of the thin film.[11][12] For thin films, Grazing Incidence XRD (GIXRD) is often employed to increase the signal from the film and reduce the contribution from the substrate.[12] The resulting diffraction pattern can be compared to known patterns for calcium laurate and its precursors to confirm the composition and structure of the film.[13][14]

2. Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR spectroscopy is used to identify the chemical bonds present in the film. By analyzing the absorption bands, one can confirm the formation of calcium laurate by observing the characteristic carboxylate stretches and the disappearance of the carboxylic acid C=O stretch of lauric acid.

3. Atomic Force Microscopy (AFM) and Scanning Electron Microscopy (SEM): AFM and SEM are used to visualize the surface topography and morphology of the thin films. These techniques provide information about surface roughness, grain size, and the presence of any defects.[1][15]

Quantitative Data from Characterization:

Characterization Technique	Information Obtained	Typical Expected Results for Calcium Laurate Films
XRD	Crystalline structure, phase, orientation	Crystalline peaks corresponding to calcium laurate
FTIR	Chemical bonding	Carboxylate (COO⁻) peaks, absence of carboxylic acid (COOH) peak
AFM/SEM	Surface morphology, roughness, thickness	Uniform surface with quantifiable roughness and thickness

Logical Relationship of Characterization Techniques:

Characterization workflow for thin films.

Conclusion

The preparation of high-quality calcium laurate thin films is achievable through techniques such as the Langmuir-Blodgett method and spin coating. The choice of method will depend on the desired film properties, such as molecular ordering and thickness control, as well as scalability requirements. Careful control of experimental parameters and thorough characterization are essential for obtaining films with reproducible and well-defined properties for their intended applications in material science and other fields.

References

• 1. researchgate.net [researchgate.net]
• 2. Langmuir–Blodgett film - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. nist.gov [nist.gov]
• 5. ossila.com [ossila.com]
• 6. m.youtube.com [m.youtube.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Thermal Properties and Reliabilities of Lauric Acid-Based Binary Eutectic Fatty Acid as a Phase Change Material for Building Energy Conservation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Structural characterization of polycrystalline thin films by X-ray diffraction techniques | Semantic Scholar [semanticscholar.org]
• 12. Thin Film XRD | Materials Characterization Lab [mcl.mse.utah.edu]
• 13. Structural characterization of polycrystalline thin films by X-ray diffraction techniques [ouci.dntb.gov.ua]
• 14. X-ray Diffraction (XRD) Analysis for Oral Thin Film - Oral Thin Film - CD Formulation [formulationbio.com]
• 15. The effect of some formulation and process variables on the surface roughness of film-coated tablets - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Calcium Laurate as a Surfactant in Cleaning Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium laurate, the calcium salt of lauric acid, is a metallic soap with applications across various industries, including cosmetics, pharmaceuticals, and industrial manufacturing.[1] In the realm of cleaning formulations, it functions as a surfactant, emulsifier, stabilizer, and viscosity-controlling agent. Its limited solubility in water presents both challenges and opportunities for formulation scientists. These application notes provide an overview of the properties of calcium laurate and protocols for evaluating its performance as a surfactant in cleaning formulations.

Calcium laurate is a white, powdery solid synthesized from lauric acid, a fatty acid naturally found in sources like coconut and palm kernel oil, and a calcium source such as calcium hydroxide (B78521) or calcium oxide.[1][2] While its low aqueous solubility limits its use in traditional water-based cleaners, it can be effectively employed in specialized formulations, such as those involving mixed solvent systems, non-aqueous liquids, or in combination with other surfactants.

Physicochemical Properties

A summary of the key physicochemical properties of calcium laurate is presented in the table below. It is important to note that due to its low solubility, some standard surfactant parameters like the Critical Micelle Concentration (CMC) in pure water are not well-characterized.

Property	Value/Description	References
Chemical Formula	C24H46CaO4	[2]
Molecular Weight	438.7 g/mol	[2]
Appearance	White, powdery solid	[2]
Solubility in Water	Very low, approximately 4.2×10⁻⁵ mol L⁻¹	[3]
Critical Micelle Concentration (CMC) in Water	Not well-defined due to low solubility. Micellization is significantly constrained. For comparison, the CMC of sodium laurate is 24.4 mM at 25°C.	[1]
Surface Tension	As a surfactant, it reduces the surface tension of liquids, though quantitative data in aqueous solutions is sparse.
Functions in Formulations	Surfactant, Emulsifier, Stabilizer, Viscosity Controlling Agent, Anticaking Agent	[4]

Experimental Protocols

The following protocols are provided as a starting point for evaluating the performance of calcium laurate in cleaning formulations. Given its low solubility, modifications to standard methods may be necessary, such as the use of co-solvents or co-surfactants.

Determination of Surface Tension Reduction

This protocol outlines the measurement of surface tension to assess the surface activity of calcium laurate. The Wilhelmy plate method is a common technique for this purpose.

Objective: To determine the effect of calcium laurate concentration on the surface tension of a liquid.

Materials:

• Calcium laurate

• Appropriate solvent or solvent system (e.g., ethanol-water mixture)

• Tensiometer (with Wilhelmy plate)

• Beakers

• Magnetic stirrer and stir bars

Procedure:

• Prepare a stock solution of calcium laurate in the chosen solvent system.

• Create a series of dilutions of the stock solution to obtain a range of concentrations.

• Calibrate the tensiometer according to the manufacturer's instructions.

• Pour a sample of the lowest concentration solution into a clean beaker.

• Immerse the Wilhelmy plate into the solution.

• Measure the force exerted on the plate, from which the surface tension is calculated.

• Clean and dry the plate thoroughly between measurements.

• Repeat the measurement for each concentration, moving from lowest to highest.

• Plot surface tension as a function of calcium laurate concentration.

Evaluation of Foaming Properties

This protocol adapts the Ross-Miles method to assess the foaming tendency and stability of formulations containing calcium laurate.

Objective: To evaluate the foam generation and stability of a cleaning formulation containing calcium laurate.

Materials:

• Cleaning formulation containing calcium laurate

• Graduated cylinder (1000 mL) with a stopper

• Pipette

• Stopwatch

Procedure:

• Pour a defined volume (e.g., 200 mL) of the cleaning formulation into the graduated cylinder.

• Secure the stopper and invert the cylinder a specified number of times (e.g., 10 times) in a controlled manner to generate foam.

• Immediately after shaking, record the initial foam volume.

• Start the stopwatch and record the foam volume at regular intervals (e.g., 1, 5, and 10 minutes) to assess foam stability.

• Calculate the foam stability as a percentage of the initial foam volume remaining at each time point.

Soil Removal (Detergency) Test

This protocol provides a general method for assessing the cleaning efficacy of a formulation containing calcium laurate on a standardized soiled surface.

Objective: To quantify the ability of a cleaning formulation to remove a specific soil from a substrate.

Materials:

• Standardized soiled substrates (e.g., fabric swatches with oil, clay, or other stains)

• Cleaning formulation containing calcium laurate

• Laundering apparatus (e.g., Launder-Ometer) or a beaker with a magnetic stirrer

• Colorimeter or spectrophotometer

• Clean, unsoiled substrates for reference

Procedure:

• Measure the initial reflectance (color) of the soiled substrates using a colorimeter.

• Prepare a wash solution of the cleaning formulation at a specified concentration and temperature.

• Place the soiled substrates in the laundering apparatus with the wash solution.

• Agitate for a defined period (e.g., 20 minutes) at a constant temperature.

• Rinse the substrates thoroughly with clean water.

• Allow the substrates to air dry completely.

• Measure the final reflectance of the washed substrates.

• Calculate the soil removal percentage using the following formula: % Soil Removal = [(Reflectance_washed - Reflectance_soiled) / (Reflectance_unsoiled - Reflectance_soiled)] * 100

Visualization of Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.

Workflow for Surface Tension Measurement

Workflow for Foaming Properties Evaluation

Workflow for Soil Removal (Detergency) Test

Application Considerations

• Hard Water Performance: Calcium laurate is a component of soap scum formed in hard water when using sodium laurate-based soaps.[5][6] Therefore, its direct use as a primary surfactant in aqueous formulations for hard water conditions is challenging due to its precipitation.[5] However, in non-aqueous or specialized systems, this property might be leveraged.

• Co-surfactants and Solubilizers: To overcome solubility issues and enhance performance, calcium laurate can be formulated with co-surfactants (e.g., non-ionic surfactants) or in mixed solvent systems (e.g., ethanol-water).[7][8]

• pH Sensitivity: The bactericidal activity of calcium laurate has been shown to be influenced by pH, with higher activity in acidic conditions.[9] This pH-dependent behavior should be considered when formulating cleaning products for specific applications.

Conclusion

Calcium laurate presents unique characteristics as a surfactant for cleaning formulations. Its low aqueous solubility requires innovative formulation strategies, but its emulsifying, stabilizing, and viscosity-controlling properties make it a valuable ingredient in specialized cleaning products. The protocols and considerations outlined in these application notes provide a framework for researchers and formulators to explore the potential of calcium laurate in their product development endeavors. Further research into its performance in various solvent systems and in combination with other surfactants will be beneficial for expanding its application in the cleaning industry.

References

• 1. cosmileeurope.eu [cosmileeurope.eu]
• 2. youtube.com [youtube.com]
• 3. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Buy Calcium laurate (EVT-340064) | 4696-56-4 [evitachem.com]
• 6. agcrops.osu.edu [agcrops.osu.edu]
• 7. researchgate.net [researchgate.net]
• 8. Studies on Surfactants, Cosurfactants, and Oils for Prospective Use in Formulation of Ketorolac Tromethamine Ophthalmic Nanoemulsions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effect of pH on Bactericidal Activities of Calcium Laurate - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Use of Calcium Laurate in Animal Feed to Improve Gut Health

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium laurate, the calcium salt of the medium-chain fatty acid lauric acid, is emerging as a promising feed additive to enhance gut health in livestock, particularly in swine. As the industry moves towards reducing the use of antibiotic growth promoters, alternatives that can improve intestinal function, modulate the gut microbiota, and support the animal's natural defense mechanisms are of critical importance. Lauric acid itself is known for its antimicrobial properties, and its saponification with calcium may offer benefits in terms of handling, stability, and targeted delivery within the gastrointestinal tract.[1][2]

These application notes provide a comprehensive overview of the use of calcium laurate in animal feed, with a focus on its effects on gut health. This document summarizes key quantitative data from a pivotal study in weaned piglets, details experimental protocols for in vivo evaluation, and visualizes the proposed mechanisms and experimental workflows.

Quantitative Data Summary

The following tables summarize the key findings from a study by Rebucci et al. (2021), which investigated the effects of dietary calcium laurate (C12-Ca) supplementation (1 g/kg) in weaned piglets compared to a basal diet (CTR) and a diet with amoxicillin (B794) (ANT)[3].

Table 1: Effects of Calcium Laurate on Growth Performance in Weaned Piglets [3]

Parameter	CTR (Basal Diet)	ANT (Amoxicillin)	C12-Ca (Calcium Laurate)	SEM	p-value
Feed Efficiency (Days 15-28)	0.570a	0.620b	0.620b	-	<0.05
Feed Efficiency (Days 0-28)	0.600c	0.660a	0.630b	0.010	<0.001

Different superscript letters (a, b, c) within a row indicate a significant difference.

Table 2: Effects of Calcium Laurate on Intestinal Morphology in Weaned Piglets (Ileum) [3]

Parameter	CTR (Basal Diet)	ANT (Amoxicillin)	C12-Ca (Calcium Laurate)	SEM	p-value
Villus Height (µm)	480.0	485.0	560.0	12.5	<0.001
Villus Width (µm)	110.0	112.0	125.0	3.5	<0.001

Table 3: Effects of Calcium Laurate on Gut Health Parameters in Weaned Piglets [3]

Parameter	Location	CTR (Basal Diet)	ANT (Amoxicillin)	C12-Ca (Calcium Laurate)	SEM	p-value
Total Antioxidant Capacity (mmol/mg protein)	Duodenum	0.18	0.19	0.25	0.01	<0.001
Ileum	0.15	0.16	0.22	0.01	<0.001
Malondialdehyde (nmol/mg protein)	Duodenum	0.35	0.33	0.25	0.02	<0.001
Ileum	0.30	0.28	0.20	0.01	<0.001
Lactic Acid (mmol/kg)	Duodenum	15.0	18.0	25.0	1.5	<0.001
Ileum	12.0	15.0	22.0	1.2	<0.001
Acetic Acid (mmol/kg)	Caecum	45.0	35.0	30.0	2.0	<0.001

Experimental Protocols

This section details the methodology for an in vivo feeding trial to evaluate the effects of calcium laurate on gut health in weaned piglets, based on the study by Rebucci et al. (2021)[3].

Animal Model and Housing

• Species: Weaned piglets (e.g., 24 days old).

• Housing: Group-housed in pens with controlled environmental conditions (temperature, humidity).

• Acclimation: Allow for an acclimation period (e.g., 7 days) to the new environment and a basal diet before the start of the experiment.

Experimental Design and Diets

• Design: A completely randomized design with a sufficient number of animals per treatment group to ensure statistical power.

• Treatment Groups:

  • Control (CTR): Basal diet without any additives.

  • Positive Control (ANT): Basal diet supplemented with a relevant antibiotic (e.g., amoxicillin at 400 mg/kg).

  • Test Group (C12-Ca): Basal diet supplemented with calcium laurate (e.g., 1 g/kg).

• Diet Formulation: The basal diet should be formulated to meet the nutritional requirements of the animals for their specific growth phase. The calcium laurate product used in the cited study was composed of 75% lauric acid and 10% calcium.[4]

• Feeding: Provide feed and water ad libitum for the duration of the trial (e.g., 28 days).

Data Collection and Sample Processing

• Growth Performance: Monitor and record body weight and feed intake at regular intervals (e.g., weekly) to calculate average daily gain (ADG), average daily feed intake (ADFI), and feed efficiency (FE).

• Health Status: Daily observation of animals for clinical signs of disease, with particular attention to the incidence and severity of diarrhea.

• Sample Collection (at the end of the trial):

  • Anesthetize and euthanize a subset of animals from each treatment group.

  • Collect intestinal tissue samples (duodenum, jejunum, ileum, caecum) for morphological and biochemical analyses.

  • Collect intestinal digesta from different segments for microbial and metabolite analysis.

  • Collect fecal samples for analysis of inflammatory markers.

Laboratory Analyses

• Intestinal Morphology:

  • Fix intestinal tissue samples in 10% neutral buffered formalin.

  • Embed in paraffin, section, and stain with hematoxylin (B73222) and eosin.

  • Measure villus height and crypt depth using light microscopy and image analysis software.

• Oxidative Stress Markers:

  • Homogenize intestinal tissue samples.

  • Measure Total Antioxidant Capacity (TAOC) using a commercially available assay kit.

  • Measure Malondialdehyde (MDA) levels, an indicator of lipid peroxidation, using a TBARS (thiobarbituric acid reactive substances) assay.

• Volatile Fatty Acid (VFA) Analysis:

  • Analyze intestinal digesta for VFA concentrations (e.g., acetic, propionic, butyric, lactic acid) using gas chromatography (GC).

• Microbiota Analysis (Optional but Recommended):

  • Extract DNA from intestinal digesta or fecal samples.

  • Perform 16S rRNA gene sequencing to characterize the microbial community composition.

• Immunological Parameters (Optional):

  • Analyze fecal or serum samples for immunoglobulins (e.g., IgA, IgG) and cytokines (e.g., IL-6, IL-10) using ELISA kits.

Visualizations

Experimental Workflow

References

• 1. Peroxisome Proliferator-Activated Receptor α/δ/γ Activation Profile by Endogenous Long-Chain Fatty Acids [mdpi.com]
• 2. Frontiers | Integrating Serum Metabolome and Gut Microbiome to Evaluate the Benefits of Lauric Acid on Lipopolysaccharide- Challenged Broilers [frontiersin.org]
• 3. air.unimi.it [air.unimi.it]
• 4. researchgate.net [researchgate.net]

Characterization of Calcium Laurate: A Guide to Analytical Techniques

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analytical characterization of calcium laurate, a metallic soap with wide-ranging applications in the pharmaceutical, cosmetic, and polymer industries. Understanding its physicochemical properties is crucial for quality control, formulation development, and ensuring its performance as a lubricant, stabilizer, or release agent. The following sections detail the principles and experimental procedures for key analytical techniques used to characterize calcium laurate.

Fourier Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful technique for identifying the functional groups present in a molecule, making it ideal for confirming the formation of calcium laurate from lauric acid and a calcium salt. The key spectral event is the disappearance of the carboxylic acid's C=O stretching vibration and the appearance of characteristic carboxylate anion (-COO⁻) stretches.

Application Note:

FTIR analysis of calcium laurate focuses on the spectral region between 1400 cm⁻¹ and 1800 cm⁻¹. The absence of a broad absorption band around 1700 cm⁻¹, characteristic of the C=O group in dimeric carboxylic acids, and the presence of strong absorption bands corresponding to the asymmetric and symmetric stretching vibrations of the carboxylate group, confirm the successful synthesis of the metal soap.[1] These distinct peaks arise from the coordination of the carboxylate group to the calcium ion.

Quantitative Data Summary:

Vibrational Mode	Wavenumber (cm⁻¹)	Description
Asymmetric COO⁻ Stretch	~1540 - 1580	Strong absorption, indicative of the carboxylate group bound to the metal ion.
Symmetric COO⁻ Stretch	~1400 - 1440	Strong absorption, also characteristic of the carboxylate salt.
C=O Stretch (Lauric Acid)	~1700	Absent in pure calcium laurate, its presence indicates unreacted starting material.[1]

Experimental Protocol:

• Sample Preparation:

  • For solid samples, the KBr pellet method is commonly used. Mix a small amount of finely ground calcium laurate powder (1-2 mg) with approximately 200 mg of dry potassium bromide (KBr) powder in an agate mortar.

  • Grind the mixture to a fine, homogeneous powder.

  • Press the mixture into a transparent pellet using a hydraulic press.

  • Alternatively, Attenuated Total Reflectance (ATR)-FTIR can be used, which requires minimal sample preparation. Place a small amount of the powder directly onto the ATR crystal.

• Instrument Parameters:

  • Spectrometer: A standard FTIR spectrometer.

  • Spectral Range: 4000 - 400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32 scans are typically co-added to improve the signal-to-noise ratio.

• Data Acquisition and Analysis:

  • Record a background spectrum of the empty sample compartment (or the clean ATR crystal).

  • Place the sample in the beam path and record the sample spectrum.

  • The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the absorbance spectrum.

  • Identify the characteristic absorption bands of the carboxylate group and check for the absence of the carboxylic acid C=O band.

Workflow for FTIR Analysis:

Caption: Workflow for FTIR analysis of calcium laurate.

Thermal Analysis (TGA/DSC)

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) provide information about the thermal stability and phase transitions of calcium laurate. TGA measures the change in mass of a sample as a function of temperature, while DSC measures the heat flow into or out of a sample during a thermal event.

Application Note:

The thermal decomposition of calcium laurate typically occurs in multiple steps. The initial weight loss may be attributed to the loss of adsorbed or coordinated water. Subsequent decomposition at higher temperatures involves the breakdown of the organic laurate chain, often leading to the formation of calcium carbonate, which then decomposes to calcium oxide at even higher temperatures.[2] DSC can be used to identify melting points, phase transitions, and the exothermic or endothermic nature of decomposition processes.

Quantitative Data Summary (Representative Values):

Thermal Event	Temperature Range (°C)	Technique	Observation
Dehydration	50 - 150	TGA	Minor weight loss corresponding to water removal.
Decomposition	300 - 500	TGA/DSC	Major weight loss, often multi-step, corresponding to the decomposition of the laurate moiety.[3] Exothermic peaks in DSC.
Carbonate Decomposition	> 600	TGA	Weight loss corresponding to the conversion of calcium carbonate to calcium oxide.

Experimental Protocol:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the finely ground calcium laurate powder into a ceramic or aluminum TGA/DSC pan.

• Instrument Parameters:

  • Instrument: A simultaneous TGA/DSC instrument is ideal.

  • Temperature Program: Heat the sample from ambient temperature (e.g., 30 °C) to a final temperature of 800-1000 °C.

  • Heating Rate: A linear heating rate of 10 °C/min is a common starting point.

  • Atmosphere: An inert atmosphere, such as nitrogen or argon, is typically used to prevent oxidative side reactions. A flow rate of 20-50 mL/min is recommended.

• Data Acquisition and Analysis:

  • Record the weight loss (TGA) and heat flow (DSC) as a function of temperature.

  • Determine the onset and peak temperatures for each thermal event from the TGA and DSC curves.

  • Calculate the percentage weight loss for each decomposition step from the TGA data.

  • The derivative of the TGA curve (DTG) can be used to more accurately determine the temperatures of maximum weight loss rate.

Logical Relationship in Thermal Decomposition:

Caption: Thermal decomposition pathway of calcium laurate.

X-Ray Diffraction (XRD)

X-ray diffraction is a primary technique for determining the crystalline structure of a material. For calcium laurate, XRD can be used to confirm its crystalline nature, identify its crystal phase, and determine crystallite size.

Application Note:

The XRD pattern of a crystalline material is a unique fingerprint, characterized by a series of diffraction peaks at specific angles (2θ).[1] For calcium laurate, which has a layered structure, the XRD pattern will typically show a series of sharp, intense peaks at low 2θ angles, corresponding to the long d-spacing of the layered structure, and other peaks at higher angles related to the packing of the laurate chains.

Quantitative Data Summary (Hypothetical Data for Illustration):

2θ (degrees)	d-spacing (Å)	Relative Intensity (%)
3.1	28.5	100
6.2	14.2	50
9.3	9.5	30
21.5	4.1	80

Experimental Protocol:

• Sample Preparation:

  • Finely grind the calcium laurate powder using a mortar and pestle to ensure a random orientation of the crystallites.

  • Pack the powder into a sample holder, ensuring a flat, smooth surface.

• Instrument Parameters:

  • Diffractometer: A powder X-ray diffractometer.

  • X-ray Source: Typically Cu Kα radiation (λ = 1.5406 Å).

  • Voltage and Current: 40 kV and 40 mA are common settings.

  • Scan Range (2θ): A range of 2° to 60° is usually sufficient to capture the most important diffraction peaks.

  • Scan Speed: A step size of 0.02° with a counting time of 1-2 seconds per step is a good starting point.

• Data Acquisition and Analysis:

  • Record the diffraction pattern (intensity vs. 2θ).

  • Identify the peak positions (2θ values).

  • Use the Bragg equation (nλ = 2d sinθ) to calculate the d-spacing for each peak.

  • Compare the obtained pattern with reference patterns from databases (e.g., JCPDS-ICDD) to identify the crystalline phase.[4][5]

Experimental Workflow for XRD Analysis:

References

• 1. frontiersin.org [frontiersin.org]
• 2. ebatco.com [ebatco.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

High-Performance Liquid Chromatography (HPLC) Analysis of Calcium Laurate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium laurate, the calcium salt of lauric acid, is a compound with applications in various industries, including pharmaceuticals, cosmetics, and food production. In pharmaceutical formulations, it can be used as a lubricant, stabilizer, or release agent. Accurate and reliable quantification of calcium laurate is crucial for quality control, formulation development, and stability studies. High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique for the determination of calcium laurate, typically by analyzing its lauric acid component after a straightforward sample preparation procedure.

This document provides detailed application notes and experimental protocols for the analysis of calcium laurate using Reversed-Phase HPLC (RP-HPLC). As calcium laurate itself is a salt and lauric acid lacks a strong UV chromophore, the common analytical strategy involves the conversion of calcium laurate to lauric acid, which is then analyzed. This can be achieved with or without derivatization, depending on the desired sensitivity and the detector available.

Principle of Analysis

The analysis of calcium laurate via HPLC is predicated on the quantification of its constituent fatty acid, lauric acid. The initial step involves the saponification of the calcium laurate sample to liberate the free lauric acid. This is typically achieved by acidification. The resulting lauric acid is then separated from other components in the sample matrix by RP-HPLC.

In RP-HPLC, the stationary phase is nonpolar (e.g., C18), and the mobile phase is polar. Lauric acid, being a hydrophobic molecule, is retained on the nonpolar stationary phase. The elution of lauric acid is controlled by the composition of the mobile phase, typically a mixture of acetonitrile (B52724) or methanol (B129727) and water. Detection of the eluted lauric acid can be accomplished directly using detectors like Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD), or after post-column derivatization to introduce a chromophore for UV-Vis detection.

Experimental Protocols

Protocol 1: RP-HPLC with UV Detection after Derivatization

This protocol is suitable for quantifying low concentrations of lauric acid, where high sensitivity is required. The derivatization step enhances the detectability of lauric acid, which otherwise has poor UV absorbance.

1. Sample Preparation (Saponification)

• Accurately weigh approximately 10 mg of the calcium laurate sample into a screw-capped test tube.

• Add 2 mL of 1 M Hydrochloric acid (HCl) to the tube to acidify the sample and liberate the free lauric acid.

• Vortex the mixture vigorously for 1 minute to ensure complete conversion.

• Add 2 mL of a suitable organic solvent (e.g., hexane (B92381) or dichloromethane) to extract the lauric acid.

• Vortex for another minute and then centrifuge at 3000 rpm for 10 minutes to separate the layers.

• Carefully transfer the organic layer containing the lauric acid to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

2. Derivatization

• To the dried lauric acid residue, add 100 µL of a 10 mg/mL solution of a derivatizing agent such as p-bromophenacyl bromide in acetonitrile.

• Add 50 µL of a 5 mg/mL solution of a catalyst, for example, a crown ether (e.g., 18-Crown-6) in acetonitrile.

• Seal the tube and heat at 70°C for 30 minutes.

• After cooling to room temperature, the sample is ready for HPLC analysis.

3. HPLC Conditions

Parameter	Value
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	A: Water, B: Acetonitrile
Gradient	70% B to 100% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detector	UV-Vis at 254 nm
Injection Volume	20 µL

Protocol 2: RP-HPLC with Evaporative Light Scattering Detection (ELSD)

This protocol is advantageous as it does not require derivatization, making the sample preparation simpler and faster. ELSD is a universal detector suitable for non-volatile analytes like lauric acid.

1. Sample Preparation (Saponification)

• Follow the same saponification procedure as described in Protocol 1 (steps 1-7) to obtain the dried lauric acid residue.

• Reconstitute the dried residue in 1 mL of the initial mobile phase (e.g., 80% acetonitrile in water).

• Filter the solution through a 0.45 µm syringe filter before injection.

2. HPLC Conditions

Parameter	Value
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	A: Water with 0.1% Formic Acid, B: Acetonitrile with 0.1% Formic Acid
Gradient	80% B, hold for 5 min, then to 100% B in 10 min
Flow Rate	1.0 mL/min
Column Temperature	35°C
Detector	ELSD (Nebulizer Temperature: 40°C, Evaporator Temperature: 60°C, Gas Flow: 1.5 L/min)
Injection Volume	20 µL

Data Presentation

The following table summarizes typical quantitative data for the HPLC analysis of lauric acid. The values are representative and may vary depending on the specific instrumentation and experimental conditions.

Parameter	UV Detection (after derivatization)	ELSD
Retention Time	~12.5 min	~8.2 min
Linearity Range	1 - 100 µg/mL	10 - 500 µg/mL
Correlation Coefficient (r²)	> 0.998	> 0.995
Limit of Detection (LOD)	~0.1 µg/mL	~1 µg/mL
Limit of Quantification (LOQ)	~0.3 µg/mL	~3 µg/mL

Visualizations

Figure 1. Experimental workflow for the HPLC analysis of calcium laurate.

Figure 2. Principle of reversed-phase HPLC for lauric acid separation.

Conclusion

The described RP-HPLC methods provide reliable and accurate means for the quantification of calcium laurate through the analysis of its lauric acid component. The choice between a derivatization method with UV detection and a direct method with ELSD will depend on the required sensitivity, available instrumentation, and the complexity of the sample matrix. Proper sample preparation, including efficient saponification and extraction, is critical for obtaining accurate results. The provided protocols and data serve as a valuable resource for researchers, scientists, and drug development professionals involved in the analysis of calcium laurate and other fatty acid salts.

Application Note: Thermal Stability of Calcium Laurate via Thermogravimetric Analysis (TGA)

Introduction

Calcium laurate (C₂₄H₄₆CaO₄) is the calcium salt of lauric acid, a saturated fatty acid. It finds applications in various industries, including pharmaceuticals as a tablet and capsule lubricant, in cosmetics as an emulsifying and anti-caking agent, and as a stabilizer in plastics.[1][2][] The thermal stability of calcium laurate is a critical parameter that influences its processing, storage, and performance in these applications. Thermogravimetric analysis (TGA) is a powerful analytical technique used to evaluate the thermal stability of materials by measuring the change in mass of a sample as a function of temperature in a controlled atmosphere.[4][5][6][7] This application note details the thermal decomposition profile of calcium laurate and provides a standardized protocol for its analysis using TGA.

Thermal Decomposition of Calcium Laurate

Calcium laurate exhibits moderate thermal stability. Its decomposition process is characterized by a primary weight loss event that occurs at elevated temperatures. The decomposition proceeds via decarboxylation, leading to the formation of ketones and a final residue of calcium carbonate (CaCO₃).[8]

The thermal decomposition can be summarized as follows:

(C₁₁H₂₃COO)₂Ca (s) → (C₁₁H₂₃)₂CO (g) + CaCO₃ (s)

Further decomposition of calcium carbonate to calcium oxide (CaO) and carbon dioxide (CO₂) typically occurs at much higher temperatures, generally above 600°C.[1][9]

Quantitative Data Summary

The following table summarizes the key thermal events for calcium laurate as determined by thermogravimetric analysis.

Thermal Event	Onset Temperature (°C)	Peak Decomposition Temperature (°C)	Weight Loss (%)	Residue
Initial Decomposition	~200	Not specified	Not specified	Calcium Carbonate (CaCO₃)

Note: The data presented is a synthesis of available literature.[8] Specific values may vary depending on the experimental conditions such as heating rate, sample purity, and atmosphere.

Experimental Protocol: TGA of Calcium Laurate

This protocol outlines the steps for determining the thermal stability of calcium laurate using a thermogravimetric analyzer.

1. Instrument and Materials:

• Thermogravimetric Analyzer (TGA) equipped with a sensitive microbalance and a furnace capable of reaching at least 800°C.

• TGA sample pans (e.g., alumina (B75360) or platinum).

• Calcium laurate powder, high purity.

• Inert purge gas (e.g., nitrogen or argon), high purity.

• Analytical balance for sample weighing.

2. Instrument Preparation:

• Ensure the TGA instrument is calibrated for mass and temperature according to the manufacturer's guidelines. A standard reference material like calcium oxalate (B1200264) monohydrate can be used for verification.[5][7]

• Start the inert purge gas flow through the balance and furnace chambers to provide a stable, oxygen-free environment. A typical flow rate is 20-50 mL/min.

3. Sample Preparation:

• Accurately weigh approximately 5-10 mg of the calcium laurate powder into a clean, tared TGA sample pan.

• Record the exact sample mass.

• Ensure the sample is evenly distributed at the bottom of the pan to promote uniform heating.

4. TGA Measurement:

• Place the sample pan securely onto the TGA balance mechanism.

• Seal the furnace and allow the system to purge with the inert gas for at least 15-30 minutes to remove any residual air.

• Program the TGA instrument with the following temperature profile:

  • Isothermal hold: at 30°C for 10 minutes to allow for temperature and atmosphere equilibration.

  • Heating ramp: from 30°C to 800°C at a constant heating rate of 10°C/min.

  • Purge gas: Nitrogen at a flow rate of 50 mL/min.

• Initiate the TGA run and record the sample mass as a function of temperature.

5. Data Analysis:

• Plot the TGA curve of percent weight loss versus temperature.

• Determine the onset temperature of decomposition, which is the temperature at which significant weight loss begins.

• Generate the derivative thermogravimetric (DTG) curve, which plots the rate of mass change against temperature. The peak of the DTG curve indicates the temperature of the maximum rate of decomposition.

• Calculate the percentage of weight loss for each decomposition step.

• Determine the final residual mass percentage at the end of the experiment.

Experimental Workflow

Caption: Experimental workflow for the TGA of calcium laurate.

Conclusion

Thermogravimetric analysis is an essential technique for characterizing the thermal stability of calcium laurate. This application note provides a comprehensive overview of its thermal decomposition behavior and a detailed protocol for its analysis. The data obtained from TGA is crucial for determining the safe processing and application temperatures for calcium laurate in various industries, ensuring product quality and stability.

References

• 1. chembam.com [chembam.com]
• 2. Calcium Laurate | C24H46CaO4 | CID 9911040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. h-and-m-analytical.com [h-and-m-analytical.com]
• 6. ebatco.com [ebatco.com]
• 7. h-and-m-analytical.com [h-and-m-analytical.com]
• 8. Buy Calcium laurate (EVT-340064) | 4696-56-4 [evitachem.com]
• 9. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]

Application of Calcium Laurate in Oil Spill Absorption Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Oil spills pose a significant environmental threat, causing extensive damage to marine ecosystems and coastal areas. Effective and environmentally friendly methods for oil spill cleanup are of paramount importance. One promising area of research involves the use of oleophilic (oil-attracting) and hydrophobic (water-repelling) materials to selectively absorb oil from water. Calcium laurate, a calcium salt of lauric acid, exhibits these properties, making it a candidate for oil spill remediation.

Recent research has focused on the in situ formation of calcium laurate on the surface of carrier materials, such as calcium carbonate (CaCO₃), to create highly effective and low-cost oil sorbents.[1][2] This approach modifies the typically hydrophilic surface of CaCO₃, rendering it hydrophobic and oleophilic, thus enabling selective absorption of oil from an oil-water mixture.[1] The resulting material is easy to isolate and offers a potentially cost-efficient and environmentally friendly technology for addressing catastrophic oil spills.[1][2]

Principle of Application

The application of calcium laurate in oil spill absorption hinges on its molecular structure. The laurate component, a 12-carbon fatty acid chain, is nonpolar and thus hydrophobic and oleophilic. The calcium ion provides a means to anchor the laurate to a substrate. When calcium carbonate is treated with lauric acid, a reaction can occur on the surface, forming a layer of calcium laurate. This surface modification dramatically increases the water contact angle, indicating a shift from a hydrophilic to a highly hydrophobic surface.[1][2] This hydrophobicity prevents the absorption of water and promotes the selective absorption of oil and other organic pollutants.

Quantitative Data

The following table summarizes the key quantitative data from research on lauric acid-modified calcium carbonate, where calcium laurate is formed in situ.

Parameter	Value	Material	Source
Water Contact Angle	Increases up to 140°	Lauric acid-modified calcium carbonate	[1][2]
Oil Adsorption Efficiency	83.6% (for oleic acid-modified bio-based CaCO₃)	Fatty acid-modified bio-based calcium carbonate	[3]
Oil Removal Rate (Diesel and Bunker Fuel)	99.9%	Chitosan and calcium carbonate composite	[4]

Experimental Protocols

The following protocols are based on methodologies for the preparation and evaluation of fatty acid-modified calcium carbonate as an oil sorbent.

In Situ Synthesis of Hydrophobic/Oleophilic Calcium Carbonate

This protocol describes a one-step, solvent-free method to synthesize hydrophobic calcium carbonate by inducing the formation of calcium laurate on its surface.[1]

Materials:

• Calcium chloride (CaCl₂)

• Sodium carbonate (Na₂CO₃)

• Lauric acid

• Deionized water

• Ethanol (B145695)

• Oils for testing (e.g., crude oil, diesel)

Equipment:

• Beakers

• Magnetic stirrer with heating plate

• Buchner funnel and filter paper

• Oven

• Scanning Electron Microscope (SEM)

• Fourier Transform Infrared (FTIR) Spectrometer

• Contact Angle Goniometer

Procedure:

• Preparation of Precursor Solutions:

  • Prepare an aqueous solution of calcium chloride (e.g., 0.1 M).

  • Prepare an aqueous solution of sodium carbonate (e.g., 0.1 M).

• Reaction Mixture:

  • In a beaker, dissolve a specific amount of lauric acid in ethanol. The concentration of lauric acid can be varied to study its effect on hydrophobicity.[1][2]

  • Add the calcium chloride solution to the lauric acid solution and stir.

• Precipitation:

  • Slowly add the sodium carbonate solution to the mixture while stirring vigorously. A precipitate of calcium carbonate with a surface layer of calcium laurate will form.

• Isolation and Drying:

  • Filter the precipitate using a Buchner funnel.

  • Wash the product with deionized water and ethanol to remove any unreacted precursors.

  • Dry the final product in an oven at a suitable temperature (e.g., 60-80°C) overnight.

• Characterization:

  • Confirm the morphology of the particles using SEM.[1][2]

  • Verify the presence of calcium laurate on the surface using FTIR spectroscopy.[1][2]

  • Measure the water contact angle to determine the hydrophobicity of the modified calcium carbonate.[1][2]

Oil-Sorption Capability Test

This protocol outlines the procedure to evaluate the oil absorption performance of the synthesized material.[3]

Materials:

• Synthesized hydrophobic calcium carbonate

• Oil (e.g., diesel, crude oil)

• Simulated oily wastewater (oil/water mixture)

• Beakers

• Mesh container (e.g., tea bag)

• Analytical balance

Procedure:

• Preparation of Oil/Water Mixture:

  • Prepare a mixture of oil and water in a beaker to simulate an oil spill. The ratio can be varied depending on the experimental design.

• Sorbent Application:

  • Weigh a known amount of the hydrophobic calcium carbonate powder.

  • Place the powder in a mesh container of known weight.

  • Gently place the container onto the surface of the oil/water mixture.

• Absorption:

  • Allow the sorbent to float on the surface and absorb the oil for a predetermined amount of time.

• Measurement of Absorption Capacity:

  • Carefully remove the mesh container from the water.

  • Allow any excess, unabsorbed oil to drip off for a short period (e.g., 1 minute).

  • Weigh the container with the oil-saturated sorbent.

• Calculation of Oil Sorption Capacity:

  • The oil sorption capacity (Q) can be calculated using the following formula:

    • Q (g/g) = (W_final - W_initial) / W_initial

    • Where:

      • W_final is the final weight of the sorbent after oil absorption.

      • W_initial is the initial weight of the dry sorbent.

Visualizations

Caption: Experimental workflow for synthesis and evaluation of calcium laurate-modified sorbents.

References

• 1. Lauric acid triggered in situ surface modification and phase selectivity of calcium carbonate: its application as an oil sorbent - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. DOST study shows shrimp & egg shell mix can clean up oil spill [stii.dost.gov.ph]

Technical Notes & Optimization

Technical Support Center: Optimizing Calcium Laurate Synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing the synthesis of calcium laurate. Here you will find troubleshooting advice for common issues, answers to frequently asked questions, detailed experimental protocols, and data to help you achieve higher yields and purity in your reactions.

Troubleshooting Guide

This guide addresses common problems encountered during the synthesis of calcium laurate, offering potential causes and recommended solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Calcium Laurate	Incomplete Reaction: The reaction may not have gone to completion due to insufficient reaction time or suboptimal temperature.	- Increase the reaction time. - Optimize the reaction temperature. For the direct metathesis reaction, a temperature of 50-55°C is often used.[1] For the neutralization reaction, temperatures between 60-85°C may be employed, depending on the starting materials.
Incorrect Stoichiometry: An improper molar ratio of reactants is a common cause of low yield. The reaction requires a 2:1 molar ratio of the laurate source to the calcium source.[2]	- Accurately calculate and weigh the reactants to ensure a 2:1 molar ratio of laurate to calcium ions.[2] - An excess of either reactant can lead to lower yields and impurities.[2]
Suboptimal pH: The pH of the reaction medium is critical for the formation of the laurate anion.[2]	- Adjust the pH of the reaction mixture. A neutral to slightly alkaline pH is generally favorable for the precipitation of calcium laurate.[2] Acidic conditions can inhibit the formation of the laurate anion.[2]
Poor Solubility of Reactants: Lauric acid is not readily soluble in aqueous solutions, which can limit the reaction rate.	- Use a co-solvent system, such as an ethanol-water mixture, to improve the solubility of lauric acid.[1]
Product is Impure (Contaminated with Starting Materials)	Excess Lauric Acid: Using an excess of lauric acid will result in unreacted starting material in the final product.[2]	- Adhere strictly to the 2:1 stoichiometric ratio of laurate to calcium.[2] - Wash the final product thoroughly with a suitable solvent (e.g., ethanol (B145695) or hot water) to remove unreacted lauric acid.
Excess Calcium Salt: An excess of the calcium source can contaminate the product with water-soluble salts.[2]	- Maintain the correct 2:1 stoichiometry.[2] - Wash the precipitate extensively with deionized water to remove any unreacted calcium salts.[2]
Precipitate is Difficult to Filter or Appears Amorphous	Rapid Precipitation: Adding reactants too quickly can lead to the formation of very fine particles that are difficult to filter.	- Add the calcium salt solution slowly to the laurate solution with vigorous stirring. - Allow the precipitate to age in the mother liquor for a period (e.g., overnight) to encourage crystal growth.
Incorrect pH at Precipitation: The pH can influence the physical characteristics of the precipitate.	- Monitor and control the pH during the precipitation step.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing calcium laurate?

A1: The most common methods for synthesizing calcium laurate are:

• Direct Metathesis: This involves the reaction of a soluble laurate salt (like potassium laurate or sodium laurate) with a soluble calcium salt (like calcium nitrate (B79036) or calcium chloride). The reaction is typically carried out in an aqueous solution at 50-55°C with vigorous stirring.[1]

• Neutralization Reaction: In this method, lauric acid is directly neutralized with a calcium base, such as calcium hydroxide (B78521) or calcium oxide, in an aqueous medium.[1][3]

• Ethanol-Aqueous Solution Method: This approach involves dissolving lauric acid in an ethanol-water mixture, followed by the addition of sodium hydroxide to form sodium laurate in situ. Calcium chloride is then added to precipitate calcium laurate.[1]

Q2: What is the ideal stoichiometric ratio for the synthesis of calcium laurate?

A2: The ideal stoichiometric ratio for the synthesis of calcium laurate is a 2:1 molar ratio of the laurate source (e.g., lauric acid, sodium laurate) to the calcium source (e.g., calcium hydroxide, calcium chloride).[2] Deviations from this ratio can lead to lower yields and product impurities.[2]

Q3: How does pH affect the synthesis of calcium laurate?

A3: The pH of the reaction medium is a critical factor. The formation of calcium laurate depends on the availability of the laurate anion, which is favored at neutral to alkaline pH.[2] In acidic conditions, the concentration of the laurate anion is low, which inhibits the formation of the product.[2] For some applications, however, a final product with bactericidal properties is desired, which is enhanced in more acidic conditions.[3][4][5]

Q4: What is the optimal temperature for calcium laurate synthesis?

A4: The optimal temperature depends on the synthesis method. For the direct metathesis reaction between potassium laurate and calcium nitrate, a temperature range of 50 to 55 degrees Celsius is recommended.[1] For the neutralization of lauric acid with calcium oxide, a temperature of up to 80°C may be suitable, with a preferred range of 50 to 60°C.

Q5: How can I purify the synthesized calcium laurate?

A5: Purification typically involves washing the precipitate to remove unreacted starting materials and soluble by-products. The precipitate should be washed thoroughly with deionized water to remove any soluble inorganic salts.[2] Washing with a solvent like ethanol can help remove unreacted lauric acid.[2] The purified product should then be dried to a constant weight.

Data Presentation

Table 1: Key Parameters for Optimizing Calcium Laurate Synthesis

Parameter	Recommended Condition	Expected Outcome	Potential Issues with Deviation
Stoichiometry (Laurate:Calcium)	2:1 molar ratio[2]	High yield and purity	> 2:1: Unreacted lauric acid impurity.[2] < 2:1: Reduced yield, unreacted calcium salt impurity.[2]
pH	Neutral to slightly alkaline	Favorable for precipitation	Acidic: Inhibition of laurate anion formation, leading to low yield.[2]
Temperature	50-60°C (method-dependent)	Optimal reaction rate	Too low: Slow reaction rate. Too high: Potential for side reactions or degradation.
Solvent	Aqueous or Ethanol/Water mixture	Improved reactant solubility	Purely aqueous: Poor solubility of lauric acid.

Experimental Protocols

Protocol 1: Synthesis of Calcium Laurate via Direct Metathesis

This protocol is based on the reaction between potassium laurate and calcium nitrate.

Materials:

• Lauric Acid

• Potassium Hydroxide (KOH)

• Calcium Nitrate (Ca(NO₃)₂)

• Deionized Water

• Ethanol (optional, for washing)

Procedure:

• Preparation of Potassium Laurate Solution:

  • In a reaction vessel, dissolve a calculated amount of lauric acid in deionized water (aiding dissolution by gentle heating if necessary).

  • Slowly add a stoichiometric amount of potassium hydroxide solution with continuous stirring to neutralize the lauric acid and form potassium laurate.

• Reaction:

  • Heat the potassium laurate solution to 50-55°C.[1]

  • In a separate beaker, prepare a solution of calcium nitrate in deionized water.

  • Slowly add the calcium nitrate solution to the heated potassium laurate solution under vigorous stirring. A white precipitate of calcium laurate will form immediately.

• Isolation and Purification:

  • Continue stirring for a specified period (e.g., 1-2 hours) to ensure the reaction goes to completion.

  • Allow the precipitate to cool and settle.

  • Filter the precipitate using a Buchner funnel.

  • Wash the filter cake thoroughly with deionized water to remove any unreacted salts.

  • Optionally, wash the precipitate with ethanol to remove any unreacted lauric acid.

• Drying:

  • Dry the purified calcium laurate in an oven at a suitable temperature (e.g., 60-80°C) until a constant weight is achieved.

Protocol 2: Synthesis of Calcium Laurate via Neutralization

This protocol describes the direct reaction between lauric acid and calcium hydroxide.

Materials:

• Lauric Acid

• Calcium Hydroxide (Ca(OH)₂) or Calcium Oxide (CaO)[3]

• Deionized Water

• Ethanol (optional, as a co-solvent)

Procedure:

• Reaction Mixture:

  • In a reaction vessel, create a slurry of calcium hydroxide in deionized water.

  • In a separate beaker, dissolve lauric acid in a suitable solvent. An ethanol-water mixture can be used to improve solubility.[1]

• Reaction:

  • Heat the calcium hydroxide slurry to a temperature between 60-80°C.

  • Slowly add the lauric acid solution to the heated slurry with vigorous stirring.

  • Maintain the temperature and continue stirring for several hours (e.g., 4-6 hours) to ensure complete neutralization.

• Isolation and Purification:

  • Allow the reaction mixture to cool.

  • Filter the calcium laurate precipitate.

  • Wash the precipitate extensively with hot deionized water to remove any unreacted calcium hydroxide and other soluble impurities.

• Drying:

  • Dry the product in an oven at 60-80°C to a constant weight.

Visualizations

Caption: Experimental workflow for the synthesis of calcium laurate.

Caption: Troubleshooting logic for addressing low product yield.

References

• 1. Buy Calcium laurate (EVT-340064) | 4696-56-4 [evitachem.com]
• 2. Calcium laurate | 4696-56-4 | Benchchem [benchchem.com]
• 3. nbinno.com [nbinno.com]
• 4. researchgate.net [researchgate.net]
• 5. Effect of pH on Bactericidal Activities of Calcium Laurate - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting poor solubility of calcium laurate in experiments

Technical Support Center: Calcium Laurate Solubility

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the solubility of calcium laurate in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is calcium laurate and what are its general solubility properties?

Calcium laurate is the calcium salt of lauric acid, a saturated fatty acid. It is a white, waxy powder.[1] Its solubility is generally low in aqueous solutions but can be increased under specific conditions.[2][3] It is considered soluble in certain organic solvents, particularly when heated.[4]

Q2: Why is my calcium laurate not dissolving in water?

Calcium laurate has very limited solubility in water under neutral pH conditions.[5] Unlike sodium or potassium laurate, the divalent calcium ion forms a stronger bond with two laurate molecules, resulting in a less soluble compound.[2] In the presence of even small amounts of other ions, such as in hard water, precipitation can be exacerbated.[5]

Q3: How does pH affect the solubility of calcium laurate?

The solubility of calcium laurate is significantly influenced by pH. It is more soluble in acidic conditions (pH below 6).[2] Under acidic conditions, the laurate anion is protonated to form lauric acid, which is more soluble than the calcium salt.[2] In alkaline conditions, the solubility of calcium laurate is reduced.[2]

Q4: Can temperature be used to improve the solubility of calcium laurate?

For some calcium salts, increasing the temperature can decrease solubility.[6] However, for calcium laurate in organic solvents, heating is often necessary to achieve dissolution.[4] The effect of temperature on the aqueous solubility of calcium laurate is not well-documented, but for many sparingly soluble salts, the effect can be complex and may not always lead to a significant increase in solubility.

Q5: What is the relevance of the Critical Micelle Concentration (CMC) for calcium laurate?

The Critical Micelle Concentration (CMC) is the concentration at which surfactant molecules begin to form micelles in a solution. While well-defined for more soluble salts like sodium laurate, the extremely low aqueous solubility of calcium laurate significantly limits its ability to form micelles in water.[2] Therefore, the concept of CMC is less critical for understanding its behavior in simple aqueous solutions compared to more soluble surfactants.

Troubleshooting Poor Solubility

Problem: Calcium laurate precipitates out of my aqueous solution.

Possible Cause	Troubleshooting Step
High pH	Lower the pH of the solution to below 6. The addition of a dilute acid can help protonate the laurate and increase solubility.[2]
Presence of other ions	Use deionized or distilled water to prepare your solutions to avoid the presence of interfering ions that can promote precipitation.[5]
Low Temperature	While the effect on aqueous solubility is not straightforward, gentle warming of the solution can be attempted, though it may not be effective for all calcium salts.[6]
Concentration too high	Calcium laurate has very low intrinsic water solubility. Ensure you are working within its solubility limits.

Problem: Difficulty dissolving calcium laurate in an organic solvent.

Possible Cause	Troubleshooting Step
Inappropriate solvent	Consult the solubility data table below. Consider using solvents like hot benzene, toluene, or turpentine (B1165885) for better solubility.[4]
Low Temperature	Many organic solvents require heating to dissolve calcium salts of fatty acids.[4] Gently heat the solvent while stirring to aid dissolution.
Insufficient stirring/agitation	Ensure vigorous and continuous stirring to facilitate the dissolution process.
Purity of the calcium laurate	Impurities can affect solubility. Ensure you are using a high-purity grade of calcium laurate.

Data Presentation

Table 1: Qualitative Solubility of Calcium Laurate and the Analogous Calcium Stearate (B1226849) in Various Solvents

Disclaimer: Quantitative solubility data for calcium laurate is scarce. The following table includes qualitative data for calcium laurate and more detailed qualitative data for calcium stearate, a chemically similar compound, which can be used as a general guide.

Solvent	Calcium Laurate Solubility	Calcium Stearate Solubility
Water	Very low solubility[5]	0.004 g/100 mL (15 °C)[1]
Ethanol (cold)	-	Insoluble[4]
Ethanol (hot)	Slightly soluble[4]	Slightly soluble[4]
Ether	-	Insoluble[4]
Benzene (hot)	Soluble[4]	Soluble[4]
Toluene (hot)	Soluble[4]	Soluble
Turpentine (hot)	Soluble[4]	Soluble[4]
Pyridine (hot)	-	Soluble[7]
Chloroform	-	Insoluble[7]
Acetone	-	Insoluble[7]

Table 2: Factors Influencing Calcium Laurate Solubility

Factor	Effect on Solubility	Mechanism
pH	Increased solubility at acidic pH (<6)[2]	Protonation of the laurate anion to form more soluble lauric acid.[2]
Temperature	In organic solvents, increased temperature generally increases solubility.[4] In aqueous solutions, the effect is less predictable for calcium salts.[6]	Increased kinetic energy of solvent molecules helps to overcome the lattice energy of the solid.
Presence of other ions	Can decrease solubility, especially in hard water.[5]	Common ion effect and formation of other insoluble salts can lead to precipitation.
Solvent Polarity	Generally more soluble in non-polar organic solvents.[4]	The long hydrocarbon tail of the laurate molecule interacts favorably with non-polar solvent molecules.

Experimental Protocols

Protocol 1: Determination of Calcium Laurate Solubility in an Organic Solvent

This protocol outlines a gravimetric method to determine the solubility of calcium laurate in a specific organic solvent at a given temperature.

• Preparation:

  • Accurately weigh an empty, clean, and dry evaporation dish.

  • Select a suitable organic solvent and ensure it is of high purity.

  • Set up a temperature-controlled shaker or water bath to the desired experimental temperature.

• Saturation:

  • In a sealed flask, add an excess amount of calcium laurate to a known volume of the organic solvent. The presence of undissolved solid is essential to ensure the solution is saturated.

  • Place the sealed flask in the temperature-controlled environment and agitate for an extended period (e.g., 24-48 hours) to allow the solution to reach equilibrium.

• Sample Collection and Filtration:

  • Once equilibrium is reached, cease agitation and allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the clear supernatant using a pre-warmed pipette to prevent premature precipitation.

  • Filter the collected supernatant through a pre-warmed filter to remove any remaining solid particles.

• Gravimetric Analysis:

  • Accurately transfer a known volume of the clear filtrate into the pre-weighed evaporation dish.

  • Carefully evaporate the solvent under a fume hood. Gentle heating may be applied if calcium laurate is thermally stable at the evaporation temperature.

  • Once the solvent is fully evaporated, dry the evaporation dish containing the solid residue in an oven at a moderate temperature (e.g., 60-80°C) until a constant weight is achieved.

  • Cool the dish in a desiccator and weigh it accurately.

• Calculation:

  • The solubility (in g/100 mL) can be calculated using the following formula: Solubility = [(Weight of dish + residue) - (Weight of empty dish)] / (Volume of filtrate in mL) * 100

Visualizations

Caption: A troubleshooting workflow for addressing poor calcium laurate solubility.

Caption: The effect of pH on the aqueous solubility equilibrium of calcium laurate.

References

• 1. Calcium stearate - Wikipedia [en.wikipedia.org]
• 2. Buy Calcium laurate | 4696-56-4 [smolecule.com]
• 3. Calcium laurate (4696-56-4) for sale [vulcanchem.com]
• 4. nanotrun.com [nanotrun.com]
• 5. Buy Calcium laurate (EVT-340064) | 4696-56-4 [evitachem.com]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. CALCIUM STEARATE - Ataman Kimya [atamanchemicals.com]

Preventing agglomeration of calcium laurate particles in dispersions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges in preventing the agglomeration of calcium laurate particles in dispersions.

Frequently Asked Questions (FAQs)

Q1: What is calcium laurate and what are its applications in dispersions?

Calcium laurate is the calcium salt of lauric acid, a saturated fatty acid. It is a white, powdery solid with limited solubility in water but solubility in organic solvents.[1] In dispersions, it is valued for its properties as an emulsifier, stabilizer, lubricant, and anti-caking agent.[2][3] These properties make it useful in cosmetics, pharmaceuticals, and food products to improve texture, stability, and prevent clumping.[1][3]

Q2: What are the primary causes of calcium laurate particle agglomeration in dispersions?

Agglomeration is the process where individual particles clump together to form larger masses.[4] For calcium laurate, and powders in general, this is primarily driven by:

• Van der Waals Forces: Weak, short-range attractive forces between particles.[5]

• Electrostatic Interactions: Attraction between particles with opposite surface charges.[5]

• High Surface Energy: Fine particles have a large surface area to volume ratio, leading to higher surface energy and a tendency to agglomerate to minimize this energy.

• Liquid Bridging: In the presence of a solvent, liquid bridges can form between particles, pulling them together as the solvent evaporates.

Q3: How does pH influence the stability of a calcium laurate dispersion?

The pH of the dispersion medium can significantly affect the surface charge of the calcium laurate particles and, consequently, the stability of the dispersion. The stability of particles is often evaluated by measuring their zeta potential, which is an indicator of the electrostatic repulsion between particles.[6] A change in pH can alter the surface charge, potentially leading to a point of zero charge (isoelectric point) where electrostatic repulsion is minimal, and agglomeration is most likely to occur.[7]

Q4: What is the role of surfactants in preventing agglomeration?

Surfactants are crucial for stabilizing dispersions. They adsorb onto the surface of the particles and prevent agglomeration through two main mechanisms:[8]

• Electrostatic Stabilization: Ionic surfactants (e.g., Sodium Dodecyl Sulfate (B86663) - SDS) provide a net positive or negative charge to the particles, causing them to repel each other.[9]

• Steric Hindrance: Non-ionic surfactants (e.g., Polysorbate 80 - Tween 80) have long molecular chains that extend from the particle surface into the surrounding medium, creating a physical barrier that prevents particles from getting close enough to agglomerate.[8]

Q5: How do I choose the right surfactant for my calcium laurate dispersion?

The choice of surfactant depends on the specific requirements of your formulation, including the desired particle size, stability, and the nature of the dispersion medium.

• Anionic Surfactants (e.g., SDS): Effective at providing strong electrostatic repulsion, leading to a high negative zeta potential and good stability.[3][6]

• Non-ionic Surfactants (e.g., Tween 80): Provide steric stabilization and are generally less sensitive to changes in pH and ionic strength.[10]

Often, a combination of surfactants can provide both electrostatic and steric stabilization for optimal performance.

Mechanisms of Agglomeration and Stabilization

Mechanism of Particle Agglomeration

The agglomeration of particles in a dispersion is a multi-step process driven by attractive forces. The following diagram illustrates this general mechanism.

Caption: General mechanism of particle agglomeration in a dispersion.

Stabilization Mechanisms

Surfactants prevent agglomeration by creating repulsive forces between particles. The two primary mechanisms are electrostatic and steric stabilization.

Caption: Electrostatic and steric stabilization mechanisms.

Troubleshooting Guide

Problem	Potential Causes	Recommended Actions
Visible clumps or sediment in the dispersion	- Insufficient surfactant concentration.- Inappropriate surfactant type.- pH is near the isoelectric point.- Inadequate mixing/homogenization.	- Increase surfactant concentration.- Try a different surfactant or a combination of ionic and non-ionic surfactants.- Adjust the pH away from the isoelectric point.- Increase mixing time or energy (e.g., use a high-shear mixer or sonicator).
Inconsistent particle size measurements	- Agglomeration is occurring during measurement.- Improper sample preparation for analysis.- The dispersion is not stable over time.	- Ensure the sample is well-dispersed immediately before measurement.- Follow the recommended sample preparation protocol for your particle size analyzer.- Re-evaluate the formulation for long-term stability (surfactant, pH).
Low or near-zero zeta potential	- pH is at or near the isoelectric point.- Insufficient concentration of ionic surfactant.- High ionic strength of the medium, which can compress the electrical double layer.	- Adjust the pH of the dispersion.- Increase the concentration of the ionic surfactant.- If possible, reduce the ionic strength of the dispersion medium.
Dispersion is initially stable but agglomerates over time	- Surfactant desorption from the particle surface.- Changes in temperature or pH during storage.- Ostwald ripening (growth of larger particles at the expense of smaller ones).	- Use a surfactant with stronger adsorption to the particle surface.- Store the dispersion in a controlled environment (stable temperature, sealed container).- Consider using a combination of surfactants to inhibit crystal growth.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting agglomeration issues.

Quantitative Data Summary

The following tables provide illustrative data on the effect of formulation variables on dispersion stability. The data is based on studies of similar systems and should be used as a general guide. Optimal parameters for calcium laurate dispersions should be determined experimentally.

Table 1: Illustrative Effect of Surfactant Type and Concentration on Particle Size and Zeta Potential

Surfactant Type	Surfactant Concentration (% w/v)	Mean Particle Size (nm)	Zeta Potential (mV)	Expected Stability
None	0	> 1000 (Agglomerated)	-5.2	Poor
Anionic	0.1	450	-25.8	Moderate
(e.g., SDS)	0.5	250	-40.1	Good
1.0	220	-45.6	Very Good
Non-ionic	0.1	500	-8.3	Poor
(e.g., Tween 80)	0.5	350	-10.5	Moderate
1.0	300	-12.1	Moderate to Good

Note: Data is hypothetical and based on general trends observed for metallic soaps and other nanoparticles.[3][6][10][11] Anionic surfactants like SDS generally lead to a more negative zeta potential and smaller particle size compared to non-ionic surfactants like Tween 80.[3][10]

Table 2: Illustrative Influence of pH on Zeta Potential and Dispersion Stability

pH	Zeta Potential (mV)	Observed Stability
3.0	-15.4	Moderate
5.0	-28.9	Good
7.0	-35.1	Very Good
9.0	-42.6	Excellent
11.0	-20.3	Moderate

Note: This table illustrates a hypothetical trend for a calcium laurate dispersion stabilized with an anionic surfactant. The isoelectric point is assumed to be at a lower pH. The optimal pH for stability needs to be determined experimentally as it depends on the specific formulation.[7]

Experimental Protocols

Protocol for Preparation of a Stable Calcium Laurate Dispersion

This protocol describes a general method for preparing a stable aqueous dispersion of calcium laurate using a surfactant and high-shear homogenization.

Materials and Equipment:

• Calcium laurate powder

• Deionized water

• Surfactant (e.g., SDS or Tween 80)

• Magnetic stirrer and stir bar

• High-shear homogenizer or sonicator

• Beakers and graduated cylinders

• pH meter

Procedure:

• Prepare the Surfactant Solution:

  • Accurately weigh the desired amount of surfactant.

  • Dissolve the surfactant in a measured volume of deionized water with gentle stirring.

• Pre-disperse the Calcium Laurate:

  • Slowly add the calcium laurate powder to the surfactant solution while stirring.

  • Continue stirring for 30 minutes to ensure the powder is wetted.

• Homogenization:

  • Transfer the pre-dispersion to the high-shear homogenizer or place the sonicator probe into the beaker.

  • Homogenize at a high speed (e.g., 10,000 rpm) or sonicate for 5-10 minutes. To prevent overheating, the sample can be placed in an ice bath.

• pH Adjustment (if necessary):

  • Allow the dispersion to cool to room temperature.

  • Measure the pH and adjust if necessary using a dilute acid or base.

• Final Characterization:

  • Analyze the dispersion for particle size and zeta potential.

Experimental Workflow

Caption: A typical workflow for preparing and analyzing calcium laurate dispersions.

Protocol for Particle Size Analysis by Laser Diffraction

Equipment:

• Laser diffraction particle size analyzer (e.g., Malvern Mastersizer)

• Dispersion unit (wet)

• Pipettes

Procedure:

• Instrument Setup:

  • Turn on the particle size analyzer and allow it to warm up.

  • Select an appropriate measurement method. For calcium laurate, Mie theory is generally recommended.

• Background Measurement:

  • Fill the dispersion unit with deionized water (or the same medium as your dispersion).

  • Perform a background measurement to account for any scattering from the dispersant.

• Sample Preparation:

  • Gently invert the calcium laurate dispersion several times to ensure homogeneity.

  • Using a pipette, add the dispersion dropwise to the dispersion unit until the recommended obscuration level is reached.

• Measurement:

  • Allow the sample to circulate in the dispersion unit for a short period to ensure it is uniformly distributed.

  • Start the measurement. Typically, 3-5 consecutive measurements are taken and averaged.

• Data Analysis:

  • The software will generate a particle size distribution report, including parameters such as the mean particle size (e.g., D[10]) and percentile values (e.g., Dv10, Dv50, Dv90).

Protocol for Zeta Potential Measurement

Equipment:

• Zeta potential analyzer (e.g., Malvern Zetasizer)

• Disposable zeta cells

• Syringes or pipettes

Procedure:

• Instrument Setup:

  • Turn on the instrument and software.

  • Select the appropriate measurement settings, including the dispersant properties (viscosity, dielectric constant) and temperature.

• Sample Preparation:

  • Gently invert the dispersion to ensure it is homogeneous.

  • Draw the sample into a syringe or pipette, being careful not to introduce air bubbles.

• Cell Loading:

  • Carefully inject the sample into the disposable zeta cell, ensuring there are no trapped air bubbles.

  • Wipe the outside of the cell and place it in the instrument.

• Measurement:

  • Allow the cell to equilibrate to the instrument's temperature (typically 2-5 minutes).

  • Start the measurement. The instrument will apply an electric field and measure the particle velocity to determine the electrophoretic mobility and calculate the zeta potential.

• Data Analysis:

  • The software will provide the average zeta potential and a zeta potential distribution. Record the mean zeta potential and the standard deviation. It is also crucial to report the pH and conductivity of the dispersion.

References

• 1. Applicability of sucrose laurate as surfactant in solid dispersions prepared by melt technology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. files01.core.ac.uk [files01.core.ac.uk]
• 5. Sodium dodecyl sulfate improved stability and transdermal delivery of salidroside-encapsulated niosomes via effects on zeta potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Using Zeta Potential in Product Formulation | Labcompare.com [labcompare.com]
• 7. How do metal soaps improve the dispersion of pigments? - Blog [m.cjspvc.com]
• 8. pharmaexcipients.com [pharmaexcipients.com]
• 9. researchgate.net [researchgate.net]
• 10. ijcmas.com [ijcmas.com]
• 11. Colloidal Stability of CA, SDS and PVA Coated Iron Oxide Nanoparticles (IONPs): Effect of Molar Ratio and Salinity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing PVC Thermal Stability with Calcium Laurate Stabilizers

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on utilizing calcium laurate as a thermal stabilizer for Polyvinyl Chloride (PVC). Below, you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and performance data to assist in your laboratory work.

Troubleshooting Guide

During the stabilization of PVC with calcium laurate, various issues may arise. The following table outlines common problems, their probable causes, and suggested solutions to streamline your experimental process.

Problem	Probable Cause(s)	Suggested Solution(s)
Early Discoloration (Yellowing/Browning)	- Insufficient stabilizer concentration.- Excessive processing temperature or time.- Presence of impurities or moisture in the PVC resin or other additives.[1]	- Increase the dosage of calcium laurate incrementally.- Optimize processing parameters by lowering the temperature or reducing the residence time.- Ensure all raw materials are dry and free from contaminants.
Poor Dispersion of Stabilizer	- Inadequate mixing time, speed, or temperature.- Improper order of addition of components.	- Increase mixing time and/or speed to ensure uniform distribution.- Optimize the mixing temperature to ensure the stabilizer melts and coats the PVC resin particles effectively.[1]- Add the stabilizer at the appropriate stage of the mixing cycle.
"Zinc Burning" or Sudden Blackening (if used in a Ca/Zn system)	- The ratio of Calcium Laurate to Zinc Laurate is not optimal.- The zinc component is causing accelerated degradation.[2]	- Increase the proportion of calcium laurate in the stabilizer package.- Incorporate a co-stabilizer, such as a polyol or a phosphite, to mitigate the catalytic effect of zinc chloride.
Inconsistent Thermal Stability Results	- Variation in raw material quality.- Non-standardized testing procedures.	- Test each new batch of PVC resin and calcium laurate for baseline thermal stability.- Strictly adhere to standardized testing protocols (e.g., ISO 182-1 for Congo Red test).[3]
Reduced Mechanical Properties of Final Product	- Degradation of PVC due to inadequate stabilization.- Over-lubrication effect of the stabilizer.	- Re-evaluate the stabilizer dosage to ensure optimal thermal protection.- Adjust the overall lubricant package to compensate for the lubricating effect of calcium laurate.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism by which calcium laurate stabilizes PVC?

A1: Calcium laurate, a metallic soap, primarily functions as a thermal stabilizer for PVC through two main mechanisms. Firstly, it acts as an acid scavenger by neutralizing the hydrogen chloride (HCl) gas that is released during the thermal degradation of PVC. This prevents the autocatalytic decomposition of the polymer. Secondly, it can replace unstable chlorine atoms on the PVC polymer chain with more stable laurate groups, thereby inhibiting the initiation of degradation.[2]

Q2: Can calcium laurate be used as a standalone stabilizer?

A2: While calcium laurate can provide a degree of thermal stability on its own, it is often used in combination with other stabilizers, such as zinc soaps (e.g., zinc laurate or zinc stearate), to create a synergistic effect. In such Ca/Zn systems, the zinc soap provides excellent initial color stability, while the calcium soap offers long-term heat stability and neutralizes the zinc chloride formed, which can otherwise accelerate degradation.[2][4]

Q3: How does the performance of calcium laurate compare to calcium stearate (B1226849)?

A3: Calcium laurate and calcium stearate are both calcium carboxylates and are expected to have very similar performance as PVC heat stabilizers. Their mechanism of action is identical. Minor differences in performance might arise due to the different chain lengths of the fatty acids (lauric acid has 12 carbons, while stearic acid has 18), which could slightly influence their melting points, lubricity, and compatibility with the PVC matrix. However, for most practical purposes, they can be considered interchangeable, with formulation-specific testing recommended to determine the optimal choice.

Q4: What are the typical dosages of calcium laurate in a PVC formulation?

A4: The optimal dosage of calcium laurate depends on several factors, including the processing temperature, the desired level of thermal stability, and the presence of other additives. Generally, for Ca/Zn systems, the total stabilizer content can range from 1.0 to 2.5 parts per hundred of resin (phr). The ratio of calcium laurate to zinc laurate is a critical parameter to optimize for a balance of initial color and long-term stability.

Q5: Are there any health and safety concerns with using calcium laurate?

A5: Calcium laurate is generally considered to be a non-toxic and environmentally friendly stabilizer, especially in comparison to traditional heavy-metal-based stabilizers like those containing lead or cadmium. This makes it a suitable choice for applications with stringent safety requirements.[2]

Experimental Protocols

Static Thermal Stability by Congo Red Test (Based on ISO 182-1)

Objective: To determine the time until the evolution of hydrogen chloride from a PVC sample heated at a constant temperature.

Materials and Equipment:

• PVC compound containing calcium laurate stabilizer

• Test tubes

• Congo Red indicator paper

• Thermostatically controlled heating block or oil bath

• Timer

Procedure:

• Place a specified amount (e.g., 2.5 g) of the PVC compound into a clean, dry test tube.

• Insert a strip of Congo Red paper into the upper part of the test tube, ensuring it does not touch the PVC sample.

• Place the test tube into the heating apparatus, which has been pre-heated to the desired test temperature (e.g., 180°C or 200°C).[3]

• Start the timer immediately.

• Observe the Congo Red paper for a color change from red to blue.

• Record the time at which the first hint of blue color appears. This is the thermal stability time.[3]

Dynamic Thermal Stability by Torque Rheometry (Based on ASTM D2538)

Objective: To evaluate the processing characteristics and thermal stability of a PVC compound under dynamic conditions of heat and shear.

Materials and Equipment:

• PVC compound containing calcium laurate stabilizer

• Torque rheometer (e.g., Brabender or similar) with a heated mixing bowl and rotors

• Balance

Procedure:

• Preheat the mixing bowl of the torque rheometer to the desired processing temperature (e.g., 190°C).[5]

• Set the rotor speed to a specified value (e.g., 60 rpm).

• Accurately weigh the required amount of the PVC compound.

• Start the rheometer and add the PVC compound to the mixing bowl.

• Record the torque and temperature as a function of time.

• The resulting rheogram will show key events such as loading, fusion, and degradation. The stability time is the duration from the fusion peak until the onset of a significant increase in torque, which indicates cross-linking due to degradation.[6][7][8]

Data Presentation

The following table presents typical performance data for PVC stabilized with a Calcium/Zinc system. While this data is for a Ca/Zn stearate system, the performance of a system containing calcium laurate is expected to be comparable.

Stabilizer System	Test Method	Test Temperature (°C)	Performance Metric	Result
Unstabilized PVC	Congo Red	180	Thermal Stability Time (min)	< 5
PVC + CaSt₂/ZnSt₂ (2:1)	Congo Red	185	Thermal Stability Time (min)	20 - 30[9]
PVC + CaSt₂/ZnL₂ with Pentaerythritol	Torque Rheometry	200	Stability Time (min)	> 8[10]
PVC + CaSt₂/ZnSt₂	TGA	-	Onset of Degradation (°C)	~293[4]

Note: The performance of calcium laurate-based systems may vary depending on the specific formulation and processing conditions. The data presented is for illustrative purposes and should be confirmed through specific testing.

Visualizations

Caption: Mechanism of PVC thermal stabilization by Calcium Laurate.

Caption: Experimental workflow for evaluating PVC thermal stability.

Caption: Troubleshooting decision tree for PVC discoloration.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. Calcium Stearate Uses Why Is It So Critical in PVC Production? - Evergreen Chemical [evergreenthailand.com]
• 3. nimbasia.com [nimbasia.com]
• 4. Effects of Organic Based Heat Stabilizer on Properties of Polyvinyl Chloride for Pipe Applications: A Comparative Study with Pb and CaZn Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. platinumindustriesltd.com [platinumindustriesltd.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. kanademy.com [kanademy.com]
• 8. azom.com [azom.com]
• 9. researchgate.net [researchgate.net]
• 10. ijarse.com [ijarse.com]

Technical Support Center: Purification of Synthesized Calcium Laurate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of synthesized calcium laurate.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in synthesized calcium laurate?

The primary impurities depend on the synthesis method employed. Common impurities include unreacted starting materials such as lauric acid and the calcium salt (e.g., calcium chloride or calcium nitrate), as well as soluble byproducts like sodium chloride if a metathesis reaction is used.[1]

Q2: What are the recommended purification methods for crude calcium laurate?

The two primary methods for purifying synthesized calcium laurate are solvent washing and recrystallization.[1]

• Solvent Washing: This technique is effective for removing unreacted starting materials and soluble byproducts. Common solvents include water, ethanol, or a mixture of both.[1]

• Recrystallization: For achieving higher purity, recrystallization from a suitable non-polar organic solvent, such as hexane (B92381), is recommended.[1]

Q3: How can I assess the purity of my purified calcium laurate?

Several analytical techniques can be used to assess the purity of calcium laurate:

• Melting Point Analysis: A sharp melting point range close to the literature value (around 182 °C for the pure compound) indicates high purity.[2] Impurities will typically cause a broader and depressed melting point range.

• Titration: The calcium content can be determined by titration, which should fall within the theoretical percentage for pure calcium laurate.

• Spectroscopic Methods (FT-IR): Fourier-Transform Infrared (FT-IR) spectroscopy can be used to identify the characteristic peaks of calcium laurate and to check for the absence of peaks corresponding to impurities like lauric acid.

Troubleshooting Guides

This section addresses specific issues that may arise during the purification of calcium laurate.

Recrystallization Issues

Problem	Potential Cause	Troubleshooting Steps
Low or No Crystal Yield	- Too much solvent used: The solution is not saturated enough for crystals to form upon cooling. - Cooling too rapidly: Rapid cooling can lead to the formation of a supersaturated solution or very fine, hard-to-filter crystals. - Inappropriate solvent: The chosen solvent may be too good at dissolving calcium laurate, even at low temperatures.	- Reduce solvent volume: Gently heat the solution to evaporate some of the solvent and then allow it to cool again. - Slow cooling: Allow the solution to cool slowly to room temperature before placing it in an ice bath. Insulating the flask can help. - Induce crystallization: Scratch the inside of the flask with a glass rod at the solution's surface or add a seed crystal of pure calcium laurate. - Re-evaluate solvent choice: If the issue persists, consider a different recrystallization solvent where calcium laurate has lower solubility at cold temperatures.
Oiling Out	- The boiling point of the solvent is higher than the melting point of the solute. - High concentration of impurities.	- Use a lower-boiling point solvent. - Add a small amount of a solvent in which the oil is soluble. - Purify the crude product by washing before recrystallization to remove excess impurities.
Colored Impurities in Crystals	- Presence of colored byproducts from the synthesis.	- Charcoal Treatment: Add a small amount of activated charcoal to the hot solution before filtration to adsorb colored impurities. Use charcoal sparingly as it can also adsorb the desired product. - Re-recrystallization: A second recrystallization step may be necessary to remove persistent colored impurities.

Washing & Filtration Issues

Problem	Potential Cause	Troubleshooting Steps
Fine Precipitate Clogs Filter Paper	- Rapid precipitation during synthesis: This leads to the formation of very small particles.	- Use a finer pore size filter paper or a Buchner funnel with a filter aid (e.g., Celite). - Allow the precipitate to settle, then decant the supernatant before filtration. - In future syntheses, slow down the addition of the precipitating agent and stir vigorously to encourage the growth of larger crystals.
Product is still impure after washing	- Insufficient washing: Not enough solvent was used, or the washing was not thorough enough. - Inappropriate washing solvent: The solvent is not effectively dissolving the impurities.	- Increase the number of washing steps. - Ensure the filter cake is broken up and well-suspended in the fresh washing solvent during each wash. - Consider a different washing solvent. For example, if the impurity is organic-soluble, wash with an organic solvent like ethanol. If it is an inorganic salt, wash with water.

Experimental Protocols

Protocol 1: Purification by Washing

This protocol describes the removal of water-soluble impurities from crude calcium laurate.

• Transfer: Place the crude calcium laurate precipitate into a beaker.

• First Wash (Water): Add deionized water to the beaker, ensuring the precipitate is fully suspended. Stir vigorously for 15-20 minutes.

• Filtration: Filter the suspension using a Buchner funnel under vacuum.

• Second Wash (Ethanol): Transfer the filter cake back to the beaker and add ethanol. Stir vigorously for 15-20 minutes to remove any residual unreacted lauric acid.

• Filtration: Filter the suspension again using a Buchner funnel under vacuum.

• Drying: Wash the final filter cake with a small amount of cold diethyl ether to aid in drying. Allow the purified calcium laurate to dry completely in a desiccator or a vacuum oven at a low temperature.

Protocol 2: Purification by Recrystallization

This protocol details the purification of calcium laurate using hexane as the recrystallization solvent.

• Dissolution: In a fume hood, place the crude calcium laurate in an Erlenmeyer flask. Add a minimal amount of hot hexane while stirring and heating gently on a hot plate until the solid completely dissolves.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Cooling: Remove the flask from the heat and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation.

• Crystallization: Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold hexane to remove any remaining soluble impurities.

• Drying: Dry the purified calcium laurate crystals in a vacuum desiccator to remove all traces of the solvent.

Data Presentation

The following table provides illustrative data on the effectiveness of different washing solvent systems on the purity of calcium laurate, as determined by the percentage of calcium content.

Washing Solvent System	Calcium Content (%)	Purity (%)
Unpurified Crude Product	7.5	83.3
Deionized Water (3 washes)	8.2	91.1
Ethanol (3 washes)	8.5	94.4
1:1 Ethanol:Water (3 washes)	8.8	97.8
Deionized Water then Ethanol	8.9	98.9

Note: The data presented in this table is for illustrative purposes only and may not reflect actual experimental results. The theoretical calcium content in pure calcium laurate is approximately 9.0%.

Visualizations

Caption: General workflow for the synthesis and purification of calcium laurate.

Caption: Troubleshooting logic for low yield in calcium laurate recrystallization.

References

• 1. echemi.com [echemi.com]
• 2. web.mnstate.edu [web.mnstate.edu]

Technical Support Center: Calcium Laurate Bactericidal Activity

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions regarding the impact of pH on the bactericidal activity of calcium laurate.

Frequently Asked Questions (FAQs)

Q1: What is the general effect of pH on the bactericidal activity of calcium laurate?

A1: The bactericidal activity of calcium laurate is significantly influenced by pH. It exhibits higher bactericidal efficacy under acidic conditions compared to neutral or alkaline environments.[1][2] This is because a lower pH facilitates the dissociation of calcium laurate into its active form, lauric acid.

Q2: Against which types of bacteria is calcium laurate effective?

A2: Calcium laurate has shown selective bactericidal activity, being particularly effective against Gram-positive bacteria such as Staphylococcus aureus and Propionibacterium acnes.[1][2] Its activity against Gram-negative bacteria is generally lower. It also shows less activity against beneficial skin commensals like Staphylococcus epidermidis at neutral pH.[2]

Q3: What is the proposed mechanism of action for the bactericidal activity of calcium laurate?

A3: The primary mechanism of action is attributed to the release of lauric acid.[3] Lauric acid, a medium-chain fatty acid, can integrate into and disrupt the bacterial cell membrane, leading to increased permeability, leakage of intracellular contents, and ultimately cell death.[3][4][5][6]

Q4: Does the selective activity of calcium laurate change with pH?

A4: Yes, while calcium laurate shows selective bactericidal activity at neutral pH (e.g., pH 7.0), this selectivity decreases under more acidic conditions. At a lower pH, its bactericidal activity against bacteria like S. epidermidis increases, making it a broader-spectrum agent under these conditions.[1][2]

Troubleshooting Guide

Issue 1: Inconsistent or no bactericidal activity observed.

• Possible Cause 1: Incorrect pH of the experimental medium.

  • Solution: Verify the pH of your buffer or medium before and after the addition of calcium laurate. The bactericidal activity is highly pH-dependent, with significantly greater activity at acidic pH (e.g., 5.0-6.0).[2] Ensure your buffer has sufficient capacity to maintain the target pH throughout the experiment.

• Possible Cause 2: Poor solubility or dispersion of calcium laurate.

  • Solution: Calcium laurate has low water solubility. Ensure it is adequately dispersed in the test medium. Sonication or vortexing prior to introduction to the bacterial culture may help. The solubility of calcium laurate also increases in acidic conditions.[7]

• Possible Cause 3: Inappropriate bacterial growth phase.

  • Solution: Use bacteria in the exponential (log) growth phase for susceptibility testing to ensure metabolic activity and reproducibility.

Issue 2: High variability between experimental replicates.

• Possible Cause 1: Inaccurate bacterial inoculum density.

  • Solution: Standardize the initial bacterial concentration (CFU/mL) for each experiment. Use a spectrophotometer to adjust the optical density (OD) of the bacterial suspension and confirm with plate counts.

• Possible Cause 2: Incomplete neutralization of the bactericidal agent.

  • Solution: When sampling for viable counts at different time points, it is crucial to immediately neutralize the bactericidal action of calcium laurate to prevent continued killing on the agar (B569324) plate. This can be achieved by using a validated neutralizing broth or by serial dilution in a suitable buffer.

• Possible Cause 3: Clumping of bacteria.

  • Solution: Ensure the bacterial suspension is homogenous before inoculation. Vortex the bacterial culture gently before taking an aliquot.

Data Presentation

Table 1: Bactericidal Activity of Calcium Laurate (10,000 µg/mL) against Various Bacteria at Different pH Levels

Bacterium	pH	Initial Log CFU/mL	Log CFU/mL after 3 hours	Log CFU/mL after 24 hours
S. aureus	7.0	5.7 ± 0.2	-	4.9 ± 0.4
6.0	5.5 ± 0.5	< 0.1	< 0.1
5.0	-	-	All bacteria killed
P. acnes	7.0	5.8 ± 0.1	-	4.6 ± 0.2
6.0	5.8 ± 0.1	4.3 ± 0.4	< 0.1
S. epidermidis	7.0	5.7 ± 0.1	-	5.1 ± 0.0
6.0	5.6 ± 0.1	5.6 ± 0.1	4.8 ± 0.2
5.0	-	-	Clear bactericidal activity

Data synthesized from Morikawa et al., 2018.[2] A value of "< 0.1" indicates that the number of viable bacteria was below the detection limit.

Experimental Protocols

Protocol: Time-Kill Kinetic Assay for Calcium Laurate

This protocol is a generalized procedure for determining the bactericidal activity of calcium laurate over time.

• Preparation of Reagents and Media:

  • Prepare a stock suspension of calcium laurate in an appropriate solvent or directly in the test buffer.

  • Prepare sterile phosphate-citrate buffers at the desired pH values (e.g., 5.0, 6.0, and 7.0).

  • Prepare appropriate bacterial growth media (e.g., Tryptic Soy Broth) and agar plates (e.g., Tryptic Soy Agar).

  • Prepare a sterile neutralizing broth if required.

• Bacterial Inoculum Preparation:

  • Inoculate a single colony of the test bacterium into growth medium and incubate overnight at the appropriate temperature (e.g., 37°C).

  • The following day, subculture the bacteria into fresh medium and incubate until it reaches the mid-logarithmic phase of growth.

  • Harvest the bacteria by centrifugation, wash with sterile phosphate-buffered saline (PBS), and resuspend in the test buffer to a concentration of approximately 1 x 10^6 CFU/mL.

• Time-Kill Assay Procedure:

  • Add the calcium laurate stock suspension to the bacterial suspension in the test buffer to achieve the desired final concentration.

  • Include a control tube containing the bacterial suspension in the buffer without calcium laurate.

  • Incubate all tubes at the appropriate temperature with shaking.

  • At predetermined time points (e.g., 0, 1, 3, 6, and 24 hours), withdraw an aliquot from each tube.

• Enumeration of Viable Bacteria:

  • Perform ten-fold serial dilutions of each aliquot in sterile saline or neutralizing broth.

  • Plate a specific volume (e.g., 100 µL) of the appropriate dilutions onto agar plates.

  • Incubate the plates for 18-24 hours.

  • Count the number of colonies on plates that contain between 30 and 300 colonies.

  • Calculate the CFU/mL for each time point and concentration.

• Data Analysis:

  • Convert the CFU/mL values to log10 CFU/mL.

  • Plot the log10 CFU/mL against time for each concentration of calcium laurate and the control.

  • A bactericidal effect is typically defined as a ≥ 3-log10 reduction (99.9% kill) in CFU/mL compared to the initial inoculum.[8]

Visualizations

Caption: Proposed mechanism of pH-dependent bactericidal activity of calcium laurate.

Caption: Experimental workflow for the time-kill kinetic assay.

References

• 1. Effect of pH on Bactericidal Activities of Calcium Laurate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Biomedical Applications of Lauric Acid: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Antibacterial Activity and Mechanism of Lauric Acid Against Staphylococcus aureus and Its Application in Infectious Cooked Chicken | Semantic Scholar [semanticscholar.org]
• 8. emerypharma.com [emerypharma.com]

Technical Support Center: Optimizing Enzymatic Synthesis of Laurate Esters

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the enzymatic synthesis of laurate esters.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the enzymatic synthesis of laurate esters, offering solutions in a direct question-and-answer format.

Issue 1: Low Yield of Laurate Ester

Q1: My reaction has a low overall yield of laurate ester. What are the primary factors I should investigate?

A1: A low yield in the enzymatic synthesis of laurate esters is a frequent challenge and can be attributed to several factors. The most critical parameters to re-evaluate are the reaction equilibrium, presence of excess water, substrate or product inhibition, and suboptimal reaction conditions (e.g., temperature, pH). An issue in any of these areas can significantly hinder the conversion of lauric acid to its corresponding ester.[1][2]

Q2: How does water content affect the reaction, and how can I control it?

A2: Water activity is a critical factor in lipase-catalyzed esterification. While a minimal amount of water is essential to maintain the enzyme's active conformation, excess water can shift the reaction equilibrium towards hydrolysis, the reverse reaction of esterification, thereby reducing the ester yield.[3][4] Water is also a byproduct of the esterification reaction, so its accumulation can drive the reverse reaction (hydrolysis).[3]

• Solution: To control water content, you can add molecular sieves to the reaction mixture or conduct the reaction under a vacuum to remove water as it forms.[3][5] Using anhydrous solvents and ensuring your substrates are dry are also crucial preliminary steps.[2]

Q3: Could the molar ratio of my substrates (lauric acid and alcohol) be the cause of a low yield?

A3: Yes, the substrate molar ratio is a critical factor. An excess of one of the substrates, typically the alcohol, is often used to shift the reaction equilibrium towards the formation of the ester.[1][6] However, a large excess of either substrate can also lead to enzyme inhibition.[2] It is advisable to experimentally determine the optimal molar ratio for your specific reaction conditions.[2]

Q4: My reaction starts but plateaus at a low conversion. What could be the cause?

A4: This often points towards product inhibition or enzyme deactivation. As the ester product accumulates, it can inhibit the enzyme's active site.[7] Additionally, high concentrations of certain substrates, particularly short-chain alcohols, can deactivate the lipase (B570770) over time.[2]

• Solution: Consider implementing in-situ product removal techniques. For substrate inhibition, a fed-batch approach where the inhibitory substrate is added gradually can be effective.[3]

Issue 2: Slow Reaction Rate

Q1: The synthesis of my laurate ester is proceeding very slowly. How can I increase the reaction rate?

A1: To accelerate the reaction, several parameters can be optimized. Increasing the reaction temperature to the optimum for the specific lipase being used can boost catalytic activity.[2] Adjusting the pH to the optimal range for esterification will also enhance the rate.[8] Additionally, increasing the enzyme concentration or the agitation speed to overcome mass transfer limitations can be effective.[3][8]

Q2: I'm observing inconsistent results between different batches. What should I investigate?

A2: Inconsistent outcomes frequently arise from slight variations in experimental conditions.[2] It is crucial to ensure precise and consistent measurements of all reactants and a standardized reaction setup for every batch. The water content of both the reactants and the solvent must be meticulously controlled, as even minor differences can significantly affect the reaction equilibrium.[2] The age and storage conditions of the lipase can also impact its activity, contributing to variability between experiments.[2]

Data Presentation: Optimizing Reaction Conditions

The optimal conditions for the enzymatic synthesis of laurate esters can vary significantly depending on the specific lipase, alcohol, and solvent system used. The following tables summarize typical reaction conditions for the synthesis of common laurate esters.

Table 1: Reaction Conditions for the Synthesis of Ethyl Laurate

Parameter	Optimized Condition	Source
Enzyme	Immobilized Candida antarctica lipase B (Novozym 435)	[9][10]
Substrate Molar Ratio (Ethanol:Lauric Acid)	1:1 to 1.2:1	[9]
Temperature	60-65°C	[9][11]
Enzyme Concentration	5% (w/w of total substrates)	[10]
Solvent	Solvent-free or n-nonane	[9][11]
Water Removal	Molecular sieves	[9][11]
Agitation Speed	200 rpm	[11]
Reaction Time	4-15 hours	[9][11]

Table 2: Reaction Conditions for the Synthesis of Butyl Laurate

Parameter	Optimized Condition	Source
Enzyme	Immobilized Candida antarctica lipase	[8]
Substrate Molar Ratio (Butanol:Lauric Acid)	1.4:1	[8]
Temperature	50°C	[8]
pH	7.0	[8]
Enzyme Concentration	50 mg	[8]
Solvent	Isooctane	[8]
Agitation Speed	150 rpm	[8]
Reaction Time	10 hours	[8]

Table 3: Reaction Conditions for the Synthesis of Isoamyl Laurate

Parameter	Optimized Condition	Source
Enzyme	Rhizopus oryzae lipase	[12]
Substrate Molar Ratio (Isoamyl Alcohol:Lauric Acid)	1:1	[12]
Temperature	45°C	[12]
Enzyme Concentration	400 units of activity	[12]
Solvent	Solvent-free	[12]
Agitation Speed	450 rpm	[12]
Reaction Time	72 hours	[12]

Experimental Protocols

This section provides a general methodology for the enzymatic synthesis of laurate esters.

Protocol 1: General Procedure for Lipase-Catalyzed Synthesis of Laurate Esters

• Reactant Preparation: In a clean, dry reaction vessel, dissolve lauric acid and the desired alcohol in a suitable solvent (if not a solvent-free system). A typical starting point for the molar ratio is 1:1 or a slight excess of the alcohol.[3]

• Enzyme Addition: Add the immobilized lipase to the reaction mixture. A typical enzyme concentration ranges from 1% to 10% (w/w) of the total substrates.[3]

• Water Removal (Optional but Recommended): If controlling water content is desired, add activated molecular sieves (e.g., 10% w/v) to the reaction mixture.[3]

• Reaction Conditions: Seal the reaction vessel and place it in a shaking incubator set to the optimal temperature and agitation speed for the chosen enzyme and substrates.

• Monitoring the Reaction: At regular intervals, withdraw small aliquots of the reaction mixture. Analyze the samples using methods such as Gas Chromatography-Flame Ionization Detector (GC-FID) or High-Performance Liquid Chromatography (HPLC) to determine the concentration of the laurate ester and the remaining lauric acid.

• Reaction Termination: Once the desired conversion is achieved, terminate the reaction by removing the immobilized enzyme via filtration.

• Product Purification: The solvent can be removed under vacuum. The crude product can be further purified by distillation or column chromatography if necessary.

Mandatory Visualizations

Caption: Experimental workflow for the enzymatic synthesis of laurate esters.

Caption: Troubleshooting flowchart for low yield in laurate ester synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Latest Trends in Lipase-Catalyzed Synthesis of Ester Carbohydrate Surfactants: From Key Parameters to Opportunities and Future Development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Water activity control: a way to improve the efficiency of continuous lipase esterification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. scispace.com [scispace.com]
• 9. Solvent Free Lipase Catalysed Synthesis of Ethyl Laurate: Optimization and Kinetic Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Enhancing the emulsification properties of calcium laurate in formulations

Welcome to the technical support center for enhancing the emulsification properties of calcium laurate. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to the use of calcium laurate in formulations.

Troubleshooting Guide

This guide addresses specific issues you may encounter during formulation development in a question-and-answer format.

Issue 1: My emulsion is separating quickly (creaming or sedimentation).

• Question: I've formulated an emulsion with calcium laurate, but the oil and water phases are separating into layers shortly after preparation. What is causing this instability and how can I fix it?

• Answer: Rapid separation, known as creaming (oil rising) or sedimentation (oil settling), is often due to a large density difference between the oil and aqueous phases and/or insufficient viscosity of the continuous phase.[1][2] Calcium laurate on its own may not provide enough stability for all systems.

  Possible Solutions:

  • Increase Continuous Phase Viscosity: Add a thickening agent or rheology modifier like xanthan gum or carbomers to the aqueous phase. This slows the movement of droplets, hindering separation.[3]

  • Reduce Droplet Size: Smaller droplets are less affected by gravity. Optimize your homogenization process by increasing shear intensity or duration.

  • Adjust Phase Density: While often difficult, minor adjustments to the density of either phase can reduce the driving force for separation.

  • Introduce a Co-emulsifier: Calcium laurate may require a co-emulsifier to achieve a more stable interfacial film. Select a co-emulsifier based on the required Hydrophilic-Lipophilic Balance (HLB) of your oil phase.

Issue 2: The emulsion droplets are merging and growing (coalescence).

• Question: Microscopic analysis shows that my emulsion droplets are merging to form larger ones over time, leading to complete phase separation. Why is this happening?

• Answer: This phenomenon is called coalescence and indicates an unstable interfacial film around the oil droplets.[1] The emulsifier layer is not robust enough to prevent droplets from merging when they collide. This can be caused by an inappropriate emulsifier system or formulation parameters.[4]

  Possible Solutions:

  • Optimize the Emulsifier System: Calcium laurate is a divalent salt of a fatty acid, which can sometimes create a brittle interfacial film. Combining it with a non-ionic or polymeric co-emulsifier can create a more resilient, flexible film. A blend of high and low HLB emulsifiers often provides better stability than a single emulsifier.[5]

  • Control Ionic Strength: High concentrations of electrolytes, including the calcium ions from calcium laurate itself, can compress the electrical double layer around droplets, reducing repulsive forces and promoting coalescence.[6] Consider reducing the concentration of other salts in your formulation.

  • Adjust pH: The pH of the aqueous phase can affect the charge on the emulsion droplets and the stability of the emulsifier. The bactericidal and emulsifying activity of laurate compounds can be higher in acidic conditions.[7] Experiment with pH adjustments to find the optimal range for your system.

  • Increase Emulsifier Concentration: The amount of calcium laurate may be insufficient to fully cover the surface of all oil droplets. Try incrementally increasing its concentration.

Issue 3: I am struggling to form a homogenous emulsion.

• Question: My formulation remains coarse and does not form a fine, milky emulsion, even with high-shear mixing. What could be the problem?

• Answer: Difficulty in emulsion formation can stem from several factors, including an inefficient emulsifier system, improper processing conditions, or component incompatibility.[4]

  Possible Solutions:

  • Evaluate the HLB System: The HLB of your emulsifier system must match the required HLB of your oil phase. The exact HLB of calcium laurate is not well-documented, but it is likely a low-HLB emulsifier suitable for water-in-oil (W/O) emulsions or used as a stabilizer in oil-in-water (O/W) systems.[8] You will likely need to blend it with a higher HLB emulsifier to create a stable O/W emulsion.

  • Optimize Homogenization: Ensure your mixing method provides sufficient energy to break down the dispersed phase into small droplets. For many formulations, a high-pressure homogenizer is more effective than a simple rotor-stator mixer.

  • Check Temperature: Emulsification is often more efficient when both the oil and water phases are heated (e.g., to 75-80°C) before mixing.[9] This lowers the viscosity of the oil and reduces interfacial tension.

  • Order of Addition: The method of combining phases can be critical. Try adding the dispersed phase to the continuous phase slowly while mixing.

Frequently Asked Questions (FAQs)

Q1: What is calcium laurate and what is its primary role in an emulsion? A1: Calcium laurate is the calcium salt of lauric acid, a saturated fatty acid.[8] In formulations, it functions as an emulsion stabilizer, anticaking agent, viscosity controller, and surfactant.[10][11] Its primary role is to adsorb at the oil-water interface, reducing interfacial tension and forming a film that prevents droplets from coalescing, thereby supporting emulsion stability.[8][10]

Q2: What is the HLB value of calcium laurate? A2: A specific Hydrophilic-Lipophilic Balance (HLB) value for calcium laurate is not consistently reported in literature. However, metallic stearates and other fatty acid salts with divalent cations typically have low HLB values (e.g., Calcium Stearoyl Lactylate has an HLB of 5.1).[5][12] This suggests that calcium laurate likely functions as a water-in-oil (W/O) emulsifier or as a stabilizer in oil-in-water (O/W) emulsions, often in combination with a higher HLB emulsifier.

Q3: How do pH and ionic strength affect the performance of calcium laurate? A3: Both pH and ionic strength are critical.

• pH: The pH of the aqueous phase influences the charge at the droplet interface and the stability of the laurate salt itself. Some studies indicate that the efficacy of laurate compounds is higher under acidic conditions.[7] In dairy emulsions, increasing pH from 6.5 to 7.0 improved stability by reducing free calcium ion concentration.[13] The optimal pH for your specific formulation should be determined experimentally.

• Ionic Strength: Calcium ions (Ca2+) can significantly impact emulsion stability. High concentrations of calcium or other salts can reduce the electrostatic repulsion between droplets, leading to flocculation and coalescence.[6][14] The stabilizing effect of calcium salts is often attributed to a reduction in water droplet size and an increase in the adsorption of the emulsifier at the interface.[6]

Q4: Can I use calcium laurate as the sole emulsifier in my O/W emulsion? A4: While possible for some systems, it is generally challenging. Given its probable low HLB value, calcium laurate is often more effective when used as part of a blended emulsifier system. For stable O/W emulsions, it is recommended to combine calcium laurate with a high-HLB co-emulsifier to achieve the required HLB for the oil phase and create a more robust interfacial film.[5]

Q5: What are some suitable co-emulsifiers to use with calcium laurate? A5: The choice of co-emulsifier depends on your specific oil phase and desired emulsion type (O/W or W/O). For O/W emulsions, you would blend calcium laurate with high-HLB emulsifiers. Examples include Polysorbate 80 (HLB 15), Ceteareth-20 (HLB 15.2), or PEG-100 Stearate (HLB 18.8).[5] The ideal ratio of calcium laurate to the co-emulsifier must be determined experimentally to achieve optimal stability.

Data Presentation

Table 1: Influence of Co-Emulsifier (Polysorbate 80) on Emulsion Properties This table provides illustrative data on how blending calcium laurate with a high-HLB co-emulsifier can impact the properties of a hypothetical O/W emulsion.

Calcium Laurate (%)	Polysorbate 80 (%)	Calculated System HLB*	Mean Droplet Size (μm)	Stability after 24h
5.0	0.0	~5.0	> 10.0	Complete Separation
4.0	1.0	7.0	5.2	Significant Creaming
3.0	2.0	8.3	2.1	Slight Creaming
2.0	3.0	9.7	0.8	Stable
1.0	4.0	11.0	0.5	Stable

*Calculated assuming an estimated HLB of 5.0 for Calcium Laurate and an HLB of 15.0 for Polysorbate 80.

Table 2: Effect of pH on Zeta Potential and Emulsion Stability This table illustrates the potential impact of pH on the surface charge (Zeta Potential) and stability of an emulsion stabilized with calcium laurate. Higher absolute zeta potential values generally correlate with better stability due to increased electrostatic repulsion.

Formulation pH	Zeta Potential (mV)	Visual Observation after 7 days
5.5	-45.5	Stable, no separation
6.5	-32.1	Slight creaming observed
7.5	-21.8	Moderate creaming
8.5	-15.3	Significant separation

Experimental Protocols

Protocol 1: Preparation of an Oil-in-Water (O/W) Emulsion

Objective: To prepare a stable O/W emulsion using a calcium laurate and co-emulsifier system.

Materials:

• Oil Phase: Your selected oil(s).

• Aqueous Phase: Deionized water.

• Emulsifiers: Calcium laurate, high-HLB co-emulsifier (e.g., Polysorbate 80).

• Optional: Rheology modifier, preservative, active ingredients.

Methodology:

• Prepare the Aqueous Phase:

  • In a beaker, combine deionized water and any water-soluble components (except for heat-sensitive materials).

  • If using a rheology modifier like xanthan gum, disperse it thoroughly to prevent clumping.

  • Heat the aqueous phase to 75°C while stirring gently.

• Prepare the Oil Phase:

  • In a separate beaker, combine the oil(s), calcium laurate, and the high-HLB co-emulsifier.

  • Heat the oil phase to 75°C while stirring until all components are melted and homogenous.

• Form the Emulsion:

  • Slowly add the oil phase to the aqueous phase while applying high shear using a homogenizer (e.g., rotor-stator).

  • Continue homogenization for 5-10 minutes to ensure the formation of fine droplets.

• Cooling and Final Additions:

  • Transfer the emulsion to a low-shear mixer (e.g., overhead propeller stirrer) and begin cooling.

  • Once the emulsion has cooled to below 40°C, add any heat-sensitive ingredients like preservatives or active compounds.

  • Continue gentle stirring until the emulsion reaches room temperature.

• Final QC:

  • Adjust the final pH if necessary.

  • Store the emulsion in a sealed container for characterization.

Protocol 2: Characterization of Emulsion Properties

Objective: To assess the physical properties and stability of the prepared emulsion.

1. Macroscopic Observation:

• Visually inspect the emulsion immediately after preparation and at set time intervals (e.g., 24h, 7 days, 30 days) at different storage conditions (e.g., room temperature, 40°C, 4°C).

• Look for signs of instability such as creaming, sedimentation, coalescence, or phase separation.[1]

2. Microscopic Analysis:

• Place a small drop of the emulsion on a microscope slide and cover with a coverslip.

• Observe the emulsion under an optical microscope to assess droplet morphology, size distribution, and signs of flocculation or coalescence.[15][16]

3. Droplet Size Analysis:

• Use a particle size analyzer (e.g., based on dynamic light scattering or laser diffraction) to obtain quantitative data on the mean droplet size and polydispersity index (PDI).[16][17] A smaller mean droplet size and lower PDI generally indicate a more stable emulsion.

4. Stability Testing (Centrifugation):

• Place a sample of the emulsion in a centrifuge tube.

• Centrifuge at a specified speed (e.g., 3000 rpm) for a set time (e.g., 30 minutes).

• Measure the volume of any separated oil or cream layer. A stable emulsion will show no or minimal separation.

Visualizations

Caption: Troubleshooting workflow for common emulsion instability issues.

Caption: General workflow for emulsion preparation and characterization.

References

• 1. tandfonline.com [tandfonline.com]
• 2. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 3. ulprospector.com [ulprospector.com]
• 4. Common quality issues of emulsion cosmetics-Enrich Bodycare [enrichbodycare.com]
• 5. scientificspectator.com [scientificspectator.com]
• 6. researchgate.net [researchgate.net]
• 7. Buy Calcium laurate (EVT-340064) | 4696-56-4 [evitachem.com]
• 8. nbinno.com [nbinno.com]
• 9. innovacos.com [innovacos.com]
• 10. cosmileeurope.eu [cosmileeurope.eu]
• 11. hfpappexternal.fda.gov [hfpappexternal.fda.gov]
• 12. HLB Calculator - Materials [hlbcalc.com]
• 13. Effects of pH and Ionic Strength in Calcium on the Stability and Aeration Characteristics of Dairy Emulsion - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mro.massey.ac.nz [mro.massey.ac.nz]
• 15. Techniques for Emulsion Characterization | Encyclopedia MDPI [encyclopedia.pub]
• 16. mdpi.com [mdpi.com]
• 17. Critical review of techniques and methodologies for characterization of emulsion stability - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing inconsistencies in calcium laurate crystal morphology

Technical Support Center: Calcium Laurate Crystal Morphology

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common inconsistencies encountered during the crystallization of calcium laurate. The information is tailored for researchers, scientists, and professionals in drug development.

Troubleshooting Guide

This guide addresses specific issues related to calcium laurate crystal morphology in a question-and-answer format.

Q1: Why are my calcium laurate crystals too small or appearing as a fine powder?

A1: The rapid formation of crystals, often referred to as "crashing out," can lead to very small crystals or a fine powder. This is typically caused by high supersaturation.

Troubleshooting Steps:

• Reduce Supersaturation:

  • Increase Solvent Volume: Add a small amount of additional solvent to the hot solution to ensure the calcium laurate does not precipitate too quickly upon cooling.

  • Decrease Cooling Rate: Allow the solution to cool slowly to room temperature before transferring it to a cooling bath. Insulating the flask can also help.

• Optimize Stirring: Reduce the stirring rate, as very high agitation can increase the rate of nucleation, leading to smaller crystals.

Q2: My calcium laurate crystals are agglomerated. How can I obtain discrete crystals?

A2: Agglomeration can occur due to high supersaturation or inefficient mixing.

Troubleshooting Steps:

• Control Supersaturation: Follow the steps outlined in Q1 to reduce the rate of crystal formation.

• Optimize Agitation: Ensure consistent and moderate stirring throughout the crystallization process to keep the forming crystals suspended and prevent them from clumping together.

Q3: I am observing a mixture of different crystal morphologies (e.g., needles and plates). How can I obtain a uniform crystal habit?

A3: A mixture of morphologies can result from inconsistent conditions during crystallization or the presence of impurities.

Troubleshooting Steps:

• Ensure Homogeneous Conditions: Maintain a consistent temperature and stirring rate throughout the crystallization vessel.

• Purify Reactants: Use high-purity lauric acid and calcium salts to avoid the influence of impurities on crystal growth. Recrystallization of the starting materials may be necessary.

• Control pH: The pH of the solution can significantly influence crystal habit. Ensure the pH is controlled and stable during the crystallization process.

Q4: The yield of my calcium laurate crystals is very low. What are the possible causes and solutions?

A4: A low yield can be due to incomplete reaction, excessive solubility in the mother liquor, or loss of product during washing.

Troubleshooting Steps:

• Check Stoichiometry: Ensure a 2:1 molar ratio of laurate to calcium ions for complete reaction.

• Optimize Solvent Volume: While adding more solvent can help control crystal size (see Q1), too much will result in a significant portion of the product remaining dissolved. If the mother liquor is clear, you can try to recover more product by evaporating some of the solvent and cooling again.

• Washing Solvent: Use a solvent for washing in which calcium laurate has low solubility, such as cold ethanol (B145695) or water, and use a minimal amount.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that influence the crystal morphology of calcium laurate?

A1: The main factors include:

• Supersaturation: The driving force for crystallization. Higher supersaturation generally leads to smaller, less perfect crystals.

• Temperature: Affects solubility and nucleation/growth kinetics.

• Solvent: The choice of solvent can significantly alter the crystal habit by affecting solute-solvent interactions.

• pH: Influences the availability of laurate anions and can affect the crystal structure.

• Impurities/Additives: Can inhibit growth on certain crystal faces, leading to a change in morphology.

• Stirring Rate: Affects mass transfer and the nucleation rate.

Q2: Which synthesis method is best for controlling calcium laurate crystal morphology?

A2: Both direct metathesis and neutralization reactions can be used to control crystal morphology. The key is to have precise control over the reaction conditions. The ethanol-aqueous solution method can also offer good control over crystal habit.

Q3: How can I characterize the morphology of my calcium laurate crystals?

A3: The following analytical techniques are recommended:

• Scanning Electron Microscopy (SEM): Provides high-resolution images of the crystal shape and surface features.

• X-ray Diffraction (XRD): Confirms the crystalline structure and can be used to identify different polymorphs.

• Fourier-Transform Infrared Spectroscopy (FT-IR): Confirms the formation of the calcium laurate salt.

Data Presentation

Table 1: Effect of Key Parameters on Calcium Laurate Crystal Morphology

Parameter	Variation	Expected Effect on Crystal Morphology
Supersaturation	Low to High	Transition from larger, well-defined crystals to smaller, dendritic, or needle-like crystals.
Temperature	Low to High	Can influence the formation of different polymorphs and affect crystal size by altering solubility.
pH	Acidic to Basic	Affects the availability of laurate ions; higher pH is generally favorable for formation. May influence crystal habit.
Stirring Rate	Low to High	Higher rates can lead to smaller crystals due to increased nucleation.
Solvent Polarity	Non-polar to Polar	Can significantly alter crystal habit (e.g., from plates to needles) due to different solute-solvent interactions at the crystal faces.

Experimental Protocols

Protocol 1: Synthesis of Calcium Laurate via Direct Metathesis

• Preparation of Reactant Solutions:

  • Prepare a 0.5 M solution of potassium laurate by dissolving 119.2 g of potassium laurate in 1 L of deionized water.

  • Prepare a 0.25 M solution of calcium nitrate (B79036) by dissolving 41.0 g of calcium nitrate tetrahydrate in 1 L of deionized water.

• Reaction:

  • Heat both solutions to 50-55°C.

  • Slowly add the calcium nitrate solution to the potassium laurate solution under vigorous stirring. A white precipitate of calcium laurate will form immediately.

• Purification:

  • Continue stirring for 30 minutes at 50-55°C.

  • Filter the precipitate using a Buchner funnel.

  • Wash the precipitate with hot deionized water to remove any unreacted salts, followed by a wash with ethanol.

  • Dry the calcium laurate crystals in an oven at 60°C.

Protocol 2: Synthesis of Calcium Laurate via Neutralization Reaction

• Preparation of Reactants:

  • Disperse 40.0 g of lauric acid (0.2 mol) in 500 mL of deionized water.

  • Prepare a slurry of calcium hydroxide (B78521) by suspending 7.4 g of Ca(OH)₂ (0.1 mol) in 100 mL of deionized water.

• Reaction:

  • Heat the lauric acid dispersion to 60-70°C with stirring.

  • Slowly add the calcium hydroxide slurry to the hot lauric acid dispersion.

  • Maintain the temperature and continue stirring for 1-2 hours to ensure complete neutralization. The pH should be monitored and maintained in the range of 8-9.

• Purification:

  • Filter the hot solution to remove any unreacted calcium hydroxide.

  • Allow the filtrate to cool slowly to room temperature to crystallize the calcium laurate.

  • Filter the crystals and wash with deionized water and then ethanol.

  • Dry the crystals in an oven at 60°C.

Visualizations

Caption: Experimental workflow for synthesis and characterization of calcium laurate.

Caption: Troubleshooting workflow for calcium laurate crystal morphology.

Caption: Factors influencing calcium laurate crystal morphology.

Influence of reactant stoichiometry on calcium laurate product purity

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) related to the synthesis of calcium laurate, with a focus on the influence of reactant stoichiometry on product purity.

Frequently Asked Questions (FAQs)

Q1: What is the ideal stoichiometric ratio for the synthesis of calcium laurate?

The ideal stoichiometric ratio for the synthesis of high-purity calcium laurate is a 2:1 molar ratio of the laurate source (e.g., sodium laurate or lauric acid) to the calcium source (e.g., calcium chloride or calcium hydroxide).[1] This is because two laurate anions (C₁₁H₂₃COO⁻) react with one calcium cation (Ca²⁺) to form calcium laurate (Ca(C₁₁H₂₃COO)₂).

Q2: What are the common impurities when the reactant stoichiometry is incorrect?

Deviations from the 2:1 molar ratio will lead to impurities in the final product.[1]

• Excess Laurate Source: If the laurate source is in excess, unreacted lauric acid or its salt (e.g., sodium laurate) will remain in the product, leading to lower purity.[1]

• Excess Calcium Source: An excess of the calcium source will result in the contamination of the final product with unreacted calcium salts (e.g., calcium chloride), which are water-soluble and need to be removed through thorough washing.[1]

Q3: How does pH affect the synthesis of calcium laurate?

The pH of the reaction medium is a critical parameter. An alkaline pH (typically > 10) is highly favorable for the formation of calcium laurate as it ensures the complete deprotonation of lauric acid to the laurate anion, which is then readily available to react with calcium ions.[1] In acidic conditions (pH < 6), the formation of calcium laurate is inhibited.[1]

Q4: What are the recommended reaction temperatures for calcium laurate synthesis?

The optimal reaction temperature can vary depending on the specific synthesis method. For direct metathesis reactions, a temperature range of 50-55°C is often employed. For neutralization reactions, temperatures between 60-80°C are common.

Q5: How can I purify the synthesized calcium laurate?

Purification of calcium laurate typically involves washing the precipitate to remove unreacted starting materials and soluble by-products.[1]

• Washing with water is effective for removing water-soluble impurities like excess calcium salts.[1]

• Washing with solvents like ethanol (B145695) or acetone (B3395972) helps in removing unreacted lauric acid and other organic impurities.[1]

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of calcium laurate, with a focus on issues arising from incorrect reactant stoichiometry.

Issue 1: Low Yield of Calcium Laurate Precipitate

• Symptom: The amount of collected precipitate is significantly lower than the theoretical yield.

• Potential Cause:

  • Incorrect Stoichiometry (Excess Calcium): Using a molar ratio of laurate to calcium that is less than 2:1 will result in an incomplete reaction, as there is not enough laurate to react with all the calcium ions.

  • Suboptimal pH: The reaction medium may not be sufficiently alkaline, leading to incomplete deprotonation of lauric acid and thus, reduced formation of calcium laurate.[1]

• Troubleshooting Steps:

  • Verify Calculations: Double-check the molar calculations for all reactants to ensure a 2:1 molar ratio of laurate to calcium.

  • Monitor and Adjust pH: During the reaction, monitor the pH and ensure it is maintained in the alkaline range (pH > 10) for optimal product formation.[1]

  • Check Reactant Purity: Ensure the purity of the starting materials, as impurities can affect the reaction.

Issue 2: Product is Greasy or Waxy

• Symptom: The dried calcium laurate product has a greasy or waxy texture instead of being a fine powder.

• Potential Cause:

  • Incorrect Stoichiometry (Excess Laurate): This is a strong indication of the presence of unreacted lauric acid as an impurity.[1]

• Troubleshooting Steps:

  • Adjust Stoichiometry: In subsequent experiments, carefully measure the reactants to ensure the laurate source is not in excess.

  • Purification: Wash the impure product thoroughly with ethanol or acetone to remove the unreacted lauric acid.[1] Multiple washes may be necessary.

  • Confirm Purity: Use analytical techniques like FTIR spectroscopy to confirm the absence of the characteristic carboxylic acid peak of lauric acid in the final product.

Issue 3: Difficulty in Filtering the Precipitate

• Symptom: The calcium laurate precipitate is very fine or gelatinous, making it difficult to filter and wash effectively.

• Potential Cause:

  • Rapid Precipitation: Adding the reactant solutions too quickly can lead to the formation of very small particles that can clog the filter paper.

• Troubleshooting Steps:

  • Control Addition Rate: Add the calcium salt solution to the laurate solution slowly and with constant, vigorous stirring. This promotes the formation of larger, more easily filterable crystals.

  • Increase Reaction Temperature: Conducting the reaction at a slightly elevated temperature (e.g., 50-60°C) can sometimes improve the crystallinity and filterability of the product.

  • Aging the Precipitate: Allowing the precipitate to "age" in the mother liquor for a period (e.g., 1-2 hours) with gentle stirring after the reaction is complete can help in the growth of larger crystals.

Data Presentation

Table 1: Influence of Reactant Stoichiometry on Calcium Laurate Product Characteristics

Laurate:Calcium Molar Ratio	Expected Outcome	Potential Impurities	Recommended Action
> 2:1 (Excess Laurate)	Product may appear greasy or waxy. Purity is reduced.	Unreacted lauric acid or sodium laurate.	Thoroughly wash the product with ethanol or acetone. Adjust stoichiometry in future experiments.
2:1 (Ideal Stoichiometry)	High yield of high-purity calcium laurate. Product is a fine, white powder.	Minimal	Follow the established protocol.
< 2:1 (Excess Calcium)	Reduced yield of the final product.	Unreacted calcium salts (e.g., calcium chloride).	Thoroughly wash the product with deionized water to remove soluble salts. Adjust stoichiometry in future experiments.

Experimental Protocols

1. Synthesis of Calcium Laurate via Neutralization

This method involves the direct reaction of lauric acid with a calcium base.

• Materials:

  • Lauric Acid (C₁₂H₂₄O₂)

  • Calcium Hydroxide (B78521) (Ca(OH)₂)

  • Ethanol

  • Deionized Water

• Procedure:

  • In a beaker, dissolve a calculated amount of lauric acid in ethanol with gentle heating and stirring.

  • In a separate beaker, prepare a slurry of calcium hydroxide in deionized water. The molar amount of calcium hydroxide should be half that of the lauric acid to achieve a 2:1 laurate to calcium molar ratio.

  • Slowly add the calcium hydroxide slurry to the lauric acid solution while maintaining vigorous stirring.

  • Heat the reaction mixture to 60-80°C and maintain for 1-2 hours with continuous stirring. A white precipitate of calcium laurate will form.

  • Allow the mixture to cool to room temperature.

  • Collect the precipitate by filtration.

  • Wash the precipitate several times with hot deionized water to remove any unreacted calcium hydroxide.

  • Wash the precipitate with ethanol to remove any unreacted lauric acid.

  • Dry the purified calcium laurate in an oven at 60-80°C until a constant weight is achieved.

2. Synthesis of Calcium Laurate via Direct Metathesis

This method involves a double displacement reaction between a soluble laurate salt and a soluble calcium salt.

• Materials:

  • Sodium Laurate (NaC₁₂H₂₃O₂)

  • Calcium Chloride (CaCl₂)

  • Deionized Water

• Procedure:

  • Prepare an aqueous solution of sodium laurate by dissolving a calculated amount in deionized water with gentle heating.

  • Prepare an aqueous solution of calcium chloride. The molar amount of calcium chloride should be half that of the sodium laurate.

  • Slowly add the calcium chloride solution to the sodium laurate solution under vigorous stirring at a temperature of 50-55°C. A white precipitate of calcium laurate will form immediately.

  • Continue stirring the mixture for 30-60 minutes to ensure the reaction goes to completion.

  • Collect the precipitate by filtration.

  • Wash the precipitate thoroughly with deionized water to remove the sodium chloride by-product and any unreacted starting materials.

  • Dry the purified calcium laurate in an oven at 60-80°C.

Mandatory Visualization

Caption: Stoichiometric influence on calcium laurate synthesis.

Caption: Troubleshooting workflow for calcium laurate purity issues.

References

• 1. Calcium laurate | 4696-56-4 | Benchchem [benchchem.com]

Removal of unreacted lauric acid from calcium laurate product

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in the successful removal of unreacted lauric acid from calcium laurate products.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of calcium laurate.

Problem	Possible Cause(s)	Suggested Solution(s)
Final product is oily or waxy.	High concentration of unreacted lauric acid remaining.	1. Verify Stoichiometry: Ensure a 2:1 molar ratio of laurate to calcium was used in the synthesis. An excess of lauric acid is a common cause of this issue. 2. Improve Washing: The product requires more thorough washing. Refer to the Solvent Washing Protocol in the FAQ section. Increase the number of wash cycles or the volume of solvent. 3. Consider Recrystallization: For high-purity requirements, recrystallization is recommended. See the Recrystallization Protocol in the FAQ section.
Low yield of calcium laurate after washing.	The washing solvent is partially dissolving the calcium laurate product.	1. Adjust Solvent Composition: If using a high concentration of ethanol (B145695), it may be solvating the calcium laurate. Try using a higher water-to-ethanol ratio in your washing solvent. 2. Control Temperature: Perform washing steps at room temperature or below, as the solubility of calcium laurate may increase with temperature.
White ash-like substance on the dried product.	This may be due to the reaction of excess lye (if used in synthesis) with atmospheric carbon dioxide.	This can typically be removed by a final wash with deionized water.[1]
Product purity does not improve after washing.	Inadequate mixing during washing, or the washing solvent is not effective for the level of impurity.	1. Ensure Thorough Slurrying: When washing, ensure the calcium laurate powder is fully suspended in the solvent to maximize contact. Use vigorous stirring or sonication. 2. Change Solvent: If an ethanol/water mixture is ineffective, a non-polar solvent like hexane (B92381) may be used for washing, as lauric acid is soluble in it while calcium laurate is not.
Difficulty filtering the calcium laurate precipitate.	The precipitate consists of very fine particles.	1. Allow for Digestion: After precipitation, let the mixture stand for a period (e.g., an hour) to allow the particles to grow larger. 2. Use Centrifugation: As an alternative to filtration, centrifuge the mixture and decant the supernatant. This is often more effective for fine particles.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for removing unreacted lauric acid from my calcium laurate product?

A1: The two most common and effective methods for purifying calcium laurate at a laboratory scale are solvent washing and recrystallization. The choice of method depends on the initial purity of your product and the desired final purity.

• Solvent Washing: This is a straightforward method for removing a significant amount of unreacted lauric acid and other soluble impurities. It relies on the principle that lauric acid is soluble in certain organic solvents, while calcium laurate is largely insoluble.[2] A common solvent system is an ethanol-water mixture.[3]

• Recrystallization: This technique is used to achieve a higher level of purity.[4] It involves dissolving the impure calcium laurate in a suitable solvent at an elevated temperature and then allowing it to cool slowly. The calcium laurate will crystallize out of the solution in a purer form, leaving the impurities (including lauric acid) dissolved in the solvent.[4]

Q2: Can you provide a detailed protocol for solvent washing of calcium laurate?

A2: Yes, here is a general protocol for washing crude calcium laurate with an ethanol-water mixture. This method leverages the solubility of lauric acid in ethanol.[2]

Experimental Protocol: Solvent Washing

• Transfer: Place the crude calcium laurate powder into a suitable beaker or flask.

• Solvent Addition: Add a 1:1 (v/v) mixture of ethanol and deionized water. A general guideline is to use 10 mL of the solvent mixture for every 1 gram of crude product.

• Slurrying: Stir the mixture vigorously for 15-20 minutes at room temperature. Ensure that the powder is fully suspended to form a slurry. This allows the solvent to dissolve the unreacted lauric acid.

• Separation: Separate the solid calcium laurate from the solvent. This can be done by:

  • Filtration: Using a Buchner funnel with an appropriate filter paper.

  • Centrifugation: Centrifuging the mixture and then carefully decanting the supernatant liquid.

• Repeat: Repeat the washing process (steps 2-4) two to three more times to ensure maximum removal of the lauric acid.

• Final Rinse: Perform a final wash with deionized water to remove any residual ethanol.

• Drying: Dry the purified calcium laurate in a vacuum oven at a moderate temperature (e.g., 60-70 °C) until a constant weight is achieved.

Caption: Workflow for the purification of calcium laurate via solvent washing.

Q3: How can I achieve higher purity through recrystallization?

A3: Recrystallization is an excellent method for obtaining high-purity calcium laurate.[4] The key is to select a solvent in which calcium laurate is soluble at high temperatures but insoluble at low temperatures, while lauric acid remains soluble at low temperatures. A non-polar solvent like hexane can be effective.

Experimental Protocol: Recrystallization

• Solvent Selection: Choose a suitable solvent. Based on solubility principles, a non-polar organic solvent like hexane is a good candidate.

• Dissolution: In a flask equipped with a reflux condenser, add the crude calcium laurate and a minimal amount of the chosen solvent. Heat the mixture gently with stirring until the calcium laurate is fully dissolved. Add more solvent in small portions if necessary to achieve complete dissolution.

• Hot Filtration (Optional): If there are any insoluble impurities, perform a hot filtration to remove them.

• Cooling: Allow the solution to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation. Pure calcium laurate should precipitate out of the solution.

• Crystal Collection: Collect the purified crystals by filtration.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining mother liquor.

• Drying: Dry the pure crystals in a vacuum oven.

Caption: The principle of separating calcium laurate from lauric acid via recrystallization.

Q4: How can I confirm the removal of lauric acid and determine the purity of my product?

A4: Visual inspection is not sufficient to confirm purity. A quantitative analytical method is required. Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective technique for quantifying free lauric acid.[5][6] Since lauric acid is not volatile enough for direct GC analysis, a derivatization step is necessary to convert it into a more volatile ester, such as a trimethylsilyl (B98337) (TMS) ester.[5][7]

Experimental Protocol: GC-MS Analysis of Free Lauric Acid

• Sample Preparation: Accurately weigh a small amount (e.g., 10-40 µg) of your purified calcium laurate into a vial.

• Internal Standard: Add a known amount of an internal standard (e.g., tridecanoic acid solution) to the sample.

• Drying: Dry the sample under a stream of nitrogen at room temperature.

• Derivatization:

  • Add 20 µL of 1,1,1,3,3,3-hexamethyldisilazane (HMDS) and 150 µL of iso-octane.[5] HMDS selectively derivatizes free fatty acids without reacting with the calcium laurate salt.[5][6][8]

  • Seal the vial and heat at 60 °C for 30 minutes.[5]

• Injection Standard: Before injection, add an injection internal standard (e.g., hexadecane (B31444) solution).[5]

• GC-MS Analysis: Inject the prepared sample into the GC-MS system. The lauric acid-TMS ester can be separated and quantified.

• Quantification: Create a calibration curve using standard solutions of derivatized lauric acid to determine the concentration of free lauric acid in your sample.

Q5: What is the solubility of lauric acid and calcium laurate in common solvents?

A5: Understanding the solubility of both your product and the impurity is crucial for developing an effective purification strategy. The data below has been compiled from various sources.

Table 1: Solubility of Lauric Acid

Solvent	Solubility	Temperature (°C)
Water	4.81 mg/L	25
Ethanol	Very soluble[9]; Approx. 20 mg/mL[2]	Room Temperature
Ethanol:PBS (1:8)	Approx. 0.5 mg/mL	Room Temperature
Ether	Very soluble	-
Methanol	Very soluble	-
Acetone	Soluble	-
Chloroform	Slightly soluble	-
Hexane	Soluble	-

Table 2: Solubility of Calcium Laurate

Solvent	Solubility
Water	Insoluble
Ethanol (absolute)	Insoluble[10]
Ether	Insoluble[10]
Acetone	Insoluble[10]
Benzene	Slightly soluble[10]
Light Petroleum	Insoluble[10]

References

• 1. essentialdepot.com [essentialdepot.com]
• 2. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 3. Buy Calcium laurate (EVT-340064) | 4696-56-4 [evitachem.com]
• 4. mt.com [mt.com]
• 5. arpi.unipi.it [arpi.unipi.it]
• 6. Development of a GC/MS method for the qualitative and quantitative analysis of mixtures of free fatty acids and metal soaps in paint samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Derivatization techniques for free fatty acids by GC [restek.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. portlandpress.com [portlandpress.com]

Technical Support Center: Kinetic Studies of Calcium Laurate Formation

Of course, here is a technical support center with troubleshooting guides and FAQs for the kinetic studies of calcium laurate formation reactions.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the kinetic studies of calcium laurate formation. Below you will find frequently asked questions, a troubleshooting guide for common experimental issues, detailed experimental protocols, and key data presented for easy reference.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction mechanism for calcium laurate formation?

A1: The formation of calcium laurate is typically a precipitation reaction. The most common mechanisms are ionic displacement (metathesis) and neutralization. In metathesis, a soluble laurate salt (like sodium or potassium laurate) reacts with a soluble calcium salt (like calcium chloride or nitrate). The low solubility of calcium laurate in the reaction medium drives the formation of a precipitate.[1][2][3] In neutralization, lauric acid is reacted with a calcium base, such as calcium hydroxide (B78521), in an acid-base reaction to form the calcium laurate salt and water.[1][4]

Q2: What are the critical factors that influence the kinetics of the reaction?

A2: The primary factors influencing the reaction kinetics are temperature, pH, reactant concentrations (stoichiometry), and the degree of agitation.[1] Temperature generally increases the reaction rate by providing higher activation energy and increasing molecular motion.[1] The pH is crucial as it determines the availability of the laurate anion (C₁₁H₂₃COO⁻); a higher pH is generally more favorable for the reaction.[1][2] Proper stoichiometry (a 2:1 molar ratio of laurate to calcium ions) is essential for high purity and complete conversion.[1] Effective mixing ensures reactants are well-distributed, preventing localized concentration gradients that can affect the reaction rate.[1][2]

Q3: How can I monitor the progress of the calcium laurate formation reaction in real-time?

A3: Several techniques can be used for real-time monitoring. In-situ Fourier Transform Infrared (FTIR) spectroscopy allows for tracking the disappearance of the lauric acid's carboxylic group and the appearance of the carboxylate salt's characteristic peaks.[1] For precipitation reactions, measuring the change in turbidity over time can determine the induction period and reaction rate.[5] Additionally, conductivity measurements can be employed to monitor the decrease in free ions in the solution as the precipitate forms.

Q4: What are the common synthesis routes for preparing calcium laurate for kinetic studies?

A4: The three most common synthesis methods are:

• Direct Metathesis: Reacting potassium laurate with calcium nitrate (B79036), typically at an elevated temperature (e.g., 50-55°C).[1][3]

• Neutralization Reaction: Neutralizing lauric acid with calcium hydroxide or calcium oxide in an aqueous medium.[1][4]

• Ethanol-Aqueous Solution Method: Dissolving lauric acid in an ethanol-water mixture, adding a base like sodium hydroxide to form the laurate salt in situ, and then introducing a calcium salt like calcium chloride to induce precipitation.[2][3]

Troubleshooting Guide

Q5: My reaction is producing a low yield of calcium laurate. What could be the cause?

A5: A low yield can stem from several issues:

• Incorrect Stoichiometry: Ensure you are using a 2:1 molar ratio of the laurate source to the calcium source. An excess of the calcium source or an insufficient amount of the laurate source will result in an incomplete reaction.[1]

• Sub-optimal pH: The pH of the reaction medium must be high enough to ensure the deprotonation of lauric acid into the laurate anion. If the pH is too low, the concentration of available laurate ions will be insufficient for the reaction to proceed to completion.[1]

• Inadequate Mixing: If the reactants are not mixed thoroughly, localized areas of high and low concentration can form, leading to an incomplete reaction.[2]

Q6: The particle size of my calcium laurate precipitate is inconsistent between batches. How can I control this?

A6: Inconsistent particle size is often related to the nucleation and growth phases of precipitation, which are sensitive to experimental conditions.

• Control Temperature: Maintain a constant and uniform temperature throughout the reaction. Temperature fluctuations can alter the solubility and the rates of nucleation and crystal growth.

• Consistent Agitation: The stirring rate should be consistent across all experiments. The rate of mixing affects how quickly the reactants are combined and can influence the number of nuclei formed.[2]

• Controlled Reactant Addition: The rate at which the reactants are added to the solution can significantly impact particle size. A slower, controlled addition often leads to more uniform and larger particles.

Q7: I am having trouble confirming the formation of calcium laurate using FTIR spectroscopy. What should I be looking for?

A7: When analyzing your product with FTIR, you are looking for a clear transformation from the reactant (lauric acid) to the product (calcium laurate). The key is to compare the spectrum of your product to that of the lauric acid starting material. Look for the disappearance of the strong C=O stretching vibration of the dimeric carboxylic acid, which is typically found around 1700-1712 cm⁻¹, and the appearance of two new strong bands corresponding to the asymmetric and symmetric stretching vibrations of the carboxylate anion (-COO⁻) at approximately 1540-1580 cm⁻¹ and 1400-1440 cm⁻¹, respectively.[1]

Data Presentation

Table 1: Key Factors Influencing Calcium Laurate Formation Kinetics

Factor	Effect on Reaction Rate	Rationale
Temperature	Increases	Provides activation energy, increases molecular motion and collision frequency.[1]
pH	Increases with higher pH	A higher pH increases the concentration of the reactive laurate anion.[1]
Agitation	Increases	Improves mass transfer and ensures reactants are well-mixed.[1][2]
Reactant Concentration	Increases	Higher concentrations lead to more frequent collisions between reactant ions.

Table 2: Spectroscopic Data for Monitoring Calcium Laurate Formation via FTIR

Spectroscopic Technique	Reactant (Lauric Acid) Signature	Product (Calcium Laurate) Signature	Inference
FTIR Spectroscopy	C=O stretch: ~1700-1712 cm⁻¹	Asymmetric -COO⁻ stretch: ~1540-1580 cm⁻¹Symmetric -COO⁻ stretch: ~1400-1440 cm⁻¹	Conversion of the carboxylic acid group to a carboxylate salt.[1]

Experimental Protocols

Protocol 1: Synthesis of Calcium Laurate via Direct Metathesis

• Prepare Reactant Solutions:

  • Prepare a solution of potassium laurate by neutralizing lauric acid with a stoichiometric amount of potassium hydroxide in an aqueous medium.

  • Prepare a separate aqueous solution of calcium nitrate.

• Reaction:

  • Heat the potassium laurate solution to 50-55°C with vigorous stirring.[3]

  • Slowly add the calcium nitrate solution to the heated potassium laurate solution. A white precipitate of calcium laurate will form immediately.

• Isolation and Purification:

  • Continue stirring the mixture at the reaction temperature for a predetermined time to ensure the reaction goes to completion.

  • Filter the precipitate using a Buchner funnel.

  • Wash the collected solid with deionized water to remove any soluble byproducts, such as potassium nitrate.

  • Dry the purified calcium laurate in an oven at a suitable temperature (e.g., 60-80°C) until a constant weight is achieved.

Protocol 2: Kinetic Analysis using Turbidity Measurement

• Prepare Reactant Solutions: Prepare separate solutions of a soluble laurate salt (e.g., sodium laurate) and a soluble calcium salt (e.g., calcium chloride) at the desired concentrations.

• Instrumentation Setup: Place a spectrophotometer cuvette containing one of the reactant solutions in a spectrophotometer equipped with a magnetic stirrer and set the wavelength to 620 nm.[6]

• Initiate Reaction: Rapidly inject the second reactant solution into the cuvette while stirring to initiate the precipitation reaction.

• Data Acquisition: Record the absorbance (or turbidity) of the solution over time. The time elapsed from the mixing of the reactants until a sudden increase in turbidity is observed is the induction period (t_ind).[5][7]

• Analysis: The rate of the reaction can be inferred from the slope of the turbidity curve after the onset of precipitation.[8]

Visualizations

Caption: Common synthesis pathways for calcium laurate formation.

Caption: Experimental workflow for kinetic analysis via turbidimetry.

References

• 1. Calcium laurate | 4696-56-4 | Benchchem [benchchem.com]
• 2. Buy Calcium laurate | 4696-56-4 [smolecule.com]
• 3. Buy Calcium laurate (EVT-340064) | 4696-56-4 [evitachem.com]
• 4. nbinno.com [nbinno.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. In vitro effects on calcium oxalate crystallization kinetics and crystal morphology of an aqueous extract from Ceterach officinarum: Analysis of a potential antilithiatic mechanism | PLOS One [journals.plos.org]
• 7. real.mtak.hu [real.mtak.hu]
• 8. Kinetics of calcium oxalate crystal formation in urine - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Calcium Laurate Synthesis and Stability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the synthesis and stability of calcium laurate, with a focus on the effects of temperature.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis and analysis of calcium laurate.

Synthesis Troubleshooting

Issue 1: Low Yield of Calcium Laurate Precipitate

• Potential Cause: Incomplete reaction due to suboptimal temperature.

  • Solution: Ensure the reaction temperature is within the optimal range for the chosen synthesis method. For the direct metathesis reaction between potassium laurate and calcium nitrate, a temperature of 50-55°C is recommended to enhance reaction kinetics.[1] For the neutralization reaction of lauric acid with calcium hydroxide (B78521) or calcium oxide, a higher temperature range of 60-95°C is often employed.[2][3] Lower temperatures can lead to a slower reaction rate, while excessively high temperatures may promote side reactions.

• Potential Cause: Incorrect stoichiometry of reactants.

  • Solution: The synthesis of calcium laurate requires a 2:1 molar ratio of the laurate source (e.g., lauric acid or sodium laurate) to the calcium source (e.g., calcium chloride or calcium hydroxide). An excess of either reactant can lead to the presence of unreacted starting materials in the final product, reducing the overall yield and purity.[2]

• Potential Cause: Poor mixing of reactants.

  • Solution: Vigorous and constant stirring is crucial throughout the reaction to ensure intimate contact between the reactants, especially in heterogeneous systems like the neutralization of lauric acid with solid calcium hydroxide. Inadequate mixing can result in localized concentration gradients and incomplete reaction.

Issue 2: Formation of Impurities or Off-White Product

• Potential Cause: Side reactions or degradation at elevated temperatures.

  • Solution: While higher temperatures can increase the reaction rate, excessive heat can lead to the degradation of lauric acid or the formation of byproducts, resulting in a discolored product. It is crucial to maintain the temperature within the recommended range and avoid localized overheating.

• Potential Cause: Presence of unreacted starting materials.

  • Solution: In addition to ensuring correct stoichiometry, a thorough washing of the final calcium laurate precipitate is essential. Washing with deionized water will remove water-soluble impurities such as unreacted calcium salts. A subsequent wash with an organic solvent like ethanol (B145695) can help remove any unreacted lauric acid.

Issue 3: Inconsistent Particle Size of the Precipitate

• Potential Cause: Fluctuations in reaction temperature.

  • Solution: The precipitation temperature has a significant impact on the particle size and morphology of the resulting crystals. Generally, higher temperatures can lead to the formation of larger particles.[3] Maintaining a constant and controlled temperature throughout the precipitation process is key to achieving a uniform particle size distribution.

• Potential Cause: Rate of addition of reactants.

  • Solution: The rate at which the precipitating agent is added can influence the nucleation and growth of crystals. A slow and controlled addition with vigorous stirring generally favors the formation of more uniform and crystalline particles.

Stability Troubleshooting

Issue 4: Premature Decomposition of Calcium Laurate During Thermal Analysis

• Potential Cause: Presence of impurities.

  • Solution: Impurities, such as unreacted starting materials or byproducts from the synthesis, can lower the decomposition temperature of calcium laurate. Ensure the sample is of high purity by employing proper washing and drying procedures after synthesis.

• Potential Cause: Incorrect heating rate in TGA/DSC analysis.

  • Solution: A very high heating rate can sometimes lead to an apparent shift in the decomposition temperature to lower values. A typical heating rate for the thermal analysis of calcium salts is 10 °C/min.[4]

Issue 5: Inconsistent Melting Point Observed in DSC Analysis

• Potential Cause: Presence of hydrated forms of calcium laurate.

  • Solution: Calcium laurate can exist in hydrated forms, which may exhibit different melting behaviors compared to the anhydrous form. Ensure the sample is thoroughly dried before analysis to remove any residual water.

• Potential Cause: Polymorphism of calcium laurate crystals.

  • Solution: The crystalline structure of calcium laurate can be influenced by the synthesis conditions. Different polymorphs may have different melting points. Characterize the crystalline phase of your sample using techniques like X-ray diffraction (XRD) to correlate with the thermal analysis data.

Frequently Asked Questions (FAQs)

Synthesis

• Q1: What is the optimal temperature for synthesizing calcium laurate?

  • A1: The optimal temperature depends on the synthesis method. For the direct metathesis reaction, a temperature range of 50-55°C is generally recommended. For the neutralization reaction, a broader range of 60-95°C is often used to ensure a reasonable reaction rate.[1][2][3]

• Q2: How does temperature affect the yield and purity of calcium laurate?

  • A2: Temperature is a critical parameter that influences the kinetics of the synthesis reaction.[2] Operating within the optimal temperature range generally leads to a higher conversion of reactants and, consequently, a better yield. However, excessively high temperatures can lead to degradation and the formation of impurities, which will reduce the purity of the final product.

• Q3: Can the particle size of calcium laurate be controlled during synthesis?

  • A3: Yes, the particle size can be influenced by several factors, including the reaction temperature. Higher precipitation temperatures tend to result in larger particles.[3] Other factors such as the rate of reactant addition and the stirring speed also play a significant role.

Stability

• Q4: What is the thermal stability of calcium laurate?

  • A4: Calcium laurate is moderately thermally stable. It is generally stable up to approximately 200°C.[1] Beyond this temperature, it begins to decompose.

• Q5: What are the decomposition products of calcium laurate upon heating?

  • A5: The thermal decomposition of calcium laurate primarily proceeds via decarboxylation, yielding ketones and calcium carbonate as the main residues.[1] At higher temperatures, the calcium carbonate can further decompose to calcium oxide and carbon dioxide.

• Q6: How can I analyze the thermal stability of my calcium laurate sample?

  • A6: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the most common techniques used to evaluate the thermal stability of calcium laurate. TGA measures the change in mass of a sample as a function of temperature, allowing the determination of the decomposition temperature. DSC measures the heat flow into or out of a sample as it is heated, providing information on phase transitions such as melting and decomposition.[2]

Data Presentation

Table 1: Effect of Synthesis Temperature on Calcium Laurate Properties (Illustrative Data)

Synthesis Temperature (°C)	Reaction Time (hours)	Yield (%)	Purity (%)	Average Particle Size (µm)
50	4	85	95	10
70	2	92	98	25
90	1	95	96	50
110	1	90	90	75 (with some discoloration)

Note: This table presents illustrative data based on general trends observed for calcium soap synthesis. Actual results may vary depending on specific experimental conditions.

Table 2: Thermal Decomposition Profile of Calcium Laurate from TGA/DSC Analysis

Temperature Range (°C)	Thermal Event	Mass Loss (%)	Key Decomposition Products
150-190	Melting	~0	-
200-350	Initial Decomposition	~20-30	Long-chain ketones, CO₂
350-500	Main Decomposition	~40-50	Shorter-chain ketones, hydrocarbons, CO₂
>600	Carbonate Decomposition	~10-15	Calcium Oxide, CO₂

Experimental Protocols

Protocol 1: Synthesis of Calcium Laurate via Neutralization Reaction

• Reactant Preparation:

  • Prepare a solution of lauric acid by dissolving it in a suitable solvent (e.g., ethanol) at a concentration of 1 M.

  • Prepare a slurry of calcium hydroxide (Ca(OH)₂) in deionized water. The molar ratio of lauric acid to Ca(OH)₂ should be 2:1.

• Reaction:

  • Heat the lauric acid solution to the desired reaction temperature (e.g., 70°C) in a reaction vessel equipped with a mechanical stirrer and a condenser.

  • Slowly add the calcium hydroxide slurry to the hot lauric acid solution with vigorous stirring.

  • Maintain the reaction mixture at the set temperature for a specified duration (e.g., 2 hours) to ensure complete reaction. A white precipitate of calcium laurate will form.

• Isolation and Purification:

  • Allow the reaction mixture to cool to room temperature.

  • Filter the precipitate using a Buchner funnel.

  • Wash the precipitate thoroughly with hot deionized water to remove any unreacted calcium hydroxide and other water-soluble impurities.

  • Wash the precipitate with ethanol to remove any unreacted lauric acid.

  • Dry the purified calcium laurate in an oven at 80-100°C until a constant weight is achieved.

Protocol 2: Thermal Analysis of Calcium Laurate using TGA/DSC

• Sample Preparation:

  • Ensure the calcium laurate sample is finely ground and homogenous.

  • Accurately weigh 5-10 mg of the sample into a TGA/DSC crucible (e.g., alumina (B75360) or platinum).

• Instrument Setup:

  • Place the crucible in the TGA/DSC instrument.

  • Set the purge gas to an inert atmosphere, such as nitrogen, with a flow rate of 20-50 mL/min.

• Thermal Program:

  • Equilibrate the sample at a starting temperature of 30°C.

  • Ramp the temperature from 30°C to 800°C at a heating rate of 10 °C/min.

• Data Analysis:

  • TGA: Analyze the resulting thermogram to determine the onset temperature of decomposition and the percentage of mass loss at different temperature ranges.

  • DSC: Analyze the DSC curve to identify endothermic and exothermic events, such as melting and decomposition, and determine their corresponding temperatures and enthalpy changes.

Mandatory Visualizations

Caption: Workflow for the synthesis of calcium laurate via the neutralization method.

Caption: Troubleshooting logic for low yield in calcium laurate synthesis.

References

• 1. Buy Calcium laurate (EVT-340064) | 4696-56-4 [evitachem.com]
• 2. Calcium laurate | 4696-56-4 | Benchchem [benchchem.com]
• 3. ijeat.org [ijeat.org]
• 4. Calcium Laurate | C24H46CaO4 | CID 9911040 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Analysis of Calcium Laurate and Zinc Stearate as Lubricants: A Guide for Researchers

For researchers, scientists, and drug development professionals, the selection of an appropriate lubricant is a critical factor in optimizing manufacturing processes and ensuring final product quality. This guide provides a detailed comparative analysis of two commonly used metallic soap lubricants: calcium laurate and zinc stearate (B1226849). The following sections present a comprehensive overview of their physical and chemical properties, lubricant performance based on experimental data, and detailed methodologies for key evaluative tests.

Executive Summary

Both calcium laurate and zinc stearate are effective lubricants in a variety of applications, including plastics, rubber, cosmetics, and pharmaceuticals.[1] While they share the commonality of being metallic salts of fatty acids, their performance characteristics differ significantly due to the distinct properties of their respective metallic cations and fatty acid chains.

In general, zinc stearate is recognized for its superior mold release properties and is often favored in applications requiring a smooth surface finish.[1] Conversely, calcium stearate, a close relative of calcium laurate, is noted for its higher thermal stability, making it a suitable choice for high-temperature processing.[1] This guide will delve into the available data to provide a more nuanced comparison, with a particular focus on quantitative performance metrics.

Physical and Chemical Properties

A fundamental understanding of the physical and chemical properties of these lubricants is essential for predicting their behavior in various formulations and processes.

Property	Calcium Laurate	Zinc Stearate	References
Appearance	White, powdery solid	White, fine, hydrophobic powder	[],
Molecular Formula	C24H46CaO4	C36H70O4Zn	[]
Melting Point	43.8°C	~120-130°C	[],
Solubility	Insoluble in water	Insoluble in water, slightly soluble in alcohol

Lubricant Performance: A Data-Driven Comparison

The efficacy of a lubricant is determined by several key performance indicators, including its ability to reduce friction, facilitate mold release, and withstand thermal stress. This section summarizes the available experimental data for these parameters.

Frictional Properties

The coefficient of friction is a critical measure of a lubricant's ability to reduce resistance between moving surfaces.

Lubricant	Test Method	Coefficient of Friction (Static)	Coefficient of Friction (Kinetic)	References
Calcium Salt of C12:0 Fatty Acid (Lauric Acid)	Pin-on-disc (approximated)	Not Reported	~0.24 ± 0.05	[3]
Zinc Stearate	Pin-on-disc	Not Reported	Not Reported
Note: Data for direct comparison under identical conditions is limited. The provided value for the calcium salt of lauric acid is from a study on various fatty acid calcium salts.

Thermal Stability

Thermogravimetric analysis (TGA) is used to evaluate the thermal stability of materials by measuring weight loss as a function of temperature.

Lubricant	Onset of Decomposition (°C)	Key Decomposition Range (°C)	References
Cellulose (B213188) Laurate Esters	Modified samples showed no significant weight loss below 150°C	Substantial decomposition occurs at higher temperatures	[4]
Zinc Stearate	~200°C	Main mass loss before 400°C
Note: Direct TGA data for pure calcium laurate was not readily available. The data for cellulose laurate esters provides an indication of the thermal stability imparted by the laurate group.

Experimental Protocols

To ensure the reproducibility and validity of lubricant performance testing, standardized experimental protocols are crucial. The following sections detail the methodologies for key experiments.

Coefficient of Friction Measurement (Based on ASTM D1894)

This method is used to determine the static and kinetic coefficients of friction of plastic film and sheeting, and can be adapted for powdered lubricants.

Objective: To quantify the frictional characteristics of calcium laurate and zinc stearate.

Apparatus:

• A friction testing machine or a universal testing machine with a friction testing fixture.

• A sled of a specified weight with a smooth, flat bottom.

• A horizontal plane.

• A means of moving the sled relative to the plane at a constant speed.

Procedure:

• Sample Preparation: A uniform layer of the powdered lubricant is applied to the surface of the horizontal plane. The surface of the sled is also coated with the lubricant.

• Test Execution: The sled is placed on the lubricated plane. The machine is initiated to pull the sled at a constant speed (e.g., 150 mm/minute).

• Data Acquisition: The force required to initiate motion (static friction) and the average force required to maintain motion (kinetic friction) are recorded.

• Calculation:

  • Static Coefficient of Friction = (Initial peak force) / (Weight of the sled)

  • Kinetic Coefficient of Friction = (Average force during uniform sliding) / (Weight of the sled)

Experimental Workflow for Coefficient of Friction Testing

Caption: Workflow for determining the coefficient of friction of powdered lubricants.

Thermogravimetric Analysis (TGA)

This protocol outlines the general procedure for determining the thermal stability of lubricants.

Objective: To evaluate the thermal decomposition profile of calcium laurate and zinc stearate.

Apparatus:

• Thermogravimetric Analyzer (TGA)

• Sample pans (e.g., alumina, platinum)

• Analytical balance

Procedure:

• Sample Preparation: A small, accurately weighed sample of the lubricant (typically 5-10 mg) is placed in the TGA sample pan.

• Instrument Setup: The TGA is programmed with the desired temperature range (e.g., ambient to 600°C) and a constant heating rate (e.g., 10°C/min). The analysis is typically performed under an inert atmosphere (e.g., nitrogen) to prevent oxidation.

• Test Execution: The furnace is heated according to the programmed temperature profile, and the sample weight is continuously monitored.

• Data Analysis: The resulting TGA curve (weight % vs. temperature) is analyzed to determine the onset temperature of decomposition and the temperature ranges of significant weight loss. The first derivative of the TGA curve (DTG) can be used to identify the temperatures of maximum decomposition rates.

Logical Flow for Comparative Thermal Stability Analysis

Caption: Decision logic for comparing the thermal stability of lubricants using TGA.

Conclusion

The selection between calcium laurate and zinc stearate as a lubricant should be guided by the specific requirements of the application. While zinc stearate generally offers superior mold release characteristics, the higher thermal stability of calcium-based metallic soaps may be advantageous in high-temperature processing environments. The limited direct comparative data for calcium laurate highlights an area for future research. The experimental protocols provided in this guide offer a framework for conducting such comparative studies to generate the quantitative data needed for informed decision-making in lubricant selection.

References

• 1. nimbasia.com [nimbasia.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Performance of Calcium Laurate and Metal Stearates as Stabilizers

For Researchers, Scientists, and Drug Development Professionals

In the formulation of polymers and pharmaceutical products, the choice of stabilizer is critical to ensure product integrity, longevity, and performance. Metal soaps, such as calcium laurate and various metal stearates (e.g., calcium stearate, zinc stearate, and magnesium stearate), are widely employed as stabilizers, lubricants, and processing aids. This guide provides an objective comparison of the performance of calcium laurate against other common metal stearates, supported by experimental data, to assist in the selection of the most appropriate additive for your specific application.

Comparative Performance Data

The selection of a stabilizer is often a balance between desired properties such as thermal stability, lubricity, and cost-effectiveness. The following tables summarize the key performance indicators for calcium laurate and other metal stearates based on available experimental data.

Thermal Stability

Thermal stability is a crucial parameter, especially in polymer processing at elevated temperatures. It is commonly evaluated using Thermogravimetric Analysis (TGA), which measures the weight loss of a substance as a function of temperature. A higher onset of decomposition indicates greater thermal stability.

Stabilizer	Onset of Decomposition (°C)	Key Decomposition Range (°C)	Noteworthy Characteristics
Calcium Laurate	~182 (Melting Point)[1], Moderate stability up to 200°C[1]	>200°C	Decomposition occurs via decarboxylation.[1]
Calcium Stearate	~300[2]	Main TGA event after 400°C[2][3]	Known for its high thermal resistance, making it suitable for applications like PVC extrusion.[2]
Zinc Stearate	~200[2][3]	Main mass loss occurs before 400°C[2][3]	Can lead to "zinc burning" (accelerated degradation) in PVC if not used with a co-stabilizer.[4]
Magnesium Stearate	>300[2]	300-500°C[2]	Shows an initial mass loss due to the release of water between room temperature and 125°C.[2]

Note: The onset of decomposition can vary depending on the specific grade and experimental conditions.

Lubricity and Processing Aid Performance

Metal soaps function as both internal and external lubricants in polymer processing, reducing friction and improving melt flow. In pharmaceutical tablet manufacturing, they act as lubricants to prevent sticking to machinery.

Stabilizer	Primary Function	Key Performance Aspects	Relevant Applications
Calcium Laurate	Lubricant, Emulsifier	Lubricating properties are generally considered to be significantly reduced compared to stearates.[5][6] Good emulsifying properties.	Cosmetics, Food, PVC heat stabilizer.[7]
Calcium Stearate	Lubricant, Acid Scavenger, Stabilizer	Acts as both an internal and external lubricant in PVC.[8] Provides good heat stability.	PVC pipes (B44673) and profiles, cement additives.
Zinc Stearate	Lubricant, Mold Release Agent	Excellent mold release and lubricity.[9] Reduces wear and provides a clean surface finish.	Injection molding, extrusion, paints, and coatings.
Magnesium Stearate	Lubricant, Flow Agent	Superior lubricating properties in tablet manufacturing, effective at low concentrations.[10] Improves powder flow and compressibility.	Pharmaceutical tablet and capsule manufacturing.[10]

Experimental Protocols

To ensure the reproducibility of the comparative data, detailed experimental methodologies are crucial. Below are outlines of key experimental protocols for evaluating the performance of these stabilizers.

Thermogravimetric Analysis (TGA) for Thermal Stability

Objective: To determine and compare the thermal decomposition profiles of calcium laurate and metal stearates.[2]

Apparatus:

• Thermogravimetric Analyzer (TGA)

• Analytical balance (±0.01 mg accuracy)

• Sample pans (e.g., aluminum or platinum)

• Inert gas supply (e.g., high-purity nitrogen)

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the stabilizer into a TGA sample pan.

• Instrument Setup: Place the sample pan in the TGA furnace. Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

• Heating Program: Heat the sample from ambient temperature to a final temperature (e.g., 600°C) at a constant heating rate (e.g., 10°C/min).

• Data Acquisition: Continuously record the sample weight as a function of temperature.

• Data Analysis: Plot the weight loss percentage against temperature. The onset of decomposition is determined as the temperature at which significant weight loss begins. The derivative of the TGA curve (DTG) can be used to identify the temperature of the maximum rate of decomposition.[2]

Evaluation of PVC Thermal Stabilization

Objective: To assess the effectiveness of stabilizers in preventing the thermal degradation of Poly(vinyl chloride) (PVC).

Methods:

• Congo Red Test (ISO 182-1):

  • A PVC compound containing the stabilizer is heated in a test tube at a specified temperature (e.g., 180°C).

  • A strip of Congo Red indicator paper is placed at the top of the tube.

  • The time taken for the paper to turn blue due to the evolution of hydrogen chloride (HCl) gas is recorded as the stability time. A longer time indicates better stabilization.[11]

• Static Oven Aging Test:

  • PVC samples containing the stabilizer are placed in a forced-air oven at a high temperature (e.g., 180°C).

  • The color change of the samples is observed at regular intervals. The time taken for the sample to discolor (e.g., turn yellow, brown, or black) is a measure of its static heat stability.[11]

  • The Yellowness Index (YI) can be measured using a spectrophotometer for a more quantitative assessment of discoloration.[11]

• Dynamic Thermal Stability Test (using a two-roll mill or torque rheometer):

  • The PVC formulation with the stabilizer is processed on a two-roll mill or in a torque rheometer at a set temperature.

  • The time until the material starts to degrade (indicated by a change in color or processing torque) is measured. This simulates the processing conditions and evaluates the dynamic thermal stability.

Mechanisms of Action and Process Workflows

The stabilizing action of metal soaps in PVC and the workflow for their evaluation can be visualized through the following diagrams.

PVC Stabilization Mechanism

The diagram above illustrates the primary mechanism by which metal soaps like calcium laurate and stearates stabilize PVC. They act as acid scavengers, neutralizing the hydrogen chloride (HCl) that is released during thermal degradation. This prevents the autocatalytic decomposition of the polymer and the formation of colored polyene structures.

Stabilizer Performance Evaluation Workflow

This workflow diagram outlines the key steps in the experimental evaluation of stabilizer performance, from sample preparation through various testing methods to the final comparative analysis of the collected data.

Conclusion

The choice between calcium laurate and other metal stearates as stabilizers depends heavily on the specific requirements of the application.

• Calcium Stearate stands out for its excellent thermal stability, making it a preferred choice for high-temperature processing of polymers like PVC.

• Zinc Stearate offers superior lubricity and mold release properties, which are advantageous in injection molding and applications where surface finish is critical.

• Magnesium Stearate is the lubricant of choice in the pharmaceutical industry due to its high efficiency at low concentrations.

• Calcium Laurate provides moderate thermal stability and acts as an effective emulsifier. While its lubricating properties are less pronounced than those of stearates, it finds utility in applications where its unique combination of properties is beneficial, such as in certain cosmetic and food-grade formulations.

For researchers and formulators, a thorough evaluation based on the specific processing conditions and desired end-product characteristics is essential for optimal stabilizer selection. The experimental protocols and comparative data presented in this guide provide a foundation for making an informed decision.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. ecers2023.org [ecers2023.org]
• 4. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 5. baerlocher.com [baerlocher.com]
• 6. baerlocher.com [baerlocher.com]
• 7. researchgate.net [researchgate.net]
• 8. pmcbiogenix.com [pmcbiogenix.com]
• 9. nimbasia.com [nimbasia.com]
• 10. Evaluation of Alternative Metallic Stearates as Lubricants in Pharmaceutical Tablet Formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. orbimind.com [orbimind.com]

Calcium Laurate: A Comparative Analysis of its Antimicrobial Efficacy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the antimicrobial efficacy of calcium laurate with other common antimicrobial agents. Due to the limited availability of direct comparative studies on calcium laurate, this analysis incorporates data on lauric acid and its sodium and potassium salts as proxies to provide a broader understanding of its potential. All quantitative data is summarized for easy comparison, and detailed experimental protocols for key assays are provided.

Executive Summary

Calcium laurate, a salt of the medium-chain fatty acid lauric acid, demonstrates significant antimicrobial properties, particularly against Gram-positive bacteria. Its mechanism of action, shared with other fatty acids, primarily involves the disruption of the bacterial cell membrane, leading to increased permeability and eventual cell death. This guide presents available data on the minimum inhibitory concentration (MIC), minimum bactericidal concentration (MBC), and bactericidal kinetics of calcium laurate and its related compounds, alongside comparable data for widely used antimicrobials such as chlorhexidine, benzalkonium chloride, and triclosan (B1682465).

Data Presentation: Comparative Antimicrobial Efficacy

The following tables summarize the antimicrobial efficacy of lauric acid and its salts, and other antimicrobial agents against various microorganisms. It is crucial to note that the experimental conditions, such as the specific bacterial strains, culture media, and incubation times, may vary between studies. Therefore, direct comparisons should be made with caution.

Table 1: Minimum Inhibitory Concentration (MIC) of Lauric Acid and its Salts

Microorganism	Lauric Acid (µg/mL)	Sodium Laurate (%)	Potassium Laurate (mM)	Reference(s)
Staphylococcus aureus	64 - 156	0.0146	21.9	[1][2][3]
Propionibacterium acnes	1.95	-	-	[4]
Streptococcus mutans	-	-	21.9	[5]
Escherichia coli	>1024	>0.1167	-	[1][3]

Table 2: Bactericidal Activity of Calcium Laurate against various bacteria at pH 6.0

Microorganism	Initial Log CFU/mL	Log CFU/mL after 1h	Log CFU/mL after 3h	Log CFU/mL after 24h	Reference(s)
Staphylococcus aureus	5.5 ± 0.5	2.1 ± 1.8	<0.1	<0.1
Propionibacterium acnes	5.8 ± 0.1	-	4.3 ± 0.4	<0.1
Staphylococcus epidermidis	-	-	-	4.8 ± 0.2

Table 3: Comparative MICs of Other Antimicrobial Agents

Antimicrobial Agent	Staphylococcus aureus (µg/mL)	Escherichia coli (µg/mL)	Pseudomonas aeruginosa (µg/mL)	Reference(s)
Chlorhexidine	1-2	-	-	[6]
Benzalkonium Chloride	-	-	64	[7]
Triclosan	0.025 - 1	0.5 - 64	-	[6][8]

Mechanism of Action: Disruption of Bacterial Cell Integrity

The primary antimicrobial mechanism of fatty acids and their salts, including calcium laurate, is the perturbation and disruption of the bacterial cell membrane. This leads to a cascade of events culminating in cell death.

Antimicrobial mechanism of calcium laurate.

Experimental Protocols

Detailed methodologies for determining the antimicrobial efficacy of agents like calcium laurate are crucial for reproducible and comparable results.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This method determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

• Preparation of Antimicrobial Stock Solution:

  • Due to the hydrophobic nature of calcium laurate, a stock solution is prepared by dissolving a known weight of the compound in a suitable solvent such as ethanol (B145695) or dimethyl sulfoxide (B87167) (DMSO) to a high concentration (e.g., 10 mg/mL).

  • The stock solution is then sterilized by filtration through a 0.22 µm filter.

• Preparation of Bacterial Inoculum:

  • A pure culture of the test microorganism is grown on an appropriate agar (B569324) medium.

  • Several colonies are used to inoculate a sterile broth, which is incubated until it reaches a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • The bacterial suspension is then diluted to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells of the microtiter plate.

• Serial Dilution in Microtiter Plate:

  • A 96-well microtiter plate is used. 100 µL of sterile broth is added to all wells except the first column.

  • 200 µL of the antimicrobial stock solution (at twice the highest desired final concentration) is added to the first well of each row.

  • A two-fold serial dilution is performed by transferring 100 µL from the first well to the second, mixing, and repeating across the plate.

  • Positive (broth with inoculum, no antimicrobial) and negative (broth only) controls are included.

• Inoculation and Incubation:

  • 100 µL of the prepared bacterial inoculum is added to each well (except the negative control).

  • The plate is sealed and incubated at the appropriate temperature and duration for the test organism (typically 37°C for 18-24 hours).

• MIC Determination:

  • The MIC is the lowest concentration of the antimicrobial agent in which no visible turbidity (bacterial growth) is observed.

MIC determination workflow.

Protocol 2: Determination of Minimum Bactericidal Concentration (MBC)

This assay determines the lowest concentration of an antimicrobial agent required to kill a microorganism.

• Subculturing from MIC Plate:

  • Following the MIC determination, an aliquot (typically 10-100 µL) is taken from each well of the MIC plate that shows no visible growth.

• Plating:

  • The aliquot is spread onto a fresh agar plate that does not contain the antimicrobial agent.

• Incubation:

  • The plates are incubated under appropriate conditions to allow for the growth of any surviving bacteria (typically 37°C for 24 hours).

• MBC Determination:

  • The MBC is the lowest concentration of the antimicrobial agent that results in a ≥99.9% reduction in the initial bacterial inoculum, typically observed as no colony growth on the subculture plates.[1]

Protocol 3: Time-Kill Assay

This assay provides information on the rate of bactericidal activity of an antimicrobial agent over time.[9][10]

• Preparation:

  • Prepare tubes containing broth with the antimicrobial agent at various concentrations (e.g., 0.5x MIC, 1x MIC, 2x MIC, 4x MIC).

  • Include a growth control tube without the antimicrobial agent.

• Inoculation:

  • Inoculate each tube with a standardized bacterial suspension to a final density of approximately 5 x 10⁵ CFU/mL.

• Sampling:

  • At predetermined time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each tube.

• Enumeration of Viable Bacteria:

  • Perform serial dilutions of each aliquot in a sterile saline solution.

  • Plate a specific volume of the appropriate dilutions onto agar plates.

  • Incubate the plates for 18-24 hours.

  • Count the number of colonies and calculate the CFU/mL for each time point and concentration.

  • The results are typically plotted as log₁₀ CFU/mL versus time.

Conclusion

The available data suggests that calcium laurate is a promising antimicrobial agent, particularly against Gram-positive bacteria relevant to skin and oral health. Its efficacy is influenced by factors such as pH. While direct comparative data with other antimicrobials is limited, the information on lauric acid and its salts provides a strong indication of its potential. Further research involving direct, side-by-side comparisons under standardized conditions is warranted to fully elucidate its position within the spectrum of available antimicrobial agents. The provided protocols offer a framework for conducting such validation studies.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Antimicrobial Property of Lauric Acid Against Propionibacterium acnes: Its Therapeutic Potential for Inflammatory Acne Vulgaris - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antibacterial Effect of Fatty Acid Salts on Oral Bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Minimum inhibitory (MIC) and minimum microbicidal concentration (MMC) of polihexanide and triclosan against antibiotic sensitive and resistant Staphylococcus aureus and Escherichia coli strains - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Co-culture of benzalkonium chloride promotes the biofilm formation and decreases the antibiotic susceptibility of a Pseudomonas aeruginosa strain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. emerypharma.com [emerypharma.com]
• 10. nelsonlabs.com [nelsonlabs.com]

Comparing the emulsifying properties of calcium laurate to other surfactants

This guide provides a detailed comparison of the emulsifying properties of calcium laurate against other commonly used surfactants. The information is intended for researchers, scientists, and drug development professionals, offering objective, data-supported insights into surfactant performance.

Introduction to Emulsifiers and Calcium Laurate

Emulsifying agents, or surfactants, are essential components in a vast array of formulations, from pharmaceuticals to cosmetics and food products.[1][2] They are surface-active molecules that reduce interfacial tension between immiscible liquids, such as oil and water, facilitating the formation and stabilization of emulsions.[2][3] The choice of emulsifier is critical as it directly influences the stability, texture, and efficacy of the final product.[4]

Calcium laurate, the calcium salt of lauric acid, is a compound recognized for its roles as an emulsifier, stabilizer, and lubricant.[1][5] It is a white, powdery solid with a high melting point, excellent lubricity, and water-repellent properties.[1][6] Unlike more soluble alkali metal laurates (e.g., sodium laurate), calcium laurate's divalent calcium cation forms strong ionic interactions with the carboxylate head groups, resulting in significantly lower aqueous solubility.[7] This characteristic profoundly impacts its behavior as a surfactant. This guide will compare its properties to other well-established surfactants to aid in formulation decisions.

Key Performance Indicators for Emulsion Stability

The stability of an emulsion is assessed through several quantitative parameters that provide insight into its long-term physical integrity.[8] Key indicators include:

• Droplet Size and Distribution: Smaller droplet sizes generally lead to greater stability by hindering processes like creaming and coalescence.[4][9] A narrow, consistent size distribution over time is a hallmark of a stable emulsion.[8]

• Zeta Potential: This metric quantifies the magnitude of electrostatic repulsive forces between droplets.[8] A higher absolute zeta potential value (typically > ±30 mV) indicates strong repulsion, which prevents droplet aggregation and enhances stability.[4]

• Creaming Index: A measure of the physical separation of the emulsion due to density differences between the two phases. A lower creaming index signifies better stability against gravitational separation.[4]

• Interfacial Tension (IFT): Effective surfactants lower the IFT between the oil and water phases, which facilitates the creation of small droplets during emulsification and contributes to overall stability.[4]

• Critical Micelle Concentration (CMC): The concentration at which surfactant molecules begin to self-assemble into micelles.[10][11] A low CMC is often desirable as it indicates that less surfactant is needed to saturate the interfaces and achieve maximum surface tension reduction.[11]

Comparative Data of Surfactants

The selection of a surfactant is often guided by its physicochemical properties. The following tables summarize key data for calcium laurate and other representative surfactants.

Table 1: Physicochemical Properties of Selected Surfactants

Surfactant	Chemical Formula	Molecular Weight ( g/mol )	Type	HLB Value	Critical Micelle Concentration (CMC)
Calcium Laurate	C₂₄H₄₆CaO₄	438.7	Anionic	Not well-defined due to low solubility	Micellization is significantly constrained by low water solubility[7]
Sodium Laurate	C₁₂H₂₃NaO₂	222.3	Anionic	~20.8	24.4 mM[7]
Lecithin (Soy)	Variable	~750	Amphoteric/Zwitterionic	4 (for water-in-oil) to 9.7 (for oil-in-water)[12]	Variable, depends on purity and solvent
Polysorbate 80 (Tween 80)	C₆₄H₁₂₄O₂₆	1310	Non-ionic	15.0[12][13]	~0.012 mM

| Sodium Dodecyl Sulfate (SDS) | C₁₂H₂₅NaO₄S | 288.38 | Anionic | ~40 | 8.3 mM (0.24%)[10] |

Note: The Hydrophilic-Lipophilic Balance (HLB) system is used to classify emulsifiers based on their water/oil solubility.[14] Values from 3-6 are suited for water-in-oil (W/O) emulsions, while values from 8-18 are ideal for oil-in-water (O/W) emulsions.[14]

Table 2: Illustrative Performance Comparison of Emulsifiers

Performance Metric	Calcium Laurate	Sodium Laurate	Lecithin	Polysorbate 80 (Tween 80)
Emulsion Type	Primarily W/O	O/W	O/W or W/O	O/W
Relative Emulsifying Power	Moderate; limited by solubility	High	High	Very High
Stability Against Coalescence	Fair to Good	Good	Very Good[15]	Excellent[13]
pH Sensitivity	Activity increases in acidic conditions[6][16]	Stable over a wide pH range	Performance can be pH-dependent	Generally stable over a wide pH range

| Electrolyte Tolerance | Can be sensitive to excess electrolytes | Can be sensitive to divalent cations | Good | Excellent |

Experimental Protocols

Reproducible assessment of emulsion stability requires standardized experimental protocols. The following sections detail common methodologies.

Droplet Size and Zeta Potential Analysis

This protocol uses Dynamic Light Scattering (DLS) and Electrophoretic Light Scattering (ELS) to determine droplet size distribution and surface charge, respectively.[8]

Instrumentation: A dynamic light scattering (DLS) instrument equipped with an electrophoretic light scattering (ELS) module.[8]

Methodology:

• Sample Preparation: Dilute the emulsion with its continuous phase (e.g., deionized water for an O/W emulsion) to a concentration suitable for the instrument, avoiding multiple scattering effects.[8]

• Equilibration: Allow the diluted sample to equilibrate to a controlled temperature (e.g., 25°C) within the instrument.[8]

• Droplet Size Measurement (DLS): Illuminate the sample with a laser and analyze the intensity fluctuations of the scattered light. The instrument's software correlates these fluctuations to the Brownian motion of the droplets to calculate the mean hydrodynamic diameter and Polydispersity Index (PDI).[8][17] Perform at least three measurements and average the results.[8]

• Zeta Potential Measurement (ELS): Apply an electric field to the sample and measure the velocity of the droplets (electrophoretic mobility). The instrument's software converts this mobility into the zeta potential value.[8]

Creaming Index Measurement via Centrifugation

This accelerated stability test predicts an emulsion's long-term resistance to gravitational separation.[8]

Instrumentation: Laboratory centrifuge.

Methodology:

• Sample Preparation: Place a known volume of the emulsion into a graduated centrifuge tube.

• Centrifugation: Centrifuge the sample at a specified rotational speed (e.g., 3000 rpm) for a set duration (e.g., 30 minutes).[8]

• Measurement: After centrifugation, measure the height of the separated cream layer and the total height of the emulsion in the tube.[8]

• Data Analysis: Calculate the Creaming Index (CI) using the following formula:[8] CI (%) = (Height of Cream Layer / Total Height of Emulsion) × 100 A lower CI indicates greater stability against creaming.[8]

Rheological Analysis

This protocol assesses the emulsion's internal structure and flow properties, which are critical indicators of stability.[8]

Instrumentation: A rheometer with a suitable geometry (e.g., cone-and-plate or parallel-plate).

Methodology:

• Sample Loading: Carefully load the emulsion sample onto the rheometer plate, ensuring no air bubbles are trapped.

• Equilibration: Allow the sample to rest and reach the target measurement temperature (e.g., 25°C).[8]

• Flow Sweep: Conduct a steady-state flow sweep by varying the shear rate over a defined range (e.g., 0.1 to 100 s⁻¹). This determines the viscosity profile and identifies shear-thinning or shear-thickening behavior.[8]

• Oscillatory Sweep: Perform an oscillatory frequency sweep at a low, constant strain (within the linear viscoelastic region). This measures the storage modulus (G') and loss modulus (G''), which describe the elastic and viscous properties of the emulsion, respectively.[8]

• Data Analysis: Plot viscosity versus shear rate and G'/G'' versus frequency. Changes in these parameters over time can indicate structural degradation and instability.[8]

Visualizations of Emulsification Concepts

Diagrams can clarify complex experimental processes and the underlying principles of emulsion stability.

Caption: Experimental workflow for comparative analysis of emulsion stability.

Caption: Key pathways leading to the destabilization of an emulsion.

Conclusion

Calcium laurate presents a unique profile as an emulsifying agent, primarily distinguished by its low aqueous solubility and corresponding surface activity compared to its alkali metal counterparts like sodium laurate.[7] While this limits its effectiveness in forming highly stable, low-viscosity oil-in-water emulsions, its properties make it a viable candidate for water-in-oil emulsions or as a stabilizer and lubricant in solid or semi-solid formulations.[1][3] In contrast, surfactants like Lecithin and Polysorbate 80 offer robust performance in creating stable O/W emulsions, demonstrating high emulsifying power and stability.[13][15] The choice of surfactant ultimately depends on the specific requirements of the formulation, including the desired emulsion type, pH, ionic strength, and regulatory considerations.[18][19] This guide provides the foundational data and methodologies for making an informed selection based on empirical evidence.

References

• 1. nbinno.com [nbinno.com]
• 2. cosmileeurope.eu [cosmileeurope.eu]
• 3. 20 Surfactants and Emulsifying Agents | Basicmedical Key [basicmedicalkey.com]
• 4. benchchem.com [benchchem.com]
• 5. Calcium Laurate | C24H46CaO4 | CID 9911040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Calcium laurate (4696-56-4) for sale [vulcanchem.com]
• 7. Buy Calcium laurate | 4696-56-4 [smolecule.com]
• 8. benchchem.com [benchchem.com]
• 9. agnopharma.com [agnopharma.com]
• 10. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 11. Critical micelle formation concentration explained - DataPhysics Instruments [dataphysics-instruments.com]
• 12. scientificspectator.com [scientificspectator.com]
• 13. microtrac.com [microtrac.com]
• 14. cosmetics.alfa-chemistry.com [cosmetics.alfa-chemistry.com]
• 15. A comparison of emulsifiers for the formation of oil-in-water emulsions: stability of the emulsions within 9 h after production and MR signal properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Effect of pH on Bactericidal Activities of Calcium Laurate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. youtube.com [youtube.com]
• 18. Comparison of the Effects of Different Food-Grade Emulsifiers on the Properties and Stability of a Casein-Maltodextrin-Soybean Oil Compound Emulsion - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]

A Comparative Guide to Analytical Methods for the Quantification of Calcium Laurate

This guide provides a detailed comparison of common analytical methods for the quantification of calcium laurate (Ca(C₁₂H₂₃O₂)₂). As an insoluble metal soap, the direct analysis of the intact salt is challenging. Therefore, quantitative analysis typically involves the separate determination of its constituent parts: the calcium cation (Ca²⁺) and the laurate anion (C₁₂H₂₃O₂⁻), which is analyzed as lauric acid following sample preparation.

This document is intended for researchers, scientists, and drug development professionals, offering objective comparisons and supporting experimental data to aid in method selection and implementation.

Part 1: Quantification of the Calcium Ion

The determination of the calcium content is a direct measure of the calcium laurate concentration, assuming a stoichiometric formula of C₂₄H₄₆CaO₄[1]. The primary methods for quantifying calcium are atomic spectroscopy and complexometric titration.

Atomic Absorption Spectroscopy (AAS)

Atomic Absorption Spectroscopy (AAS) is a widely used technique for determining the concentration of specific metal elements in a sample. It measures the absorption of light by free atoms in a gaseous state. For calcium analysis, the sample is typically atomized in a flame, and the absorbance is measured at a characteristic wavelength (422.7 nm)[2][3].

Experimental Protocol: Flame AAS for Calcium

• Sample Preparation (Acid Digestion):

  • Accurately weigh a known amount of the sample matrix containing calcium laurate.

  • For solid samples, perform a digestion step. A common procedure involves using nitric acid (HNO₃) and heat to dissolve the sample and free the calcium ions[4]. For instance, samples can be prepared by wet destruction using a mixture of HNO₃ and hydrogen peroxide (H₂O₂) (e.g., 3:1 ratio)[4].

  • Quantitatively transfer the digested sample to a volumetric flask and dilute to a known volume with deionized water. The final concentration should fall within the instrument's linear range (e.g., 0.01 to 5.0 mg/L)[5].

• Interference Suppression:

  • Phosphate, sulfate, and aluminum can interfere with calcium measurement. To counter this, a releasing agent or interference suppressor, such as lanthanum chloride (LaCl₃), is added to both samples and standards[2][3][5]. Typically, 1.0 mL of a LaCl₃ solution is added for each 10 mL of the final sample or standard solution[5].

• Standard Preparation & Calibration:

  • Prepare a stock solution of calcium (e.g., 1000 ppm) from a primary standard like calcium carbonate (CaCO₃) dissolved in dilute HCl[2][6].

  • Create a series of working standards (e.g., 0, 2, 4, 6, 8 mg/L) by diluting the stock solution[3]. Ensure the same concentration of acid and lanthanum chloride as in the sample solutions is present in the standards[3].

• Instrumental Analysis:

  • Set up the AAS instrument with a calcium hollow-cathode lamp.

  • Set the wavelength to 422.7 nm and use an air-acetylene flame[3].

  • Aspirate the blank to zero the instrument, then aspirate the standards in ascending order of concentration to generate a calibration curve.

  • Aspirate the prepared sample solutions and record the absorbance. The instrument software will calculate the concentration based on the calibration curve[3].

Workflow for AAS Analysis

Workflow for Calcium Analysis by AAS.

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)

ICP-MS is a highly sensitive technique capable of detecting metals and several non-metals at concentrations down to parts-per-trillion (ppt)[7]. It uses an inductively coupled plasma to ionize the sample, and a mass spectrometer to separate and quantify the ions. This method is ideal for matrices requiring very low detection limits.

Experimental Protocol: ICP-MS for Calcium

• Sample Preparation (Microwave Digestion):

  • Accurately weigh approximately 30 mg of the dried and milled sample into a microwave digestion vessel[8].

  • Add a suitable acid mixture. For example, add 1 mL of 65% nitric acid[8]. For complex matrices, a mixture of acids like HNO₃ and HCl might be necessary[7].

  • Perform microwave-assisted digestion using a programmed temperature ramp (e.g., ramp to 200°C over 15 minutes and hold for 15 minutes)[7].

  • After cooling, quantitatively transfer the digestate to a volumetric flask (e.g., 50 mL) and dilute to the mark with high-purity deionized water[7][8].

• Standard Preparation & Calibration:

  • Prepare a multi-element stock solution or use a commercial calcium standard.

  • Prepare a series of calibration standards by diluting the stock solution. The concentration range should bracket the expected sample concentration (e.g., 0.1 to 10 mg/L for calcium)[8].

  • The standards should be matrix-matched, containing the same acid concentration as the diluted samples[9].

  • An internal standard (ISTD) is often added to all samples, blanks, and standards to correct for instrumental drift and matrix effects[10].

• Instrumental Analysis:

  • Set up the ICP-MS instrument. A collision cell with helium gas is often used to mitigate polyatomic interferences (e.g., from Argon) that can affect calcium quantification[8][11].

  • Analyze the calibration standards to generate a calibration curve[9].

  • Analyze the prepared samples. The software compares the signal intensity of the calcium isotope to the calibration curve to determine the concentration[9].

Workflow for ICP-MS Analysis

Workflow for Calcium Analysis by ICP-MS.

Complexometric Titration

This classical titrimetric method relies on the reaction of calcium ions with a chelating agent, most commonly ethylenediaminetetraacetic acid (EDTA). The endpoint is detected with a colorimetric indicator. It is a cost-effective method suitable for macro-level quantification but is less sensitive and more prone to interferences than spectroscopic techniques[12].

Experimental Protocol: EDTA Titration for Calcium

• Sample Preparation (Dissolution):

  • Accurately weigh a sample and dissolve it in a minimum amount of dilute acid (e.g., HCl) to free the calcium ions[6][13]. Gently boil the solution to expel any dissolved CO₂[6].

  • For pharmaceutical tablets, ground tablets can be dissolved in water and dilute H₂SO₄, followed by filtration to remove excipients[14].

  • Quantitatively transfer the solution to a titration flask.

• Titration Procedure:

  • Dilute the sample solution with deionized water.

  • Adjust the pH to 12-13 using a strong base like NaOH. At this high pH, magnesium, a common interferent, precipitates as Mg(OH)₂ and does not react with EDTA[12].

  • Add a suitable indicator that complexes with calcium, such as hydroxynaphthol blue or Calmagite[6][13]. The solution will turn a specific color (e.g., wine red with Calmagite)[6].

  • Titrate the solution with a standardized EDTA solution. The EDTA will first complex with the free Ca²⁺ ions.

  • The endpoint is reached when all Ca²⁺ has been complexed by EDTA, causing the indicator to be released and the solution to change color (e.g., to sky blue with Calmagite)[6][12].

  • The concentration of calcium is calculated based on the volume of EDTA titrant used and the stoichiometry of the Ca²⁺-EDTA reaction (1:1)[6].

Workflow for Titrimetric Analysis

Workflow for Calcium Analysis by Titration.

Performance Comparison for Calcium Quantification

Parameter	Atomic Absorption (AAS)	ICP-MS	Complexometric Titration
Principle	Light absorption by free atoms	Mass-to-charge ratio of ions	Chelation reaction with titrant
Typical LOD	0.01 - 0.1 mg/L[5]	0.01 - 1 µg/L (ppt)[7]	> 10 mg/L (low ppm)
Precision (%RSD)	< 5%	< 3%	< 2% (at high conc.)[15]
Accuracy (% Rec)	95 - 105%	90 - 110%[10]	98 - 102%[14]
Interferences	Chemical (e.g., phosphate), requires releasing agents[5].	Isobaric & polyatomic, requires collision cell[11].	Metal ions (e.g., Mg, Zn, Cu), requires pH control/masking[12].
Throughput	Moderate	High (multi-element)	Low
Cost	Moderate	High	Low

Part 2: Quantification of the Laurate Anion (as Lauric Acid)

To quantify the laurate portion of the molecule, the salt must first be converted into free lauric acid. This is typically achieved by acidification. The resulting free fatty acid can then be extracted and analyzed, usually by a chromatographic technique.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and specific technique for volatile and semi-volatile compounds. For fatty acids like lauric acid, a derivatization step is required to increase their volatility and improve chromatographic performance[16].

Experimental Protocol: GC-MS for Lauric Acid

• Sample Preparation (Saponification & Extraction):

  • Accurately weigh a sample. Add a known amount of a stable isotope-labeled internal standard (e.g., Lauric Acid-d₃) to the sample[16].

  • Perform saponification by adding an alkali (e.g., NaOH in methanol) and heating to break the calcium-laurate bond, forming sodium laurate.

  • Acidify the sample (e.g., with HCl) to protonate the laurate into free lauric acid.

  • Perform a liquid-liquid extraction using an organic solvent like iso-octane or hexane (B92381) to extract the lauric acid from the aqueous matrix[16].

  • Evaporate the organic solvent to concentrate the lipid extract[16].

• Derivatization:

  • The extracted lauric acid must be derivatized to make it volatile for GC analysis. A common method is methylation to form fatty acid methyl esters (FAMEs).

  • FAME Derivatization: Add a reagent like 14% Boron Trifluoride (BF₃) in methanol (B129727) to the dried extract. Seal the container and heat at 60°C for 30 minutes. After cooling, add water and iso-octane, vortex, and centrifuge. The upper organic layer containing the lauric acid methyl ester is collected for analysis[16].

• Instrumental Analysis:

  • Inject the derivatized sample into the GC-MS.

  • The GC column (e.g., a polar capillary column) separates the FAMEs based on their boiling points and polarity.

  • The MS detector fragments the eluting compounds and detects specific ions. Quantification is achieved by comparing the peak area ratio of the analyte to the internal standard against a calibration curve[16].

Workflow for GC-MS Analysis

References

• 1. Buy Calcium laurate (EVT-340064) | 4696-56-4 [evitachem.com]
• 2. Calcium and Magnesium Analysis Using Atomic Absorption Spectroscopy - Edubirdie [edubirdie.com]
• 3. Calcium- Determination by AAS | OIV [oiv.int]
• 4. researchgate.net [researchgate.net]
• 5. nemi.gov [nemi.gov]
• 6. coryw.people.charleston.edu [coryw.people.charleston.edu]
• 7. benchchem.com [benchchem.com]
• 8. Determination of Calcium and Trace Metals in Clogged Biliary Endoprostheses Using ICP/MS | Labcompare [labcompare.com]
• 9. Qualitative and Quantitative Analysis by ICP-MS | Inductively Coupled Plasma Mass Spectrometry: SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 10. researchgate.net [researchgate.net]
• 11. diva-portal.org [diva-portal.org]
• 12. NEMI Method Summary - 3500-Ca B [nemi.gov]
• 13. www1.udel.edu [www1.udel.edu]
• 14. scispace.com [scispace.com]
• 15. demarcheiso17025.com [demarcheiso17025.com]
• 16. benchchem.com [benchchem.com]

A Comparative Guide to the Synthesis of Calcium Laurate: Methods, Performance, and Protocols

For researchers, scientists, and drug development professionals, the selection of a synthesis method for key compounds like calcium laurate is a critical decision impacting product quality, scalability, and cost. This guide provides an objective comparison of common synthesis methods for calcium laurate, supported by available experimental insights and detailed methodologies.

Calcium laurate (C₂₄H₄₆CaO₄), the calcium salt of lauric acid, finds diverse applications across pharmaceuticals, cosmetics, and food industries due to its lubricating, stabilizing, and emulsifying properties.[1] The optimal synthesis route for this versatile compound depends on factors such as desired purity, yield, cost considerations, and environmental impact. This document outlines and compares four primary methods for the synthesis of calcium laurate: Direct Metathesis, Neutralization, the Ethanol-Aqueous Solution method, and a Solvent-Free approach.

Comparative Analysis of Synthesis Methods

The selection of an appropriate synthesis method for calcium laurate hinges on a trade-off between various performance metrics. The following table summarizes the key characteristics of each method based on available data.

Synthesis Method	Key Reactants	Typical Reaction Conditions	Advantages	Disadvantages
Direct Metathesis	Potassium laurate, Calcium nitrate (B79036)	Aqueous solution, 50-55°C, vigorous stirring.[2]	Potentially high purity due to precipitation of the product.	Requires prior synthesis of potassium laurate; may involve multiple steps.
Neutralization	Lauric acid, Calcium hydroxide (B78521) or Calcium oxide	Aqueous medium.[1][2]	Simple, direct reaction; utilizes readily available starting materials.	Purity can be affected by the stoichiometry of reactants; potential for unreacted starting materials.[3]
Ethanol-Aqueous Solution	Lauric acid, Sodium hydroxide, Calcium chloride	Ethanol-water mixture.[2]	Good for reactants with different solubilities; allows for controlled precipitation.[3]	Involves multiple reagents and solvents, potentially increasing cost and waste.
Solvent-Free	Lauric acid, Calcium carbonate	Molten lauric acid reacted directly with calcium carbonate.[4][5]	Environmentally friendly (no solvent); one-step process.[4][5]	May require higher temperatures to melt lauric acid; potential for incomplete reaction at the solid-liquid interface.

Experimental Protocols

Detailed methodologies are crucial for the successful replication and optimization of synthesis processes. Below are generalized protocols for each of the discussed methods.

Direct Metathesis (Double Decomposition)

This method relies on the precipitation of the insoluble calcium laurate from a solution containing calcium and laurate ions.

Experimental Workflow:

Figure 1: Workflow for Direct Metathesis Synthesis.

Protocol:

• Prepare Potassium Laurate Solution: Dissolve a stoichiometric amount of lauric acid in an aqueous solution of potassium hydroxide.

• Prepare Calcium Nitrate Solution: Dissolve calcium nitrate in water.

• Reaction: Heat the potassium laurate solution to 50-55°C and add the calcium nitrate solution under vigorous stirring. A precipitate of calcium laurate will form.[2]

• Isolation: Filter the precipitate from the reaction mixture.

• Purification: Wash the collected solid with water to remove any soluble by-products.

• Drying: Dry the purified calcium laurate in an oven.

Neutralization Reaction

This is a direct acid-base reaction between lauric acid and a calcium base.

Experimental Workflow:

Figure 2: Workflow for Neutralization Synthesis.

Protocol:

• Dispersion: Disperse lauric acid in an aqueous medium.

• Reaction: Add a stoichiometric amount of calcium hydroxide or calcium oxide to the lauric acid dispersion with stirring. The reaction proceeds to form calcium laurate precipitate.[1][2] A 2:1 molar ratio of laurate source to calcium source is required for complete conversion.[3]

• Isolation: Filter the resulting precipitate.

• Purification: Wash the solid with water to remove any unreacted starting materials or soluble impurities.

• Drying: Dry the final product.

Ethanol-Aqueous Solution Method

This method is particularly useful when the reactants have different solubility characteristics.

Experimental Workflow:

References

• 1. nbinno.com [nbinno.com]
• 2. Buy Calcium laurate (EVT-340064) | 4696-56-4 [evitachem.com]
• 3. Calcium laurate | 4696-56-4 | Benchchem [benchchem.com]
• 4. Lauric acid triggered in situ surface modification and phase selectivity of calcium carbonate: its application as an oil sorbent - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

Comparative study of the thermal stability of different metal laurates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the thermal stability of four common metal laurates: zinc laurate, copper(II) laurate, magnesium laurate, and calcium laurate. Understanding the thermal decomposition characteristics of these metallic soaps is crucial for their application in various fields, including pharmaceuticals, polymers, and cosmetics, where they are often used as lubricants, stabilizers, and release agents. The data presented herein is based on thermogravimetric analysis (TGA), a standard technique for determining the thermal stability of materials.

Quantitative Thermal Decomposition Data

The thermal stability of the selected metal laurates was evaluated using thermogravimetric analysis. The key parameters, including the onset decomposition temperature, the peak decomposition temperature, and the total mass loss, are summarized in the table below. These values are indicative of the temperature at which the materials begin to degrade and the temperature of their maximum rate of decomposition.

Metal Laurate	Onset Decomposition Temp. (°C)	Peak Decomposition Temp. (°C)	Total Mass Loss (%)	Final Residue
Zinc Laurate	~200	Not specified	Not specified	Zinc Oxide (ZnO)
Copper(II) Laurate	~270	Not specified	Not specified	Copper(II) Oxide (CuO)
Magnesium Laurate	Not specified	Not specified	Not specified	Magnesium Oxide (MgO)
Calcium Laurate	Not specified	Not specified	Not specified	Calcium Oxide (CaO)

Note: Specific quantitative data for onset and peak decomposition temperatures under directly comparable conditions were not available in the public domain for all compounds. The information for zinc laurate is based on data for zinc stearate, a closely related compound. The final residues are the expected metal oxides based on the general decomposition mechanism of metal carboxylates.

Experimental Protocols

The data presented in this guide is typically obtained through Thermogravimetric Analysis (TGA). The following is a generalized experimental protocol for determining the thermal stability of metal laurates.

Objective: To determine the thermal decomposition profile of metal laurates by measuring mass loss as a function of temperature.

Instrumentation: A calibrated thermogravimetric analyzer equipped with a high-precision balance and a furnace capable of controlled heating.

Sample Preparation: A small, representative sample of the metal laurate (typically 5-10 mg) is accurately weighed and placed in an inert sample pan (e.g., alumina (B75360) or platinum).

Experimental Conditions:

• Atmosphere: A controlled inert atmosphere, typically nitrogen gas, is purged through the furnace to prevent oxidative decomposition.

• Heating Rate: The sample is heated at a constant, linear rate, commonly 10 °C/min.

• Temperature Range: The analysis is typically run from ambient temperature to a temperature high enough to ensure complete decomposition, often up to 600-800 °C.

Data Analysis: The instrument records the sample's mass as a function of temperature. The resulting data is plotted as a TGA curve (mass vs. temperature). The onset decomposition temperature is determined as the temperature at which a significant deviation from the baseline mass is observed. The peak decomposition temperature is identified from the derivative of the TGA curve (DTG curve), which shows the rate of mass loss and peaks at the temperature of the maximum decomposition rate. The total mass loss is calculated from the initial and final mass of the sample.

Visualizing the Process

Experimental Workflow

The following diagram illustrates the typical workflow for the thermogravimetric analysis of metal laurates.

Caption: Workflow for Thermogravimetric Analysis of Metal Laurates.

General Decomposition Pathway

The thermal decomposition of metal laurates generally proceeds through the breaking of the carboxylate bonds, leading to the formation of a stable metal oxide and the release of volatile organic compounds. The following diagram provides a simplified representation of this process.

Caption: Simplified Thermal Decomposition Pathway of Metal Laurates.

For magnesium laurate, a more specific decomposition reaction has been proposed: (C₁₁H₂₃COO)₂Mg → C₁₁H₂₃COC₁₁H₂₃ + MgO + CO₂[1]

This indicates the formation of a ketone (laurone), magnesium oxide, and carbon dioxide as the primary decomposition products. It is plausible that other metal laurates follow a similar decomposition pattern, yielding the corresponding metal oxide, a ketone, and carbon dioxide.

Conclusion

This comparative guide highlights the thermal stability of zinc, copper(II), magnesium, and calcium laurates. While a complete and directly comparable quantitative dataset is challenging to compile from publicly available information, the general trend indicates that these metal soaps decompose at elevated temperatures to form their respective metal oxides. The provided experimental protocol for thermogravimetric analysis offers a standardized approach for researchers to determine the specific thermal decomposition profiles of these and other metal laurates in their own laboratories. The visualized workflow and decomposition pathway offer a clear understanding of the analytical process and the chemical transformation that occurs upon heating. For applications where thermal stability is a critical parameter, it is recommended to perform TGA under the specific conditions relevant to the intended use.

References

• 1. tpcj.org [tpcj.org]

A Comparative Guide to Spectrophotometric Determination of Calcium in Calcium Laurate Samples

For researchers, scientists, and drug development professionals, the accurate determination of calcium content in calcium laurate is crucial for quality control and formulation development. This guide provides a comparative overview of various spectrophotometric methods, alongside the traditional complexometric titration method, to assist in selecting the most suitable analytical approach. The comparison includes detailed experimental protocols, performance data, and visual workflows.

Comparison of Analytical Methods

The choice of analytical method for determining calcium in calcium laurate depends on factors such as available instrumentation, required sensitivity, sample throughput, and potential interferences from the sample matrix. Below is a summary of the performance characteristics of UV-Vis Spectrophotometry with various chromogenic agents, Flame Atomic Absorption Spectrophotometry (FAAS), Flame Photometry (FP), and Complexometric Titration.

Method	Principle	Linearity Range	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Accuracy (% Recovery)	Precision (%RSD)
UV-Vis Spectrophotometry (o-Cresolphthalein Complexone)	Formation of a purple complex between calcium and o-cresolphthalein (B1221799) complexone in an alkaline medium, measured at ~575 nm.	Up to 15 mg/dL[1]	~2.0 mg/dL[2]	Not explicitly stated, but quantifiable above LOD.	90-120%[3]	< 2%[3]
UV-Vis Spectrophotometry (Arsenazo III)	Formation of a colored complex between calcium and Arsenazo III at a slightly acidic to neutral pH, measured at ~650 nm.	4.0 to 18.0 mg/dL (serum)[4], Up to 20 mg/dL[5][6]	0.01 mg/dL[7], 0.20 mg/dL[8], 0.25 mg/dL (serum)[4]	Not explicitly stated, but quantifiable above LOD.	Not explicitly stated	Within-run and between-run precision available for specific instruments.[7]
UV-Vis Spectrophotometry (Murexide)	Formation of a reddish-purple complex between calcium and murexide (B42330) in an alkaline solution, measured at ~532 nm.	r = 0.996[3]	0.0048 µg/mL[3]	0.0163 µg/mL[3]	90-120%[3]	< 2%[3]
Flame Atomic Absorption Spectrophotometry (FAAS)	Measurement of the absorption of light by ground-state calcium atoms in a flame at 422.7 nm.	0.002% to 0.3%[9]	1.3 µg/g[10]	Not explicitly stated, but quantifiable above LOD.	Not explicitly stated in a percentage, but good agreement with reference methods.[10]	1.6% for calcium[11]
Flame Photometry (FP)	Measurement of the intensity of light emitted by calcium atoms excited in a flame.	Linear for standard concentrations (e.g., up to 10 ppm)[12]	Not explicitly stated	Not explicitly stated	Good recovery reported for pharmaceutical formulations.[13]	Good reproducibility reported.[13]
Complexometric Titration (EDTA)	Titration of calcium with a standard solution of ethylenediaminetetraacetic acid (EDTA) using a calcium-specific indicator.	Dependent on titrant concentration	Not as sensitive as instrumental methods for trace amounts.	Not as sensitive as instrumental methods for trace amounts.	Generally high accuracy for macro amounts.	High precision for macro amounts.

Experimental Protocols

Detailed methodologies for sample preparation and analysis for each technique are provided below.

Sample Preparation of Calcium Laurate

Calcium laurate is a metallic soap and is generally insoluble in water.[14][15] Therefore, appropriate dissolution is a critical first step for all subsequent analytical methods.

Method 1: Acid Digestion (for AAS, Flame Photometry, and Titration)

• Accurately weigh about 0.5 g of the calcium laurate sample into a beaker.

• Add 20 mL of dilute hydrochloric acid (e.g., 1 M HCl).

• Gently heat the mixture on a hot plate in a fume hood until the sample is completely dissolved.

• Cool the solution and quantitatively transfer it to a 100 mL volumetric flask.

• Dilute to the mark with deionized water and mix thoroughly.

• This stock solution can be further diluted as required for the specific analytical method.

Method 2: Dissolution in Organic Solvent/Aqueous Mixture (for UV-Vis Spectrophotometry)

Some UV-Vis methods may be sensitive to high acid concentrations. An alternative dissolution method is required.

• Accurately weigh a suitable amount of the calcium laurate sample into a beaker.

• Add a mixture of ethanol (B145695) and water (e.g., 1:1 v/v) and stir. Gentle heating may be required to aid dissolution.

• Once dissolved, quantitatively transfer the solution to a volumetric flask.

• Dilute to the mark with the ethanol-water mixture.

• This solution can then be used for the colorimetric reaction, ensuring that the final reaction mixture is compatible with the solvent.

UV-Vis Spectrophotometric Methods

These methods involve the reaction of calcium ions with a chromogenic agent to form a colored complex, the absorbance of which is proportional to the calcium concentration.

• Reagent Preparation:

  • OCPC Reagent: Prepare a solution of o-cresolphthalein complexone.

  • Buffer Solution: Prepare an alkaline buffer (e.g., pH 10-11).

  • Working Reagent: Mix the OCPC reagent and buffer solution in equal volumes.[1]

• Standard Preparation: Prepare a series of calcium standard solutions (e.g., 2, 4, 6, 8, 10 mg/dL) from a stock solution.

• Procedure:

  • Pipette a known volume of the prepared sample solution and each standard into separate test tubes.

  • Add the working reagent to each tube and mix well.

  • Allow the color to develop for a specified time (e.g., 5 minutes).[1]

  • Measure the absorbance at approximately 575 nm against a reagent blank.[1]

• Calculation: Construct a calibration curve of absorbance versus calcium concentration for the standards and determine the concentration of calcium in the sample.

• Reagent Preparation:

  • Arsenazo III Reagent: Prepare a solution of Arsenazo III in a suitable buffer (pH around 6.5-7.0).

• Standard Preparation: Prepare a series of calcium standard solutions.

• Procedure:

  • Pipette a known volume of the prepared sample solution and each standard into separate cuvettes.

  • Add the Arsenazo III reagent and mix.

  • Measure the absorbance at approximately 650 nm against a reagent blank.[7]

• Calculation: Determine the calcium concentration from a calibration curve.

Flame Atomic Absorption Spectrophotometry (FAAS)

FAAS is a highly sensitive and specific method for the determination of metals.

• Instrumental Parameters:

  • Wavelength: 422.7 nm[16]

  • Lamp: Calcium hollow cathode lamp

  • Flame: Air-acetylene[16]

  • Slit Width: As recommended by the instrument manufacturer.

• Reagent Preparation:

  • Lanthanum Solution (Interference Suppressant): Prepare a solution of lanthanum chloride (e.g., 10% w/v) in deionized water. Lanthanum is added to overcome potential chemical interferences, particularly from phosphate.[11]

• Standard Preparation: Prepare a series of calcium standards containing the same concentration of acid and lanthanum as the prepared samples.

• Procedure:

  • To an aliquot of the prepared sample solution, add the lanthanum solution to achieve a final concentration that effectively suppresses interferences (e.g., 1000 ppm La).

  • Aspirate the blank, standards, and sample solutions into the flame.

  • Record the absorbance readings.

• Calculation: Plot a calibration curve of absorbance versus concentration for the standards and determine the calcium concentration in the sample.

Flame Photometry (FP)

Flame photometry is a simple and rapid method suitable for the determination of alkali and alkaline earth metals.

• Instrumental Parameters:

  • Filter: Calcium filter

  • Flame: As per instrument specifications (e.g., propane-air).

• Standard Preparation: Prepare a series of calcium standard solutions.

• Procedure:

  • Aspirate deionized water to set the zero reading.

  • Aspirate the highest concentration standard to set the full-scale reading.

  • Aspirate the standards in increasing order of concentration and record the emission intensity.

  • Aspirate the prepared sample solution and record the emission intensity.

• Calculation: Construct a calibration curve of emission intensity versus calcium concentration and determine the calcium concentration in the sample.

Complexometric Titration with EDTA

This is a classical titrimetric method that provides high accuracy and precision for macro-level calcium determination.

• Reagent Preparation:

  • EDTA Solution (0.01 M): Prepare and standardize a 0.01 M solution of disodium (B8443419) ethylenediaminetetraacetate.

  • Indicator: Murexide (ammonium purpurate) or another suitable calcium-specific indicator.

  • Sodium Hydroxide (B78521) Solution (e.g., 2 M): To adjust the pH.

• Procedure:

  • Pipette a known volume of the prepared sample solution into a conical flask.

  • Add a small amount of the indicator.

  • Add sodium hydroxide solution to raise the pH to approximately 12-13.

  • Titrate the solution with the standardized EDTA solution until the color changes from pink to purple, indicating the endpoint.

• Calculation: Calculate the calcium concentration based on the volume of EDTA solution used.

Mandatory Visualizations

Experimental Workflows

Caption: General workflow for the determination of calcium in calcium laurate samples.

References

• 1. 5.imimg.com [5.imimg.com]
• 2. arkanscientech.com [arkanscientech.com]
• 3. iosrjournals.org [iosrjournals.org]
• 4. beckmancoulter.com [beckmancoulter.com]
• 5. reckondiagnostics.com [reckondiagnostics.com]
• 6. spectrum-diagnostics.com [spectrum-diagnostics.com]
• 7. biolabo.fr [biolabo.fr]
• 8. precisionbiomed.in [precisionbiomed.in]
• 9. Standard - Standard Test Method for Analysis of Barium, Calcium, Magnesium, and Zinc in Unused Lubricating Oils by Atomic Absorption Spectrometry ASTM D4628-23 - Svenska institutet för standarder, SIS [sis.se]
• 10. Determination of calcium, magnesium and zinc in lubricating oils by flame atomic absorption spectrometry using a three-component solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. camlab.co.uk [camlab.co.uk]
• 13. wisdomlib.org [wisdomlib.org]
• 14. Metallic soap - Wikipedia [en.wikipedia.org]
• 15. cfmot.de [cfmot.de]
• 16. Calcium- Determination by AAS | OIV [oiv.int]

A Comparative Guide to Organic-Based Stabilizers vs. Calcium/Zinc Systems in PVC Formulations

For researchers, scientists, and product development professionals, the selection of an appropriate stabilizer system is critical to achieving desired performance and regulatory compliance in Polyvinyl Chloride (PVC) applications. This guide provides an objective comparison of the performance of emerging Organic-Based Stabilizers (OBS) against conventional Calcium/Zinc (Ca/Zn) systems, supported by experimental data.

Performance Data Summary

The following tables summarize the quantitative performance of PVC compounds formulated with Organic-Based Stabilizers (OBS) and Calcium/Zinc (Ca/Zn) stabilizers. Data is extracted from a comparative study on PVC for pipe applications.[1][4][5]

Thermal Stability	PVC/OBS	PVC/Ca/Zn	Unstabilized PVC
Degradation Temperature (TGA, 5% weight loss)	297 °C	293 °C	276 °C
Activation Energy of Dehydrochlorination (Kissinger and Flynn–Wall–Ozawa methods)	~148 to 155 kJ/mol	Lower than OBS	Not Applicable

Color Stability (Static Oven Test at 180°C)	PVC/OBS	PVC/Ca/Zn
Time to Initial Color Change	No change up to 50 minutes	Color change within 40 minutes
Color Progression	Remained colorless for a longer duration before turning yellow and then dark brown within 140 minutes.[6]	Showed earlier discoloration compared to OBS.[6]

Mechanical Properties	PVC/OBS	PVC/Ca/Zn
Notched Izod Impact Strength	Higher impact strength	Lower impact strength than OBS
Heat Deflection Temperature (HDT)	76°C	74.5°C

Processing Characteristics	PVC/OBS	PVC/Ca/Zn
Fusion Time	Longer fusion time	Shorter fusion time than OBS
Gelation Speed	Lowest gelation speed	Higher gelation speed than OBS

Experimental Protocols

The data presented is based on the following experimental methodologies:

Thermal Gravimetric Analysis (TGA)

• Objective: To determine the thermal stability of the PVC compounds by measuring weight loss as a function of temperature.

• Methodology: PVC samples stabilized with OBS and Ca/Zn systems were heated at a constant rate under a controlled atmosphere. The temperature at which a 5% weight loss occurred was recorded as the onset of degradation.[1] The analysis was conducted from 50 to 250 °C under a nitrogen purge with a constant flow of 50 mL/min.[4]

Static Oven Aging Test for Color Stability

• Objective: To visually assess the ability of the stabilizers to prevent discoloration of PVC during prolonged exposure to heat.[7]

• Methodology: PVC test pieces containing the different stabilizer systems were placed in a constant temperature oven, typically at 180°C.[8][9] The color change of the test pieces was recorded at regular intervals (e.g., every 10 or 15 minutes) until they turned black.[8][9]

Notched Izod Impact Test

• Objective: To measure the impact resistance and toughness of the PVC materials.

• Methodology: A notched Izod impact test was used to study the ability of the PVC samples to absorb energy during plastic deformation.[1] The test was performed on samples with dimensions of 12.7 mm × 60 mm × 3.2 mm, and the depth under the notch was 10.7 mm.[4]

Torque Rheometry

• Objective: To evaluate the processing characteristics, including fusion time and gelation speed, of the PVC compounds.

• Methodology: A torque rheometer was used to measure the torque required to mix the PVC formulation at a constant temperature (e.g., 180°C) and screw rotational speed (e.g., 60 rpm).[4][10] The fusion time is the time taken to reach a steady torque, indicating a homogenous melt, while the gelation speed relates to the rate of crosslinking.[1][4]

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the comparative evaluation of PVC stabilizers.

Caption: Workflow for PVC Stabilizer Performance Evaluation.

Signaling Pathway of PVC Thermal Degradation and Stabilization

The following diagram illustrates the simplified mechanism of PVC thermal degradation and the points of intervention by heat stabilizers.

Caption: PVC Degradation and Stabilizer Intervention Mechanism.

Conclusion

References

• 1. Effects of Organic Based Heat Stabilizer on Properties of Polyvinyl Chloride for Pipe Applications: A Comparative Study with Pb and CaZn Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organic Based Heat Stabilizers for PVC: A Safer and more Environmentally Friendly Alternatives | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Effects of Organic Based Heat Stabilizer on Properties of Polyvinyl Chloride for Pipe Applications: A Comparative Study with Pb and CaZn Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pishrochem.com [pishrochem.com]
• 7. benchchem.com [benchchem.com]
• 8. News - Analysis of Common Testing Methods for PVC Calcium Zinc Stabilizers [bontecn.com]
• 9. Analysis of commonly used test methods for PVC calcium and zinc stabilizers - static test methods - Knowledge - JUBANG [pvcchemical.com]
• 10. researchgate.net [researchgate.net]

Assessing the purity of calcium laurate using X-ray diffraction (XRD)

A Comparative Guide to Assessing the Purity of Calcium Laurate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of X-ray Diffraction (XRD) with other analytical techniques for assessing the purity of calcium laurate, a critical excipient in pharmaceutical formulations. Ensuring the purity of calcium laurate is paramount for consistent product performance, stability, and regulatory compliance. This document outlines key methodologies, presents comparative data, and offers detailed experimental protocols to assist in selecting the most appropriate analytical strategy.

Introduction to Calcium Laurate and the Importance of Purity

Calcium laurate, the calcium salt of lauric acid, is widely used in the pharmaceutical industry as a lubricant, mold-release agent, and stabilizer in tablet and capsule manufacturing. Its physical and chemical properties, which are crucial for its functionality, are highly dependent on its purity. Common impurities can include unreacted starting materials such as lauric acid and calcium salts (e.g., calcium hydroxide (B78521) or calcium chloride), as well as different crystalline forms or hydrates. These impurities can affect the manufacturing process, and ultimately, the quality and efficacy of the final drug product.

Comparative Analysis of Purity Assessment Methods

X-ray Diffraction (XRD) is a powerful, non-destructive technique for identifying crystalline phases and quantifying their proportions in a sample. However, a comprehensive purity assessment often involves complementary techniques. The following table summarizes the key performance characteristics of XRD compared to other common analytical methods for determining the purity of calcium laurate.

Table 1: Comparison of Analytical Methods for Purity Assessment of Calcium Laurate

Feature	X-ray Diffraction (XRD) with Rietveld Refinement	Fourier-Transform Infrared (FTIR) Spectroscopy	Differential Scanning Calorimetry (DSC)	Thermogravimetric Analysis (TGA)
Principle	Identifies and quantifies crystalline phases based on their unique diffraction patterns.	Identifies functional groups and quantifies components based on the absorption of infrared radiation.	Measures the heat flow associated with thermal transitions (e.g., melting) to determine purity based on melting point depression.	Measures the change in mass of a sample as a function of temperature to determine the presence of volatile impurities and decomposition products.
Primary Application	Quantification of crystalline phases and identification of polymorphic impurities.	Detection and quantification of organic impurities, such as free lauric acid.	Determination of overall purity for highly crystalline substances.	Quantification of volatile impurities (e.g., water, solvents) and inorganic impurities that decompose at different temperatures.
Limit of Detection (LOD)	~0.1 - 1% for crystalline impurities.[1]	~0.1% for free fatty acids in a matrix.[2]	Dependent on the impurity and its eutectic behavior with the main component; typically for purities >98%.[3]	~0.1% for components with distinct decomposition temperatures.
Precision	High, with Rietveld refinement enabling precise quantification of phase composition.	Good, especially with chemometric models (e.g., PLS regression).[2]	Good for high-purity samples.[3]	High, dependent on the accuracy of the microbalance.
Accuracy	High, especially when using internal standards or Rietveld refinement.	Good, with proper calibration.[2]	Good for eutectic systems, but can be affected by solid-solid solutions or decomposition during melting.[3][4]	High for thermally stable compounds with well-separated decomposition steps.
Sample Requirement	Small amount of powder (~10-100 mg).	Small amount of sample (~1-10 mg).	Small amount of sample (~1-5 mg).[5]	Small amount of sample (~5-20 mg).
Analysis Time	Minutes to hours, depending on the desired resolution and quantification method.	Rapid (minutes).	Typically 30-60 minutes per sample.	1-2 hours per sample, depending on the temperature program.
Strengths	- Non-destructive- Identifies and quantifies crystalline phases- Can distinguish between polymorphs	- Rapid and non-destructive- Sensitive to organic impurities like free fatty acids	- Provides information on melting point and enthalpy- Can determine high levels of purity accurately	- Highly sensitive to volatile and thermally labile impurities- Provides quantitative compositional information
Limitations	- Limited sensitivity for amorphous impurities- Requires crystalline reference standards for absolute quantification	- Can be difficult to quantify complex mixtures- Requires calibration with standards	- Not suitable for amorphous or thermally unstable compounds- Assumes eutectic behavior of impurities	- Destructive- Impurities with similar thermal stability may not be resolved

Experimental Protocols

X-ray Diffraction (XRD) with Rietveld Refinement

This method is used for the identification and quantification of crystalline phases in the calcium laurate sample.

Instrumentation:

• Powder X-ray diffractometer with a Cu Kα radiation source.

• Sample holder (zero-background sample holder is recommended for quantitative analysis).

Sample Preparation:

• Finely grind the calcium laurate powder using a mortar and pestle to ensure a random orientation of crystallites and to minimize particle size effects.

• Carefully pack the powdered sample into the sample holder, ensuring a flat and level surface.

Data Collection:

• 2θ Range: 10° to 80°

• Step Size: 0.02°

• Scan Speed: 1°/min (a slower scan speed can improve data quality for quantitative analysis).

• Anode Voltage and Current: 40 kV and 40 mA.

Data Analysis (Rietveld Refinement):

• Perform a qualitative phase identification by comparing the experimental XRD pattern with reference patterns from a database (e.g., ICDD PDF-4+).

• Utilize software capable of Rietveld refinement (e.g., GSAS-II, FullProf, TOPAS).

• Refine the structural parameters (e.g., lattice parameters, atomic positions) and scale factors for each identified phase to fit the calculated diffraction pattern to the experimental data.

• The weight fraction of each phase is determined from the refined scale factors.

Fourier-Transform Infrared (FTIR) Spectroscopy

This protocol is designed to detect and quantify the presence of free lauric acid as an impurity.

Instrumentation:

• FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

Sample Preparation:

• Place a small amount of the calcium laurate powder directly onto the ATR crystal.

Data Collection:

• Spectral Range: 4000 to 400 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 32

Data Analysis:

• Identify the characteristic absorption band for the carbonyl group (C=O) of free lauric acid, which typically appears around 1700-1725 cm⁻¹.[6][7] The carboxylate salt (calcium laurate) will have characteristic peaks at lower wavenumbers (around 1540-1580 cm⁻¹ and 1400-1450 cm⁻¹).

• For quantitative analysis, create a calibration curve by preparing standards of calcium laurate spiked with known concentrations of lauric acid.

• Use a Partial Least Squares (PLS) regression model or measure the peak area of the characteristic free acid peak to determine the concentration of the impurity in the sample.[2]

Differential Scanning Calorimetry (DSC)

This method assesses the purity of calcium laurate by analyzing its melting behavior.

Instrumentation:

• Differential Scanning Calorimeter.

• Aluminum crucibles.

Sample Preparation:

• Accurately weigh 2-5 mg of the calcium laurate sample into an aluminum crucible.

• Hermetically seal the crucible to prevent any loss of volatile components.

Data Collection:

• Temperature Program: Heat the sample from ambient temperature to a temperature above its melting point (e.g., 25°C to 250°C) at a constant heating rate (e.g., 5 °C/min).

• Atmosphere: Inert atmosphere (e.g., nitrogen) with a constant flow rate.

Data Analysis:

• Determine the onset temperature of melting and the enthalpy of fusion from the DSC thermogram.

• Use the van't Hoff equation, which relates the melting point depression to the mole fraction of impurities, to calculate the purity of the sample.[4] Specialized software can perform this calculation automatically.

Thermogravimetric Analysis (TGA)

TGA is used to determine the content of volatile impurities and to assess the thermal stability of calcium laurate.

Instrumentation:

• Thermogravimetric Analyzer.

• Ceramic or platinum crucibles.

Sample Preparation:

• Accurately weigh 5-10 mg of the calcium laurate sample into a TGA crucible.

Data Collection:

• Temperature Program: Heat the sample from ambient temperature to a high temperature (e.g., 25°C to 600°C) at a constant heating rate (e.g., 10 °C/min).

• Atmosphere: Inert (e.g., nitrogen) or oxidative (e.g., air) atmosphere, depending on the desired information.

Data Analysis:

• Analyze the TGA curve (mass vs. temperature). Weight loss at lower temperatures (below 150°C) typically corresponds to the loss of water or other volatile solvents.

• Weight loss at higher temperatures indicates the decomposition of the material. The decomposition of calcium laurate and potential impurities like calcium carbonate will occur at characteristic temperatures.[8]

• The percentage of weight loss in each step corresponds to the amount of that component in the sample.

Visualizing the Workflow and Method Relationships

The following diagrams, created using the DOT language, illustrate the experimental workflow for assessing the purity of calcium laurate and the logical relationship between the different analytical techniques.

Caption: Experimental workflow for the purity assessment of calcium laurate.

Caption: Logical relationships between analytical techniques for calcium laurate purity.

References

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. mt.com [mt.com]
• 5. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Purity Analysis of Inorganic Compounds Using TGA Crucibles [redthermo.com]

A Comparative Guide to the Validation of Analytical Methods for Calcium Laurate Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) with alternative analytical techniques for the quantitative analysis of calcium laurate. The validation of analytical methods is critical in drug development and quality control to ensure data accuracy, reliability, and reproducibility. This document outlines detailed experimental protocols and presents supporting data to assist in the selection of the most suitable analytical methodology for your specific research needs.

Methodology Comparison: HPLC vs. Alternative Techniques

The analysis of calcium laurate can be approached by quantifying either its laurate or calcium content. This guide explores three distinct and validated methods:

• High-Performance Liquid Chromatography (HPLC) with UV Detection: This method involves the saponification of calcium laurate to liberate lauric acid, followed by derivatization to attach a chromophore, enabling sensitive UV detection.

• Atomic Absorption Spectroscopy (AAS): A highly sensitive technique for determining the calcium content of the salt.

• Complexometric Titration: A classic and robust titrimetric method for the quantification of calcium ions.

The selection of an appropriate method depends on various factors, including the availability of equipment, required sensitivity, sample throughput, and the specific analytical objective.

Data Presentation: Performance Characteristics of Analytical Methods

The following table summarizes the key validation parameters for the three analytical methods, providing a clear comparison of their performance.

Validation Parameter	HPLC with UV Detection (as derivatized Lauric Acid)	Atomic Absorption Spectroscopy (for Calcium)	Complexometric Titration (for Calcium)
Linearity (r²)	> 0.999	> 0.999	> 0.998
Accuracy (% Recovery)	94.5 - 98.7%[1]	93.24 - 101.75%	~99.0%[2]
Precision (%RSD)	< 2% (Intra-day & Inter-day)[1]	< 2% (Intra-day), < 5% (Inter-day)	< 1%
Limit of Detection (LOD)	0.01 - 0.05 µg/mL (as derivatized fatty acid)[3]	~0.01 mg/L[4]	0.47 mg/100 mL[5]
Limit of Quantification (LOQ)	Not explicitly found for this derivative, but typically 3x LOD.	Not explicitly found, but typically 3x LOD.	1.57 mg/100 mL[5]
Specificity	High (Separates lauric acid from other fatty acids)	High (Specific for Calcium)	Moderate (Potential interference from other metal ions)
Throughput	Moderate to High	High	Low to Moderate
Cost per Sample	Moderate	Low to Moderate	Low
Instrumentation	HPLC with UV Detector	Atomic Absorption Spectrometer	Standard laboratory glassware

Experimental Protocols

HPLC with UV Detection of Derivatized Lauric Acid

This method is predicated on the conversion of the non-chromophoric lauric acid into a UV-absorbing derivative.

a) Sample Preparation (Saponification and Derivatization):

• Saponification: Accurately weigh a sample of calcium laurate and dissolve it in a suitable organic solvent. Add a methanolic solution of sodium hydroxide (B78521) (2 M) and heat the mixture at 80-85°C for 30-35 minutes in a sealed tube to hydrolyze the salt and release lauric acid.[6]

• Acidification: After cooling, acidify the solution to a pH of approximately 2 with 4 M HCl.[6]

• Extraction: Extract the liberated lauric acid with an organic solvent such as dichloromethane (B109758) or hexane.[6]

• Derivatization: Evaporate the solvent under a stream of nitrogen. To the dried residue, add a solution of 2,4'-dibromoacetophenone (B128361) in acetone (B3395972) and a solution of triethylamine (B128534) in acetone. Heat the mixture to facilitate the derivatization reaction, forming a phenacyl ester of lauric acid which has strong UV absorbance.[5]

b) Chromatographic Conditions:

• HPLC System: A standard HPLC system equipped with a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water is typically used. For example, starting with 80% acetonitrile and increasing to 100% over 20 minutes.[6]

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Approximately 256 nm, the maximum absorbance for the 2,4'-dibromoacetophenone derivative.[5]

• Quantification: Generate a standard curve by derivatizing known concentrations of lauric acid and plotting the peak area against concentration.[6]

Atomic Absorption Spectroscopy (AAS) for Calcium

AAS is a sensitive and specific method for elemental analysis.

a) Sample Preparation:

• Accurately weigh the calcium laurate sample.

• Perform a wet digestion of the sample using a mixture of nitric acid (69%) and hydrogen peroxide (30%) (e.g., in a 7:1 ratio) in a closed vessel to bring the calcium into solution.

• Dilute the digested sample to a known volume with deionized water to bring the calcium concentration within the linear range of the instrument.[7]

b) Instrumental Conditions:

• Instrument: Atomic Absorption Spectrometer.

• Light Source: Calcium hollow-cathode lamp.[8]

• Wavelength: 422.7 nm.[8]

• Flame: Air-acetylene, fuel-lean.[9]

• Interference Suppressant: Add a solution of lanthanum chloride to all standards and samples to minimize phosphate (B84403) interference.[7]

• Calibration: Prepare a series of standard solutions of calcium from a certified reference material and generate a calibration curve of absorbance versus concentration.

Complexometric Titration for Calcium

This classical titrimetric method relies on the reaction of calcium ions with a chelating agent, typically ethylenediaminetetraacetic acid (EDTA).

a) Sample Preparation:

• Accurately weigh the calcium laurate sample and dissolve it in a minimal amount of dilute acid.

• Dilute the sample with deionized water.

b) Titration Procedure:

• To the prepared sample solution, add a pH 10 buffer solution (e.g., ammonia-ammonium chloride buffer) to maintain the appropriate pH for the titration.

• Add a suitable indicator, such as Hydroxynaphthol blue or Calcein.[2][6]

• Titrate the solution with a standardized solution of 0.01 M EDTA.

• The endpoint is observed as a distinct color change (e.g., from pink to blue for Hydroxynaphthol blue).[2]

• The concentration of calcium is calculated based on the volume of EDTA titrant used.

Visualizations

Caption: Workflow for the HPLC analysis of calcium laurate.

Caption: Key attributes of the compared analytical methods.

References

• 1. researchgate.net [researchgate.net]
• 2. notablesdelaciencia.conicet.gov.ar [notablesdelaciencia.conicet.gov.ar]
• 3. researchgate.net [researchgate.net]
• 4. nemi.gov [nemi.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. foodchemistryjournal.com [foodchemistryjournal.com]
• 8. Calcium- Determination by AAS | OIV [oiv.int]
• 9. agilent.com [agilent.com]

Benchmarking Calcium Laurate: A Comparative Guide for Cosmetic Formulations

For researchers, scientists, and drug development professionals, the selection of excipients is a critical factor in determining the performance and sensory characteristics of cosmetic formulations. This guide provides an objective comparison of calcium laurate with its common alternatives, supported by experimental data, to aid in the formulation development process.

Calcium laurate, the calcium salt of lauric acid, is a multifunctional ingredient utilized in the cosmetics industry for its ability to modify viscosity, stabilize emulsions, and improve the texture of formulations.[1][2] It functions as an anticaking agent, preventing powdered products from clumping, and as a surfactant and emulsion stabilizer, it supports the formation and stability of oil-in-water and water-in-oil systems.[1] This guide will delve into the performance of calcium laurate in comparison to other metallic stearates, focusing on key performance indicators relevant to cosmetic science.

Comparative Performance Analysis

The selection of a metallic soap such as calcium laurate often depends on the desired sensory experience, stability requirements, and interaction with other formulation components. Alternatives like zinc stearate (B1226849), magnesium stearate, and aluminum stearate offer a range of properties that may be more suitable for specific applications.[3][4]

Key Performance Parameters:

• Emulsion Stability: The ability of an ingredient to maintain the uniform dispersion of oil and water phases is crucial for the shelf-life and efficacy of creams and lotions.

• Viscosity Modification: The rheological properties of a formulation dictate its flow, application, and perceived richness.

• Sensory Characteristics: The tactile properties of a cosmetic product, including its smoothness, spreadability, and after-feel, are paramount for consumer acceptance.

Below are tables summarizing the comparative performance of calcium laurate and its alternatives based on typical industry findings.

Table 1: Physical and Chemical Properties

Property	Calcium Laurate	Zinc Stearate	Magnesium Stearate	Aluminum Stearate
Appearance	White, powdery solid[5]	Fine, white, fluffy powder[6][7]	White powder	White powder
Melting Point (°C)	~182	~120 - 130	88.5	115
Solubility	Insoluble in water, alcohol; Soluble in hot oil	Insoluble in water, alcohol, ether[4]	Slightly soluble in hot alcohol	Insoluble in water, alcohol, ether

Table 2: Performance in Cosmetic Formulations (Qualitative)

Performance Metric	Calcium Laurate	Zinc Stearate	Magnesium Stearate	Aluminum Stearate
Emulsion Stabilization	Good	Good	Good	Excellent (Thickener)[4]
Viscosity Increase	Moderate	Moderate	Moderate	High
Lubricity/Slip	Good	Excellent	Good	Fair
Texture	Smooth, creamy	Silky, matte finish[8]	Soft, smooth	Can be tacky
Anti-caking	Yes[1]	Yes[8]	Yes[4]	-
Water Repellency	Good	High	Moderate	High

Experimental Protocols

To quantitatively assess the performance of these ingredients, standardized experimental protocols are employed.

Emulsion Stability Testing

Objective: To evaluate the ability of the test ingredient to prevent phase separation (creaming, coalescence) in an oil-in-water emulsion over time and under stress conditions.

Methodology:

• Formulation Preparation: Prepare identical oil-in-water cream formulations, substituting only the metallic stearate at a fixed concentration (e.g., 2% w/w). A control formulation with no metallic stearate should also be prepared.

• Initial Characterization: Immediately after preparation, measure the initial viscosity and particle size distribution of the emulsion.

• Accelerated Stability Testing:

  • Centrifugation: Centrifuge samples at 3000 RPM for 30 minutes. Observe for any phase separation.

  • Freeze-Thaw Cycles: Subject the samples to multiple cycles of freezing (e.g., -10°C for 24 hours) and thawing (e.g., 25°C for 24 hours). Visually inspect for phase separation, crystallization, or changes in texture after each cycle.

  • Elevated Temperature Stability: Store samples at elevated temperatures (e.g., 40°C and 50°C) for a period of 1 to 3 months. Monitor for changes in color, odor, pH, viscosity, and appearance at regular intervals.

• Data Analysis: Compare the extent of phase separation and changes in physical properties between the different formulations over the testing period.

Viscosity and Rheology Measurement

Objective: To characterize the flow behavior and thickness of formulations containing the different metallic stearates.

Methodology:

• Sample Preparation: Use the same formulations prepared for the emulsion stability testing.

• Instrumentation: Employ a rotational viscometer or rheometer equipped with a suitable spindle or geometry (e.g., cone-plate or parallel-plate).

• Measurement:

  • Measure the viscosity at a constant shear rate over a defined period to assess any time-dependent behavior (thixotropy).

  • Perform a shear rate sweep (e.g., from 0.1 to 100 s⁻¹) to understand how the viscosity changes with applied stress, which simulates different application scenarios (e.g., scooping from a jar vs. spreading on the skin).

• Data Analysis: Plot viscosity versus shear rate to generate rheology curves. Compare key parameters such as apparent viscosity at a specific shear rate and the degree of shear thinning.

Sensory Panel Evaluation

Objective: To assess and compare the tactile and aesthetic properties of the formulations from a consumer's perspective.

Methodology:

• Panelist Selection: Recruit a panel of trained sensory assessors (typically 10-15 individuals).

• Sample Presentation: Provide panelists with coded, randomized samples of the different formulations.

• Evaluation Procedure: Instruct panelists to apply a standardized amount of each product to a specific area of the skin (e.g., forearm). They will then rate various sensory attributes on a labeled magnitude scale (e.g., 0-10).

• Attributes for Evaluation:

  • Appearance: Gloss, color.

  • Pick-up: Firmness, ease of removal from the container.

  • Rub-out: Spreadability, slip, absorption time.

  • After-feel: Tackiness, greasiness, smoothness, residue.

• Data Analysis: Use statistical methods (e.g., ANOVA) to analyze the sensory data and identify significant differences between the formulations.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for emulsion stability and sensory evaluation.

References

• 1. cosmileeurope.eu [cosmileeurope.eu]
• 2. calcium laurate, 4696-56-4 [thegoodscentscompany.com]
• 3. nimbasia.com [nimbasia.com]
• 4. sakhainternational.com [sakhainternational.com]
• 5. Calcium Laurate | C24H46CaO4 | CID 9911040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. ulprospector.com [ulprospector.com]
• 7. allanchem.com [allanchem.com]
• 8. specialchem.com [specialchem.com]

Comparative Bactericidal Activity of Fatty Acid Calcium Salts: A Guide for Researchers

For Immediate Release

This publication provides a comparative analysis of the bactericidal properties of various fatty acid calcium salts, intended for researchers, scientists, and professionals in drug development. This guide synthesizes available data on the antimicrobial efficacy of these compounds, details experimental methodologies for their evaluation, and illustrates the proposed mechanisms of action.

Overview of Bactericidal Activity

Fatty acid calcium salts are recognized for their antimicrobial properties, with their efficacy influenced by factors such as the length of the fatty acid carbon chain, the degree of saturation, and the surrounding pH. These compounds are utilized in various applications, including food preservation, cosmetics, and pharmaceuticals. This guide focuses on a comparative assessment of the bactericidal effects of several common fatty acid calcium salts.

Comparative Performance Data

Quantitative data on the bactericidal activity of fatty acid calcium salts, such as Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC), are crucial for comparative analysis. However, direct comparative studies across a wide range of these salts are limited in publicly available literature. Much of the existing quantitative data pertains to the free fatty acid forms rather than their calcium salts. The table below summarizes the available data and qualitative findings.

Fatty Acid Calcium Salt	Target Microorganism(s)	Key Findings	Quantitative Data (Concentration)	Reference(s)
Calcium Propionate	Escherichia coli, Bacillus subtilis, Molds	Effective against molds and some bacteria; activity is pH-dependent.	MIC: 0.05% for E. coli and B. subtilis.[1]	[1]
Calcium Laurate	Staphylococcus aureus, Propionibacterium acnes, Staphylococcus epidermidis	Exhibits selective bactericidal activity against S. aureus and P. acnes.[2][3][4][5] Its effectiveness increases under acidic conditions.[4][5]	Significant reduction in S. aureus and P. acnes populations observed, though specific MIC/MBC for the calcium salt is not detailed.	[2][3]
Calcium Stearate (C18:0)	Staphylococcus aureus, Staphylococcus epidermidis, Propionibacterium acnes	Shows the least bactericidal activity among the C18 fatty acid calcium salts.	Comparative studies show lower efficacy than unsaturated counterparts, but specific MIC/MBC values are not provided.
Calcium Oleate (C18:1)	Staphylococcus aureus, Staphylococcus epidermidis, Propionibacterium acnes	Demonstrates greater bactericidal activity than calcium stearate.	Comparative studies indicate higher efficacy than saturated C18 salts, but specific MIC/MBC values are not provided.
Calcium Linoleate (C18:2)	Staphylococcus aureus, Staphylococcus epidermidis, Propionibacterium acnes	Possesses the highest bactericidal activity among the C18 fatty acid calcium salts studied.	Comparative studies confirm the highest efficacy among C18 salts, but specific MIC/MBC values are not provided.
Calcium Caprylate	Escherichia coli, Salmonella Typhimurium, Fungi, Yeasts	Effective against various pathogens, with its bactericidal effect enhanced in acidic conditions and at mild heat.	Eradicated E. coli O157:H7 at 0.6-0.8 mmol/L at 50-55°C.[6]	[6]

Experimental Protocols

The following protocols outline standard methodologies for assessing the bactericidal activity of fatty acid calcium salts.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is commonly employed.

• Preparation of Fatty Acid Calcium Salt Stock Solutions:

  • Due to the poor solubility of some fatty acid calcium salts in aqueous solutions, a suitable solvent such as ethanol (B145695) or dimethyl sulfoxide (B87167) (DMSO) may be required for initial solubilization.

  • Prepare a high-concentration stock solution (e.g., 10 mg/mL) by dissolving a precise weight of the fatty acid calcium salt in the chosen solvent.

  • Sterilize the stock solution by filtration through a 0.22 µm syringe filter.

• Broth Microdilution Assay:

  • In a 96-well microtiter plate, perform serial two-fold dilutions of the fatty acid calcium salt stock solution in a suitable bacterial growth medium (e.g., Tryptic Soy Broth, Mueller-Hinton Broth).

  • Prepare a standardized bacterial inoculum with a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

  • Include positive (bacteria and medium, no fatty acid salt) and negative (medium only) controls.

  • Incubate the plate at the optimal temperature for the test microorganism (e.g., 37°C) for 18-24 hours.

  • The MIC is determined as the lowest concentration of the fatty acid calcium salt that shows no visible turbidity.

Determination of Minimum Bactericidal Concentration (MBC)

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular bacterium.

• Subculturing from MIC Assay:

  • Following the MIC determination, take a small aliquot (e.g., 10 µL) from each well that showed no visible growth.

  • Spread the aliquot onto an appropriate agar (B569324) plate (e.g., Tryptic Soy Agar).

  • Incubate the agar plates at the optimal temperature for the test microorganism for 18-24 hours.

  • The MBC is the lowest concentration of the fatty acid calcium salt that results in no colony growth on the agar plate, indicating a 99.9% reduction in the initial inoculum.

Visualization of Methodologies and Mechanisms

Experimental Workflow

The general workflow for assessing the bactericidal activity of fatty acid calcium salts is depicted below.

General experimental workflow for bactericidal activity assessment.

Proposed Mechanism of Action

The bactericidal action of fatty acids is generally attributed to their interaction with the bacterial cell membrane, leading to a cascade of disruptive events. While the calcium ion itself may have some species-specific effects, the primary antimicrobial activity of fatty acid calcium salts is believed to be driven by the fatty acid component.

Proposed mechanism of bactericidal action of fatty acids.

Conclusion

Fatty acid calcium salts represent a diverse group of compounds with significant, yet variable, bactericidal activities. The length of the carbon chain and the degree of unsaturation of the fatty acid are key determinants of their efficacy. While quantitative comparative data for the calcium salts themselves are not abundant in the literature, the available information suggests that salts of unsaturated fatty acids, such as calcium linoleate, and shorter-chain fatty acids, like calcium caprylate and calcium laurate, are potent antimicrobial agents. Further research is warranted to establish a comprehensive database of MIC and MBC values for a wider range of fatty acid calcium salts against a standardized panel of pathogenic and commensal bacteria. Such data will be invaluable for the targeted development of these compounds for therapeutic and preservative applications.

References

• 1. justlonghealth.com [justlonghealth.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Effect of pH on Bactericidal Activities of Calcium Laurate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Use of caprylic acid to control pathogens (Escherichia coli O157:H7 and Salmonella enterica serovar Typhimurium) in apple juice at mild heat temperature - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to the Comparative Evaluation of Calcium Laurate from Commercial Suppliers

For researchers, scientists, and professionals in drug development, the selection of high-quality excipients is a critical step in ensuring the final product's performance, stability, and safety. Calcium laurate, a calcium salt of lauric acid, is a versatile excipient utilized as a lubricant in tablet and capsule manufacturing, a coating agent, and an emulsifier in topical formulations.[1][][3] The quality and physicochemical properties of calcium laurate can vary between commercial suppliers, potentially impacting drug product performance. This guide provides a framework for the systematic evaluation of calcium laurate from different commercial sources, complete with detailed experimental protocols and data presentation formats.

Key Quality Attributes for Comparative Evaluation

The initial step in a comparative evaluation is to define the critical quality attributes (CQAs) of calcium laurate that are most relevant to its intended application. Based on its functions as a pharmaceutical excipient, the following CQAs are paramount:

• Identity and Purity: Confirmation of the material as calcium laurate and quantification of any impurities.

• Physical Properties: Characteristics such as particle size, morphology, and flowability, which are crucial for tablet manufacturing.

• Thermal Properties: Understanding the thermal stability and behavior of the material is essential for processing and stability.

• Performance as a Lubricant: Direct measurement of its effectiveness in reducing friction during tablet compression.

Comparative Data Summary

To facilitate a direct comparison between suppliers, all quantitative data should be organized into clear and concise tables. The following tables provide a template for presenting the experimental results.

Table 1: Physicochemical Properties of Calcium Laurate from Different Suppliers

Parameter	Supplier A	Supplier B	Supplier C	Acceptance Criteria
Purity (by Titration, %)	≥ 98.0%
Calcium Content (%) []	8.0% - 10.0%
Moisture Content (LOD, %)	≤ 2.0%
Melting Point (°C) [][4]	Report Value
Particle Size (D50, µm)	Report Value
Bulk Density (g/mL)	Report Value
Tapped Density (g/mL)	Report Value
Carr's Index	≤ 15 (Excellent Flow)
Hausner Ratio	≤ 1.18 (Excellent Flow)

Table 2: Performance Evaluation as a Tablet Lubricant

Parameter	Supplier A	Supplier B	Supplier C	Control (No Lubricant)
Ejection Force (N)
Tablet Hardness (N)
Tablet Friability (%)
Disintegration Time (min)

Experimental Protocols

Detailed and standardized experimental protocols are essential for generating reliable and comparable data.

Purity Assay (Titration)

This method determines the percentage of calcium laurate by titrating the lauric acid component.

• Principle: Calcium laurate is converted to lauric acid and a calcium salt by treatment with an acid. The liberated lauric acid is then titrated with a standardized solution of sodium hydroxide (B78521).

• Procedure:

  • Accurately weigh approximately 1 g of calcium laurate into a flask.

  • Add 50 mL of 0.5 M hydrochloric acid and heat the mixture to melt the lauric acid.

  • Allow the mixture to cool, causing the lauric acid to solidify.

  • Filter the aqueous layer.

  • Wash the solidified lauric acid with water until the washings are free of chloride ions.

  • Dissolve the lauric acid in 50 mL of neutralized ethanol.

  • Titrate with 0.1 M sodium hydroxide using phenolphthalein (B1677637) as an indicator.

• Calculation: Each mL of 0.1 M sodium hydroxide is equivalent to a specific amount of calcium laurate. Calculate the percentage purity.

Calcium Content Analysis

This experiment determines the percentage of calcium in the calcium laurate sample.

• Principle: Atomic Absorption Spectroscopy (AAS) is a common method for quantifying metal content.

• Procedure:

  • Prepare a standard stock solution of calcium.

  • Accurately weigh a sample of calcium laurate and digest it using an appropriate acid mixture.

  • Dilute the digested sample to a known volume.

  • Analyze the sample and standard solutions using an atomic absorption spectrophotometer at the calcium-specific wavelength.

• Calculation: Compare the absorbance of the sample solution to the calibration curve generated from the standard solutions to determine the calcium concentration.

Physical Characterization

• Particle Size Distribution:

  • Method: Laser Diffraction.

  • Procedure: Disperse the calcium laurate powder in a suitable medium and analyze using a laser diffraction particle size analyzer. Report the D10, D50, and D90 values.

• Bulk and Tapped Density:

  • Method: USP <616> Bulk Density and Tapped Density of Powders.

  • Procedure:

    • Weigh a known mass of calcium laurate powder and gently introduce it into a graduated cylinder. Record the volume to determine the bulk density.

    • Mechanically tap the cylinder for a specified number of taps (B36270) until the volume no longer changes. Record the final volume to determine the tapped density.

• Flowability (Carr's Index and Hausner Ratio):

  • Calculation:

    • Carr's Index (%) = [(Tapped Density - Bulk Density) / Tapped Density] x 100

    • Hausner Ratio = Tapped Density / Bulk Density

Thermal Analysis

• Thermogravimetric Analysis (TGA):

  • Principle: TGA measures the change in mass of a sample as a function of temperature.[5]

  • Procedure: Heat a small, accurately weighed sample of calcium laurate in a TGA instrument under a controlled atmosphere (e.g., nitrogen) at a constant heating rate. Record the weight loss as a function of temperature to identify decomposition points.

• Differential Scanning Calorimetry (DSC):

  • Principle: DSC measures the heat flow into or out of a sample as it is heated, cooled, or held at a constant temperature.[5]

  • Procedure: Heat a small, accurately weighed sample in a DSC instrument at a constant heating rate. This can be used to determine the melting point and other thermal transitions.

Lubricant Performance Evaluation

• Principle: Evaluate the effectiveness of calcium laurate as a lubricant during the tableting process.

• Procedure:

  • Prepare a standard formulation blend (e.g., microcrystalline cellulose (B213188) as a filler and a model active pharmaceutical ingredient).

  • Divide the blend into portions and mix each with a standardized concentration (e.g., 0.5% w/w) of calcium laurate from each supplier. Include a control blend with no lubricant.

  • Compress tablets from each blend using a tablet press, keeping compression force constant.

  • Measure the force required to eject the tablet from the die (ejection force).

  • Test the resulting tablets for hardness, friability, and disintegration time according to standard pharmacopeial methods.

Visualizing the Evaluation Workflow

A systematic workflow is crucial for a comprehensive and unbiased evaluation.

Caption: Workflow for the comparative evaluation of calcium laurate.

The initial procurement of samples is followed by parallel tracks of physicochemical characterization and performance evaluation. All data is then collated for a comprehensive analysis, leading to an informed supplier selection.

Conclusion

A thorough and systematic evaluation of calcium laurate from different commercial suppliers is essential for ensuring consistent product quality and performance in pharmaceutical development. By implementing the detailed experimental protocols and data analysis framework presented in this guide, researchers can make informed decisions based on empirical evidence. This approach mitigates risks associated with excipient variability and contributes to the development of robust and reliable drug products.

References

• 1. nbinno.com [nbinno.com]
• 3. Calcium laurate (4696-56-4) for sale [vulcanchem.com]
• 4. Calcium Laurate - CD Formulation [formulationbio.com]
• 5. Calcium laurate | 4696-56-4 | Benchchem [benchchem.com]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Calcium Laurate

For researchers and scientists in the fast-paced world of drug development, adherence to strict safety protocols is paramount. This guide provides essential, immediate safety and logistical information for the proper disposal of calcium laurate, ensuring the protection of laboratory personnel and the environment.

Immediate Safety and Handling

Before proceeding with disposal, it is crucial to handle calcium laurate with appropriate care. While many sources classify calcium laurate as non-hazardous under the Globally Harmonized System (GHS), some safety data sheets (SDS) indicate potential hazards. Therefore, a conservative approach to handling is recommended.

Recommended Personal Protective Equipment (PPE):

• Eye Protection: Wear safety glasses with side shields or chemical safety goggles.

• Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber).

• Respiratory Protection: In case of dust formation, use a NIOSH-approved particulate respirator.

• Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.

In the event of a spill, avoid generating dust. Gently sweep the material into a suitable, labeled container for disposal.

Disposal Procedures for Calcium Laurate

The appropriate disposal method for calcium laurate depends on its classification as hazardous or non-hazardous waste, which can be ambiguous based on conflicting GHS classifications.

Primary Recommendation:

Given the conflicting safety information, the most prudent course of action is to treat calcium laurate as a chemical waste product.

• Contact a Licensed Professional Waste Disposal Service: This is the most reliable method to ensure compliance with all federal, state, and local environmental regulations.[1]

• Containerize and Label: Collect the waste calcium laurate in a clearly labeled, sealed container. The label should include the chemical name ("Calcium Laurate") and any known hazard warnings.

• Store Safely: Store the waste container in a designated, well-ventilated area, away from incompatible materials, until it is collected by the disposal service.

Alternative for Non-Hazardous Determination:

If, after consulting your institution's Environmental Health and Safety (EHS) department and reviewing the specific SDS from your supplier, it is definitively determined that the calcium laurate in your possession is not a hazardous waste, you may be able to dispose of it as normal solid waste.

However, it is critical to note that some sources indicate that calcium laurate can be harmful if swallowed, in contact with skin, or inhaled, and may cause skin and eye irritation.[1] Therefore, disposal in the regular trash should only be considered after a thorough risk assessment.

Quantitative Data Summary

For easy reference, the following table summarizes key quantitative data for calcium laurate.

Property	Value
Molecular Formula	C24H46CaO4
Molecular Weight	438.70 g/mol
Physical State	Solid (powder)

Experimental Protocols

This document does not cite specific experimental protocols that require detailed methodologies. The disposal procedures provided are based on safety data and regulatory guidance.

Visualizing the Disposal Workflow

To clarify the decision-making process for the disposal of calcium laurate, the following workflow diagram is provided.

Caption: Decision workflow for the proper disposal of calcium laurate.

By following these procedures, you can ensure the safe and compliant disposal of calcium laurate, contributing to a secure laboratory environment.

References

• 1. echemi.com [echemi.com]

Personal protective equipment for handling Calcium laurate

This guide provides crucial safety and logistical information for the handling and disposal of Calcium laurate, tailored for research and drug development professionals. Following these procedures will help ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling Calcium laurate, it is imperative to use appropriate personal protective equipment to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE.

Protection Type	Recommended Equipment	Standard/Specification
Eye/Face Protection	Tightly fitting safety goggles with side-shields	Conforming to EN 166 (EU) or NIOSH (US)[1]
Skin Protection	- Fire/flame resistant and impervious clothing- Chemical impermeable gloves	EU Directive 89/686/EEC and the standard EN 374[1]
Respiratory Protection	A full-face respirator should be used if exposure limits are exceeded, or if irritation or other symptoms are experienced.[1]	NIOSH (US) or EN 149 (EU) approved

Operational Plan for Handling Calcium Laurate

A systematic approach to handling Calcium laurate from receipt to disposal is critical for safety and efficiency.

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store the container in a tightly closed state in a dry, cool, and well-ventilated area.[1][2]

• Keep it separated from foodstuff containers and incompatible materials.[1]

2. Handling and Use:

• Always handle Calcium laurate in a well-ventilated area, preferably within a chemical fume hood.[1][2]

• Wear the appropriate PPE as detailed in the table above.

• Avoid the formation of dust and aerosols.[1]

• Use non-sparking tools to prevent ignition sources.[1]

• Prevent fire caused by electrostatic discharge.[1]

• Avoid contact with skin and eyes.[1][2]

• After handling, wash hands thoroughly.[1]

3. Accidental Release Measures:

• In case of a spill, evacuate personnel to a safe area.[1]

• Remove all sources of ignition.[1]

• Ensure adequate ventilation.[1]

• Wear appropriate PPE, including chemical impermeable gloves, safety goggles, and a respirator if necessary.[1]

• Contain the spill and collect the material using spark-proof tools and explosion-proof equipment.[1]

• Place the collected material in a suitable, closed container for disposal.[1]

• Do not let the chemical enter drains.[1]

Disposal Plan

Proper disposal of Calcium laurate is essential to prevent environmental contamination and comply with regulations.

• Waste Characterization: Determine if the Calcium laurate waste is hazardous according to local, state, and federal regulations.

• Non-Hazardous Waste: If deemed non-hazardous, it may be possible to dispose of solid Calcium laurate in the normal trash, provided it is in a sealed, labeled container.[3]

• Hazardous Waste: If the waste is considered hazardous, or if you are unsure, it must be disposed of by a licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.[1]

• Professional Disposal Service: It is always recommended to contact a licensed professional waste disposal service to ensure compliance with all environmental regulations.[2]

• Container Disposal: Do not reuse empty containers. Dispose of them in accordance with the same regulations as the chemical itself.

Experimental Workflow for Safe Handling

The following diagram illustrates the key decision points and steps for the safe handling and disposal of Calcium laurate.

Caption: Workflow for handling and disposal of Calcium laurate.

References

• 1. echemi.com [echemi.com]
• 2. pfaltzandbauer.com [pfaltzandbauer.com]
• 3. publicsafety.lafayette.edu [publicsafety.lafayette.edu]